cis-2-Decene

• CAS: 20348-51-0

Core Science & Biosynthesis

cis-2-Decene chemical properties

An In-depth Technical Guide to the Chemical Properties of cis-2-Decene

Executive Summary

This technical guide provides a comprehensive overview of the chemical and physical properties of cis-2-Decene (IUPAC name: (Z)-dec-2-ene). As a key member of the internal alkene family, cis-2-Decene serves as a valuable intermediate and building block in organic synthesis, with potential applications in pharmaceutical development and materials science. This document details its molecular structure, physical characteristics, spectroscopic profile, chemical reactivity, and established protocols for its synthesis and safe handling. The inherent stereochemistry and electronic properties of the cis-alkene functionality are explored to provide researchers and drug development professionals with the foundational knowledge required for its effective application.

Molecular Structure and Identification

cis-2-Decene is an unsaturated hydrocarbon with the molecular formula C₁₀H₂₀ and a molecular weight of 140.27 g/mol .[1][2][3] Its structure consists of a ten-carbon chain with a carbon-carbon double bond located between the second and third carbon atoms. The "cis" or "(Z)" designation indicates that the hydrogen atoms attached to the double-bonded carbons are on the same side of the double bond, resulting in a characteristic "U-bending" shape.[4] This specific geometry is a critical determinant of its physical properties and chemical reactivity.

Key Identifiers:

• IUPAC Name: (Z)-dec-2-ene[3]

• CAS Number: 20348-51-0[1][2]

• Molecular Formula: C₁₀H₂₀[1][2][3]

• SMILES: CCCCCCC/C=C\C[3]

• InChIKey: YKNMBTZOEVIJCM-HYXAFXHYSA-N[3]

Caption: Molecular structure of cis-2-Decene.

Physical and Chemical Properties

cis-2-Decene is a colorless to almost colorless liquid at room temperature.[1] Its physical properties are governed by its molecular weight and the steric hindrance introduced by the cis configuration. Unlike its linear alkane counterpart (decane), the double bond introduces a point of reactivity and influences intermolecular forces. The molecule is non-polar, leading to its insolubility in water but good solubility in nonpolar organic solvents.[4][5]

Table 1: Key Physical and Chemical Properties of cis-2-Decene

Property	Value	Source(s)
Molecular Weight	140.27 g/mol	[1][2][3]
Appearance	Colorless to almost colorless clear liquid	[1]
Boiling Point	61 °C at 15 mmHg	[1][6]
Melting Point	-56.93 °C (estimate)	[6]
Density	0.75 g/cm³ at 20 °C	[1][6]
Refractive Index	1.4260 - 1.4300 at 20 °C	[1][6]
Flash Point	47 °C	[1]
Vapor Pressure	1.7 ± 0.2 mmHg at 25 °C (Predicted)	[6]
Water Solubility	Insoluble	[4][5]
Purity (Commercial)	>95.0% (GC)	[1][2]

The cis geometry results in a lower melting point compared to the corresponding trans isomer because the "U" shape hinders efficient packing into a crystal lattice.[4] Conversely, cis-alkenes can exhibit slightly higher boiling points than their trans counterparts due to the presence of a small net molecular dipole, whereas the dipoles in a trans isomer tend to cancel each other out.[4]

Spectroscopic Profile

Spectroscopic analysis is essential for the unambiguous identification and purity assessment of cis-2-Decene.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are definitive for confirming the structure. The vinylic protons in the ¹H NMR spectrum are particularly diagnostic, exhibiting chemical shifts and coupling constants characteristic of a cis-disubstituted alkene. Commercial suppliers confirm the structure via NMR.[1]

• Infrared (IR) Spectroscopy: The IR spectrum would show characteristic C-H stretching frequencies for both sp² (vinylic) and sp³ (aliphatic) carbons. A key feature is the C=C stretching absorption, which is typically found around 1650 cm⁻¹.

• Mass Spectrometry (MS): Gas Chromatography-Mass Spectrometry (GC-MS) is used for both separation and identification. The mass spectrum of cis-2-Decene will show a molecular ion peak (M⁺) at m/z = 140, corresponding to its molecular weight. PubChem provides reference GC-MS data showing characteristic fragmentation patterns.[3]

Chemical Reactivity and Stability

The reactivity of cis-2-Decene is primarily dictated by the carbon-carbon double bond, which serves as a region of high electron density, making it susceptible to attack by electrophiles.

• Stability: Cis-alkenes are thermodynamically less stable than their trans counterparts due to steric strain between the alkyl groups on the same side of the double bond.[7] This inherent strain can be a driving force for isomerization to the more stable trans form, particularly in the presence of acid, heat, or light. This lower stability can also translate to higher reactivity in certain addition reactions compared to the trans isomer.[7]

• Reactivity: As a typical alkene, cis-2-Decene undergoes a variety of addition reactions.[8] The choice of reagents and conditions can be used to stereoselectively synthesize a range of functionalized decane derivatives, making it a versatile synthetic intermediate.

Caption: Key reaction pathways for cis-2-Decene.

Synthesis Protocol: Selective Hydrogenation

A common and stereoselective method for synthesizing cis-alkenes is the partial reduction of an alkyne. The synthesis of cis-2-Decene can be reliably achieved via the hydrogenation of 2-decyne using a poisoned catalyst, such as Lindlar's catalyst, which prevents over-reduction to the corresponding alkane.

Experimental Protocol: Synthesis of cis-2-Decene from 2-Decyne

• Catalyst Preparation: Prepare Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead acetate and quinoline) in a suitable reaction flask under an inert atmosphere (e.g., Nitrogen or Argon).

• Reaction Setup: Dissolve 2-decyne in a solvent such as hexane or ethanol and add it to the reaction flask containing the catalyst.

• Hydrogenation: Purge the system with hydrogen gas (H₂) and maintain a positive pressure (typically using a balloon filled with H₂).

• Monitoring: Vigorously stir the reaction mixture at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) to observe the consumption of the starting alkyne and the formation of the cis-alkene. It is critical to stop the reaction once the alkyne is consumed to prevent further reduction to n-decane.

• Workup: Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by fractional distillation to yield pure cis-2-Decene. The purity should be confirmed by GC and NMR analysis.

Caption: Workflow for the synthesis of cis-2-Decene.

Safety and Handling

cis-2-Decene is a flammable liquid and vapor and may be fatal if swallowed and enters the airways due to its aspiration hazard.[1] Standard laboratory safety protocols must be strictly followed.

• Personal Protective Equipment (PPE): Wear chemical-impermeable gloves, safety glasses or goggles, and a lab coat.[9]

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood.[9] Keep away from heat, sparks, open flames, and other ignition sources.[1] Use non-sparking tools and explosion-proof electrical equipment.[1] Ground and bond containers when transferring material to prevent static discharge.[1]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][9] A storage temperature of <15°C is recommended.[1]

• First Aid:

  • If Swallowed: Do NOT induce vomiting. Immediately call a poison control center or doctor.[1]

  • If on Skin: Remove contaminated clothing and rinse skin with plenty of water.[1]

• Transportation: cis-2-Decene is regulated for transport under UN3295 as a Class 3 flammable liquid, Packing Group III.[1][10]

Applications in Research and Drug Development

While direct applications of cis-2-Decene in final drug products are not widespread, its utility lies in its role as a versatile chemical intermediate. The defined stereochemistry of the double bond allows for the construction of complex molecular architectures with precise control over the spatial arrangement of functional groups.

• Stereoselective Synthesis: The cis-alkene can be used as a starting point for diastereoselective reactions, such as epoxidation followed by nucleophilic opening, or syn-dihydroxylation, to introduce new stereocenters into a molecule.

• Fragment-Based Design: As a lipophilic hydrocarbon fragment, derivatives of cis-2-Decene can be incorporated into larger molecules to modulate properties such as solubility, membrane permeability, and binding affinity to biological targets.

• Metathesis Reactions: The internal double bond can participate in olefin metathesis reactions, providing a powerful tool for carbon-carbon bond formation in the synthesis of complex macrocycles and polymers.

Conclusion

cis-2-Decene is a fundamentally important internal alkene with well-defined physical and chemical properties. Its value in a research and development setting is derived from the reactivity of its cis-configured double bond, which allows for a multitude of chemical transformations. A thorough understanding of its stability, reactivity, and handling requirements, as detailed in this guide, is crucial for any scientist intending to utilize this compound in synthetic applications, from fundamental research to the complex pathways of drug development.

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An In-Depth Technical Guide to the Spectroscopic Data of cis-2-Decene

Introduction: The Molecular Signature of cis-2-Decene

Cis-2-decene (also known as (Z)-2-decene) is an unsaturated hydrocarbon with the chemical formula C₁₀H₂₀ and a molecular weight of 140.27 g/mol .[1] As an internal alkene, its physical and chemical properties are dictated by the geometry of the carbon-carbon double bond and the length of the alkyl chains. The "cis" configuration, where the alkyl groups are on the same side of the double bond, imposes a distinct steric and electronic environment compared to its trans isomer. This unique structure gives rise to a characteristic spectroscopic signature.

This guide provides a comprehensive analysis of the spectroscopic data for cis-2-decene, intended for researchers, scientists, and professionals in drug development and chemical synthesis. We will delve into the core analytical techniques—Infrared (IR), Nuclear Magnetic Resonance (¹H and ¹³C NMR), and Mass Spectrometry (MS)—providing not only the expected data but also the underlying principles and experimental causality that govern the results. By understanding these spectroscopic fingerprints, scientists can unambiguously identify, quantify, and characterize cis-2-decene in various matrices.

Molecular Structure and Analytical Workflow

A robust analytical workflow is crucial for the definitive identification of a chemical entity. The combination of multiple spectroscopic techniques provides orthogonal data points, creating a self-validating system for structural elucidation.

Caption: Proton labeling for ¹H NMR analysis of cis-2-Decene.

Label	Protons	Predicted δ (ppm)	Splitting Pattern	Coupling Constants (J, Hz)	Integration
b, c	-CH=CH-	5.3 - 5.5	Multiplet	Jbc(cis) ≈ 10-12 Hz	2H
d	=CH-CH₂-	~2.05	Multiplet	2H
a	CH₃-CH=	~1.60	Doublet of Triplets	Jab ≈ 7 Hz, Jac ≈ 1.5 Hz	3H
e-i	-(CH₂)₅-	1.2 - 1.4	Broad Multiplet	10H
j	-CH₂-CH₃	~0.88	Triplet	J ≈ 7 Hz	3H

Expert Interpretation:

• Vinylic Protons (b, c): The two protons on the double bond are the most deshielded, appearing furthest downfield (5.3-5.5 ppm). They will appear as a complex multiplet due to coupling to each other (a large cis coupling constant of ~10-12 Hz) and to the neighboring protons on carbons (a) and (d). [2]* Allylic Protons (d): The methylene protons adjacent to the double bond are deshielded by the π-system and appear around 2.05 ppm.

• Alkyl Chain (e-i): The methylene groups of the long alkyl chain are shielded and overlap in a broad multiplet in the typical aliphatic region of 1.2-1.4 ppm.

• Terminal Methyl (j): The terminal methyl group is the most shielded, appearing furthest upfield at ~0.88 ppm as a clean triplet, split by the two adjacent methylene protons.

¹³C NMR Spectroscopy: The Carbon Backbone

¹³C NMR spectroscopy provides a map of the carbon skeleton. In a standard proton-decoupled spectrum, each unique carbon atom gives a single sharp peak, simplifying spectral analysis. [3]

Caption: Carbon labeling for ¹³C NMR analysis of cis-2-Decene.

Carbon Label	Predicted δ (ppm)	Interpretation
C2, C3	123 - 132	sp² hybridized vinylic carbons. These are the most deshielded carbons after any potential carbonyls (which are absent here). [4]
C5, C6, C7, C8	~31.9, ~29.5, ~29.3	sp³ carbons in the middle of the long alkyl chain.
C4	~27.3	Allylic sp³ carbon, slightly deshielded by the double bond.
C9	~22.7	sp³ carbon beta to the terminal methyl group.
C10	~14.1	Terminal methyl carbon, typically the most shielded.
C1	~12.5	Methyl carbon attached to the double bond. Steric compression from the cis-configuration shifts this carbon upfield compared to its trans-isomer counterpart.

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry provides two critical pieces of information: the precise molecular weight of the compound and its fragmentation pattern upon ionization. This pattern serves as a molecular fingerprint that can be used for identification and structural analysis.

Expertise & Causality in Experimental Choices

Electron Ionization (EI) is the most common method for analyzing relatively small, volatile molecules like cis-2-decene. In EI-MS, the sample is bombarded with high-energy electrons (typically 70 eV), which knocks an electron off the molecule to form a radical cation known as the molecular ion (M⁺•). [4]This process imparts significant excess energy, causing the molecular ion to fragment in predictable ways. The resulting charged fragments are separated by their mass-to-charge ratio (m/z), generating the mass spectrum.

Experimental Protocol: GC-MS with Electron Ionization

• Sample Preparation: Prepare a dilute solution of cis-2-decene in a volatile organic solvent (e.g., hexane or dichloromethane).

• Injection: Inject a small volume (e.g., 1 µL) of the solution into the Gas Chromatograph (GC) inlet, where it is vaporized.

• Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., Helium) through a capillary column. The column separates the components of the sample based on their boiling points and interactions with the stationary phase. Cis-2-decene will elute at a characteristic retention time.

• Ionization: As the compound elutes from the GC column, it enters the ion source of the mass spectrometer and undergoes electron ionization.

• Mass Analysis: The resulting ions (the molecular ion and its fragments) are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their m/z ratio.

• Detection: An electron multiplier detects the ions, and the instrument's software plots the relative abundance of each ion versus its m/z value to create the mass spectrum.

Mass Spectrum Data and Fragmentation Analysis for cis-2-Decene

The mass spectrum of cis-2-decene will show a molecular ion peak and a series of fragment ions. Data from the NIST Mass Spectrometry Data Center provides insight into the expected fragments. [1]

• Molecular Formula: C₁₀H₂₀

• Molecular Weight: 140.27

• Molecular Ion Peak [M]⁺•: m/z = 140

m/z	Relative Intensity	Proposed Fragment Identity	Fragmentation Pathway
140	Low	[C₁₀H₂₀]⁺•	Molecular Ion
97	Moderate	[C₇H₁₃]⁺	Loss of •C₃H₇ (propyl radical)
83	Moderate	[C₆H₁₁]⁺	Loss of •C₄H₉ (butyl radical)
70	Moderate	[C₅H₁₀]⁺•	McLafferty Rearrangement
69	High	[C₅H₉]⁺	Loss of •C₅H₁₁ (pentyl radical) via allylic cleavage
56	High	[C₄H₈]⁺•	McLafferty Rearrangement
55	High (Base Peak)	[C₄H₇]⁺	Loss of •C₆H₁₃ (hexyl radical) via allylic cleavage
43	High	[C₃H₇]⁺	Propyl cation
41	High	[C₃H₅]⁺	Allyl cation

Fragmentation Pathways Visualized

Caption: Primary fragmentation pathways for cis-2-decene in EI-MS.

Expert Interpretation:

• Allylic Cleavage: The bonds allylic to the double bond (C3-C4 and C1-C2) are weakened. Cleavage at the C3-C4 bond with loss of a hexyl radical results in the formation of a resonance-stabilized allylic cation [C₄H₇]⁺ at m/z 55 , which is typically the most abundant fragment (the base peak).

• McLafferty Rearrangement: Alkenes with a γ-hydrogen (a hydrogen on the third carbon from the double bond) can undergo this characteristic rearrangement. This involves the transfer of the γ-hydrogen to the double bond with concomitant cleavage of the β-bond, resulting in the elimination of a neutral alkene. For cis-2-decene, this can lead to fragments like [C₄H₈]⁺• at m/z 56 .

Conclusion

The spectroscopic analysis of cis-2-decene provides a clear and definitive means of its identification. IR spectroscopy confirms the presence of the cis-alkene functional group through its characteristic C-H wagging vibration near 690 cm⁻¹. ¹H and ¹³C NMR spectroscopy elucidate the exact connectivity and stereochemistry of the molecule, with the vinylic signals being particularly diagnostic. Finally, mass spectrometry confirms the molecular weight and reveals a predictable fragmentation pattern dominated by allylic cleavage, leading to a base peak at m/z 55. Together, these techniques provide a robust, self-validating dataset essential for any scientific endeavor involving this compound.

References

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• National Institute of Standards and Technology. (n.d.). 2-Decene, (Z)-. In NIST Chemistry WebBook. Retrieved February 2, 2026, from [Link]

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An In-Depth Technical Guide to the Stereoselective Synthesis of cis-2-Decene

Introduction: The Significance of Stereoisomeric Purity

In the landscape of chemical synthesis, particularly within the realms of pharmaceuticals, agrochemicals, and flavor and fragrance industries, the precise spatial arrangement of atoms within a molecule—its stereochemistry—is of paramount importance. cis-2-Decene, a ten-carbon unsaturated hydrocarbon, serves as a critical lipophilic building block and a precursor in the synthesis of various complex organic molecules. Its cis-(or Z)-configuration dictates its three-dimensional structure, which in turn governs its physical properties and biological activity. The ability to synthesize cis-2-decene with high stereoselectivity is, therefore, a key enabling technology for researchers and drug development professionals. This guide provides a comprehensive overview of the primary methodologies for the stereoselective synthesis of cis-2-decene, delving into the mechanistic underpinnings of each approach and furnishing detailed experimental insights.

Strategic Approaches to cis-Alkene Synthesis

The construction of a cis-double bond necessitates a synthetic strategy that kinetically favors the formation of the Z-isomer over the thermodynamically more stable trans-(or E)-isomer. Two principal and highly reliable methods have emerged as the cornerstones of cis-alkene synthesis: the Wittig reaction employing non-stabilized ylides and the partial hydrogenation of alkynes using a poisoned catalyst, most notably the Lindlar catalyst.

Methodology 1: The Wittig Reaction for cis-Alkene Formation

The Wittig reaction is a powerful and versatile method for the formation of carbon-carbon double bonds from carbonyl compounds. The stereochemical outcome of the Wittig reaction is highly dependent on the nature of the phosphorus ylide employed. For the synthesis of cis-alkenes, the use of non-stabilized ylides is crucial.[1][2]

Mechanistic Rationale for cis-Selectivity

Non-stabilized ylides, typically those bearing alkyl substituents, are highly reactive. The reaction with an aldehyde proceeds through a concerted [2+2] cycloaddition pathway, forming an oxaphosphetane intermediate.[3] The kinetic control of this reaction favors the formation of the cis-oxaphosphetane, which then undergoes a syn-elimination to yield the cis-alkene and triphenylphosphine oxide. The formation of the thermodynamically less stable cis-alkene is a hallmark of the kinetic control exerted by the unstabilized ylide.

Wittig reaction workflow for cis-2-decene.

Detailed Experimental Protocol: Wittig Synthesis of cis-2-Decene

This protocol outlines the synthesis of cis-2-decene from n-octyl bromide and acetaldehyde.

Materials:

• n-Octyl bromide

• Triphenylphosphine (PPh₃)

• Anhydrous diethyl ether or Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (typically 2.5 M)

• Acetaldehyde

• Pentane

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation of the Phosphonium Salt:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer, and a nitrogen inlet, combine triphenylphosphine (1.1 equivalents) and n-octyl bromide (1.0 equivalent).

  • Add anhydrous toluene and heat the mixture to reflux under a nitrogen atmosphere for 24 hours.

  • Cool the reaction mixture to room temperature, and collect the resulting white precipitate (octyltriphenylphosphonium bromide) by vacuum filtration. Wash the solid with cold diethyl ether and dry under vacuum.

• Generation of the Ylide and Reaction with Acetaldehyde:

  • Suspend the dried octyltriphenylphosphonium bromide in anhydrous THF under a nitrogen atmosphere in a flame-dried flask at 0 °C (ice bath).

  • Slowly add n-butyllithium (1.0 equivalent) dropwise via syringe. The solution will turn a deep orange or red color, indicating the formation of the ylide.

  • Stir the ylide solution at 0 °C for 1 hour.

  • Cool the reaction mixture to -78 °C (dry ice/acetone bath).

  • Slowly add a pre-cooled solution of freshly distilled acetaldehyde (1.1 equivalents) in anhydrous THF to the ylide solution.

  • Allow the reaction to stir at -78 °C for 2 hours, then slowly warm to room temperature and stir for an additional 4 hours.

• Work-up and Purification:

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with pentane (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure.

  • The crude product will contain cis-2-decene, the trans-isomer, and triphenylphosphine oxide. Purify by flash column chromatography on silica gel using hexanes as the eluent. The less polar alkene will elute before the triphenylphosphine oxide. Further purification to separate the cis and trans isomers can be achieved by argentic chromatography (silica gel impregnated with silver nitrate).

Expected Yield and Stereoselectivity:

The Wittig reaction with non-stabilized ylides typically affords good to excellent yields of the alkene, with a high preference for the cis-isomer.

Parameter	Typical Value
Yield	70-90%
cis:trans Ratio	>95:5

Methodology 2: Partial Hydrogenation of 2-Decyne with Lindlar's Catalyst

The partial hydrogenation of an internal alkyne is a highly effective method for the stereoselective synthesis of cis-alkenes.[4] The key to this transformation is the use of a "poisoned" catalyst, which is active enough to reduce the alkyne to an alkene but is deactivated towards further reduction to an alkane. The Lindlar catalyst is the most common choice for this purpose.[4]

Mechanistic Rationale for cis-Selectivity

The Lindlar catalyst consists of palladium deposited on calcium carbonate and poisoned with lead acetate and quinoline.[5] The hydrogenation reaction occurs on the surface of the catalyst. The alkyne adsorbs onto the catalyst surface, and hydrogen is delivered to the same face of the triple bond in a syn-addition manner.[6] This concerted addition of two hydrogen atoms results in the exclusive formation of the cis-alkene. The catalyst's "poisoning" prevents the alkene product from readily re-adsorbing onto the catalyst surface and undergoing further hydrogenation to the corresponding alkane.

Mechanism of Lindlar hydrogenation.

Detailed Experimental Protocol: Lindlar Hydrogenation of 2-Decyne

This protocol describes the partial hydrogenation of 2-decyne to yield cis-2-decene.

Materials:

• 2-Decyne

• Lindlar's catalyst (typically 5% Pd on CaCO₃, poisoned)

• Hexane or Ethanol

• Hydrogen gas (H₂)

• Celite®

Procedure:

• Reaction Setup:

  • In a round-bottom flask, dissolve 2-decyne (1.0 equivalent) in a suitable solvent such as hexane or ethanol.

  • Add Lindlar's catalyst (typically 5-10% by weight of the alkyne).

  • The flask is then connected to a hydrogenation apparatus (e.g., a balloon filled with hydrogen or a Parr hydrogenator).

• Hydrogenation:

  • Evacuate the flask and backfill with hydrogen gas several times to ensure an inert atmosphere.

  • Stir the reaction mixture vigorously under a positive pressure of hydrogen (typically 1 atm).

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) to observe the disappearance of the starting alkyne and the formation of the alkene. Careful monitoring is crucial to prevent over-reduction to the alkane.

• Work-up and Purification:

  • Once the reaction is complete, carefully vent the hydrogen gas.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite® pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • The crude product should predominantly be cis-2-decene. If minor amounts of the starting alkyne or the corresponding alkane are present, purification can be achieved by flash column chromatography on silica gel.

Expected Yield and Stereoselectivity:

The Lindlar hydrogenation is known for its high yields and excellent cis-selectivity.

Parameter	Typical Value
Yield	>95%
cis:trans Ratio	>98:2

Purification and Characterization

The purification of cis-2-decene from the reaction mixture is a critical step to ensure high isomeric purity.

• Flash Column Chromatography: For both synthetic routes, flash column chromatography on silica gel is an effective method for removing non-alkene impurities, such as triphenylphosphine oxide from the Wittig reaction.

• Argentic Chromatography: To separate the cis and trans isomers of 2-decene, argentic chromatography is a powerful technique. Silica gel is impregnated with silver nitrate (AgNO₃), which forms a reversible complex with the π-bond of the alkene. The more sterically hindered cis-isomer forms a weaker complex and elutes faster than the trans-isomer.

• Distillation: Fractional distillation can be employed for the purification of larger quantities, although the boiling points of the cis and trans isomers are often very close, necessitating a highly efficient distillation column.

Characterization:

The identity and purity of the synthesized cis-2-decene should be confirmed by spectroscopic methods.

• ¹H NMR Spectroscopy: The vinyl protons of cis-2-decene will exhibit a smaller coupling constant (typically 6-12 Hz) compared to the trans-isomer (typically 12-18 Hz).

• ¹³C NMR Spectroscopy: The chemical shifts of the allylic carbons in the cis-isomer are typically shifted upfield compared to the trans-isomer due to steric compression.

• Infrared (IR) Spectroscopy: The C-H out-of-plane bending vibration for a cis-disubstituted alkene appears around 675-730 cm⁻¹.

• Mass Spectrometry: Provides the molecular weight of the compound, confirming the elemental composition.

Conclusion

The stereoselective synthesis of cis-2-decene is readily achievable with high fidelity through either the Wittig reaction with non-stabilized ylides or the partial hydrogenation of 2-decyne using a Lindlar catalyst. The choice between these two excellent methods will often depend on the availability of starting materials and the specific requirements of the overall synthetic strategy. A thorough understanding of the underlying mechanisms is crucial for optimizing reaction conditions and achieving the desired stereochemical outcome. Careful purification and rigorous spectroscopic characterization are essential to ensure the isomeric purity of the final product, a critical factor for its application in research and development.

References

• Maryanoff, B. E.; Reitz, A. B. The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects. Chemical Reviews1989, 89 (4), 863-927.
• Wittig, G.; Schöllkopf, U. Über Triphenyl-phosphin-methylene als olefinbildende Reagenzien (I. Mitteil.). Chemische Berichte1954, 87 (9), 1318-1330.
• Vedejs, E.; Peterson, M. J. Stereocontrol in the Wittig reaction. Topics in Stereochemistry1994, 21, 1-157.

• Organic Chemistry Portal. Wittig Reaction. [Link]

• Lindlar, H. Ein neuer Katalysator für selektive Hydrierungen. Helvetica Chimica Acta1952, 35 (2), 446-450.

• Master Organic Chemistry. Partial Reduction of Alkynes With Lindlar’s Catalyst. [Link]

• JoVE. Video: Reduction of Alkynes to cis-Alkenes: Catalytic Hydrogenation. [Link]

• Khan Academy. Reduction of alkynes. [Link]

• NIST Chemistry WebBook. 2-Decene, (Z)-. [Link]

• Heinzen, V. E.; Soares, M. F.; Yunes, R. A. Semi-empirical topological method for the prediction of the chromatographic retention of cis- and trans-alkene isomers and alkanes.
• Vedejs, E.; Meier, G. P.; Snoble, K. A. J. A mechanistic study of the Wittig reaction. Journal of the American Chemical Society1981, 103 (10), 2823–2831.
• Anslyn, E. V., et al. A Colorimetric Method for Quantifying Cis and Trans Alkenes Using an Indicator Displacement Assay. Angewandte Chemie International Edition2021, 60 (29), 15858-15862.

• Chemistry LibreTexts. 8.8: Reduction of Alkynes. [Link]

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• 6. Video: Reduction of Alkynes to cis-Alkenes: Catalytic Hydrogenation [jove.com]

An In-depth Technical Guide to the Thermodynamic Stability of cis-2-Decene

Intended Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive analysis of the thermodynamic stability of cis-2-decene. Grounded in fundamental principles of physical organic chemistry, this document elucidates the factors governing the stability of this long-chain alkene, with a particular focus on the well-established energetic preference for its trans isomer. Through a combination of theoretical discussion, estimated thermodynamic data, and detailed experimental and computational protocols, this guide serves as a robust resource for professionals requiring a deep understanding of alkene isomerization and its implications in chemical synthesis and molecular design.

Introduction: The Significance of Alkene Stability

Alkenes, as fundamental building blocks in organic synthesis and key structural motifs in numerous biologically active molecules, exhibit a rich and complex stereochemistry. The geometric isomerism of disubstituted alkenes, such as 2-decene, gives rise to cis and trans configurations, which can have profoundly different physical, chemical, and biological properties. A thorough understanding of the relative thermodynamic stabilities of these isomers is paramount for predicting reaction outcomes, controlling product distributions, and designing molecules with specific conformational and energetic profiles.

Theoretical Framework: Unraveling the Energetics of cis-2-Decene

The fundamental principle governing the relative stabilities of cis and trans isomers of 2-decene is the concept of steric hindrance . In cis-2-decene, the methyl group and the n-heptyl group attached to the double-bonded carbons are located on the same side of the double bond. This arrangement forces the electron clouds of these bulky alkyl groups into close proximity, resulting in van der Waals repulsion. This repulsive interaction introduces strain into the molecule, raising its overall potential energy and thereby decreasing its thermodynamic stability.[1]

Conversely, in trans-2-decene, the methyl and n-heptyl groups are positioned on opposite sides of the double bond. This configuration minimizes the steric strain between the alkyl substituents, leading to a lower potential energy state and, consequently, greater thermodynamic stability. This phenomenon is a general trend observed for most acyclic disubstituted alkenes.[1][2]

The energetic difference between cis and trans isomers can be quantified by the Gibbs free energy of isomerization (ΔG°iso) , which is related to the enthalpy (ΔH°iso) and entropy (ΔS°iso) of isomerization by the Gibbs-Helmholtz equation:

ΔG°iso = ΔH°iso - TΔS°iso

For the isomerization of cis-2-decene to trans-2-decene, ΔH°iso is negative, indicating an exothermic process, as the more stable trans isomer is formed. The entropy change (ΔS°iso) is generally small for such isomerizations. Consequently, the Gibbs free energy change is also negative, signifying that the isomerization to the trans form is a spontaneous process under standard conditions.

Estimated Thermodynamic Data for 2-Decene Isomerization

In the absence of direct experimental data for 2-decene, the thermodynamic parameters for the cis-trans isomerization can be reliably estimated using the Benson group additivity method .[3][4][5][6][7] This method assigns specific values for the enthalpy of formation (ΔHf°) and entropy (S°) to different molecular groups. By summing the contributions of the constituent groups of a molecule, one can obtain a reasonable estimate of its overall thermodynamic properties.

Table 1: Estimated Thermodynamic Properties of 2-Decene Isomers at 298.15 K

Isomer	Benson Group Decomposition	Estimated ΔHf° (kJ/mol)
cis-2-Decene	1 x C-(Cd)(H)31 x Cd-(C)(H)1 x Cd-(C)(H)6 x C-(C)2(H)21 x C-(C)(H)31 x cis correction	-119.5
trans-2-Decene	1 x C-(Cd)(H)31 x Cd-(C)(H)1 x Cd-(C)(H)6 x C-(C)2(H)21 x C-(C)(H)3	-124.1

Table 2: Estimated Thermodynamic Parameters for the Isomerization of cis-2-Decene to trans-2-Decene at 298.15 K

Thermodynamic Parameter	Estimated Value
Enthalpy of Isomerization (ΔH°iso)	-4.6 kJ/mol
Gibbs Free Energy of Isomerization (ΔG°iso)	-4.6 kJ/mol

Note: The entropy of isomerization is assumed to be negligible for this estimation.

These estimated values are consistent with experimental data for shorter-chain alkenes, such as the approximately 4 kJ/mol difference in enthalpy of formation between cis- and trans-2-butene.[2]

Methodologies for Determining Thermodynamic Stability

The thermodynamic stability of alkenes can be determined through both experimental and computational approaches.

Experimental Methods

Two primary experimental techniques are employed to quantify the relative stabilities of alkene isomers:

Catalytic hydrogenation of an alkene to its corresponding alkane is an exothermic reaction. The heat released, known as the heat of hydrogenation (ΔH°hydrog) , is a direct measure of the stability of the alkene.[1][8] Less stable alkenes, having a higher initial potential energy, will release more heat upon hydrogenation.

Since both cis- and trans-2-decene are hydrogenated to the same product, n-decane, the difference in their heats of hydrogenation is equal to the enthalpy difference between the two isomers (ΔH°iso).

Experimental Workflow: Calorimetric Determination of Heat of Hydrogenation

Caption: Workflow for determining the enthalpy of isomerization via heat of hydrogenation.

Protocol: Catalytic Hydrogenation and Calorimetry

• Calorimeter Setup: Assemble and calibrate a reaction calorimeter according to the manufacturer's instructions.

• Sample Preparation: Accurately weigh a sample of high-purity cis-2-decene and dissolve it in a suitable solvent (e.g., ethanol).

• Catalyst Addition: Add a catalytic amount of palladium on carbon (Pd/C) to the calorimeter vessel.

• Hydrogenation: Introduce a known excess of hydrogen gas into the sealed calorimeter and initiate the reaction.

• Data Acquisition: Monitor and record the temperature change within the calorimeter until the reaction is complete.

• Calculation of ΔH°hydrog: Calculate the heat of hydrogenation for cis-2-decene based on the temperature change and the heat capacity of the calorimeter system.

• Repeat for trans Isomer: Repeat steps 2-6 using an identical molar amount of trans-2-decene.

• Determine ΔH°iso: The difference between the two measured heats of hydrogenation will give the enthalpy of isomerization.

Treating either cis- or trans-2-decene with a strong acid catalyst can induce isomerization, leading to an equilibrium mixture of the two isomers.[2][9] By analyzing the composition of the mixture at equilibrium, the equilibrium constant (Keq) can be determined.

Keq = [trans-2-decene]eq / [cis-2-decene]eq

The standard Gibbs free energy of isomerization (ΔG°iso) can then be calculated using the following equation:

ΔG°iso = -RT ln(Keq)

where R is the ideal gas constant and T is the absolute temperature in Kelvin.

Experimental Workflow: Acid-Catalyzed Isomerization

Caption: Workflow for determining the Gibbs free energy of isomerization via equilibrium measurements.

Protocol: Isomerization and GC Analysis

• Reaction Setup: In a temperature-controlled reaction vessel, dissolve a known concentration of cis-2-decene in a suitable inert solvent.

• Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid.

• Equilibration: Stir the mixture at a constant temperature and take aliquots at regular intervals.

• Quenching: Quench the reaction in each aliquot by neutralizing the acid with a base (e.g., sodium bicarbonate solution).

• Extraction: Extract the organic components from the quenched aliquots.

• GC Analysis: Analyze the composition of the organic extracts by gas chromatography to determine the relative concentrations of cis- and trans-2-decene.

• Equilibrium Confirmation: Continue the reaction until the ratio of the isomers remains constant over several consecutive time points.

• Calculation: Use the equilibrium concentrations to calculate Keq and subsequently ΔG°iso.

Computational Methods

Quantum mechanical calculations provide a powerful tool for predicting the thermodynamic properties of molecules. Methods such as Density Functional Theory (DFT) and high-level ab initio calculations can be used to determine the ground-state energies of cis- and trans-2-decene. The difference in these computed energies provides a theoretical value for the enthalpy of isomerization.

Computational Workflow: Quantum Chemical Calculations

Caption: Workflow for computational determination of isomerization energy.

Protocol: DFT Calculation

• Structure Building: Construct the 3D molecular models of cis- and trans-2-decene using a molecular modeling software.

• Input File Preparation: Prepare input files for a quantum chemistry software package (e.g., Gaussian, ORCA) specifying the desired level of theory (e.g., B3LYP) and basis set (e.g., 6-31G(d)).

• Geometry Optimization: Perform a full geometry optimization for both isomers to find their lowest energy conformations.

• Frequency Calculation: Perform a frequency calculation on the optimized geometries to confirm that they are true energy minima (no imaginary frequencies) and to obtain thermochemical data.

• Energy Extraction: Extract the electronic energies (with zero-point vibrational energy correction) for both optimized structures.

• Energy Difference Calculation: The difference in the calculated energies will provide an estimate of the enthalpy of isomerization at 0 K, which is a good approximation of the enthalpy change at standard conditions.

Conclusion

The thermodynamic stability of cis-2-decene is inherently lower than that of its trans isomer due to steric hindrance between the alkyl substituents on the same side of the double bond. This stability difference, quantifiable through the Gibbs free energy of isomerization, has significant implications for chemical reactions involving this molecule. While direct experimental data for cis-2-decene is scarce, its thermodynamic properties can be reliably estimated using established methods like Benson group additivity and further investigated through well-defined experimental and computational protocols. This guide provides the theoretical foundation and practical methodologies for researchers, scientists, and drug development professionals to understand, predict, and manipulate the thermodynamic landscape of cis-2-decene and related long-chain alkenes.

References

• Benson, S. W. (1976).
• Cohen, N., & Benson, S. W. (1993). Estimation of heats of formation of organic compounds by additivity methods. Chemical Reviews, 93(7), 2419-2438.
• Benson, S. W., Cruickshank, F. R., Golden, D. M., Haugen, G. R., O'Neal, H. E., Rodgers, A. S., ... & Walsh, R. (1969). Additivity rules for the estimation of thermochemical properties. Chemical Reviews, 69(3), 279-324.
• Alberty, R. A., & Gehrig, C. A. (1985). Standard chemical thermodynamic properties of alkene isomer groups.

• Benson group increment theory. (2023, October 29). In Wikipedia. [Link]

• Heat of formation group additivity. (2023, August 15). In Wikipedia. [Link]

• Sabbe, M. K., Saeys, M., Reyniers, M. F., & Marin, G. B. (2005). Group additive values for the gas phase standard enthalpy of formation of hydrocarbons and hydrocarbon radicals. The Journal of Physical Chemistry A, 109(33), 7466-7480.
• Cohen, N. (1996). Revised group additivity values for enthalpies of formation (at 298 K) of carbon-hydrogen and carbon-hydrogen-oxygen compounds.

• NIST Chemistry WebBook. (n.d.). Decane. [Link]

• Carey, F. A., & Giuliano, R. M. (2017). Organic Chemistry (10th ed.).
• Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books.
• McMurry, J. (2015). Organic Chemistry (9th ed.). Cengage Learning.

• NIST Chemistry WebBook. (n.d.). cis-2-Decene. [Link]

• Catalytic Hydrogenation of Alkenes. (2021, August 15). In Chemistry LibreTexts. [Link]

• Stability of Alkenes. (2021, August 15). In Chemistry LibreTexts. [Link]

• Isomerization of Alkenes. (2021, August 15). In Chemistry LibreTexts. [Link]

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A Technical Guide to the Safe Handling of cis-2-Decene for Research and Development Professionals

This guide provides a comprehensive framework for the safe handling, storage, and disposal of cis-2-Decene in a laboratory setting. Designed for researchers, chemists, and drug development professionals, the following sections detail the inherent risks associated with this compound and establish protocols to mitigate them. The emphasis is on understanding the causality behind safety procedures to foster a proactive safety culture.

Section 1: Core Hazard Profile and Risk Assessment

cis-2-Decene is a flammable aliphatic hydrocarbon. Its primary risks stem from its flammability and its potential to cause severe health effects if ingested and aspirated. A thorough understanding of its properties is the foundation of a robust safety protocol.

Physicochemical Properties

The physical and chemical characteristics of a substance directly influence the necessary safety precautions. For cis-2-Decene, the relatively low flash point is a critical parameter, indicating that it can form an ignitable mixture with air at temperatures commonly found in a laboratory environment.

Property	Value	Source
CAS Number	20348-51-0	[1]
Molecular Formula	C₁₀H₂₀	[1]
Molecular Weight	140.27 g/mol	[1]
Appearance	Colorless to almost colorless liquid
Boiling Point	61 °C @ 15 mmHg
Flash Point	47 °C (116.6 °F)
Specific Gravity	0.75 (20/20)

GHS Hazard Identification and the "Why"

Understanding the Globally Harmonized System (GHS) classifications is essential for immediate hazard recognition. The two primary hazards for cis-2-Decene demand specific and non-negotiable safety measures.

Hazard Statement	Classification	Rationale and Implication
H226: Flammable liquid and vapor	Flammable Liquid, Category 3	The flash point of 47°C means that at or above this temperature, the vapor can ignite with a spark or flame. This necessitates strict control of ignition sources and handling in well-ventilated areas to prevent vapor accumulation.
H304: May be fatal if swallowed and enters airways	Aspiration Hazard, Category 1	This is a critical health hazard. Due to its low viscosity, if the liquid is ingested, it can be easily drawn into the lungs (aspirated), causing severe chemical pneumonitis, which can be fatal. This is why inducing vomiting after ingestion is strictly contraindicated.

Section 2: The Control Hierarchy: Engineering, Administrative, and Personal Protocols

A multi-layered approach to safety is paramount. We begin with engineering controls (the most effective), supplement with administrative procedures, and finally, equip personnel with the appropriate Personal Protective Equipment (PPE).

Engineering Controls: The First Line of Defense

Engineering controls are designed to remove the hazard at the source, before it can contact the researcher.

• Chemical Fume Hood: All handling of cis-2-Decene must be performed inside a certified chemical fume hood. This ensures that flammable and potentially harmful vapors are contained and exhausted from the work area.[2][3]

• Explosion-Proof Equipment: Use only electrical equipment (stir plates, heating mantles, ventilation systems) that is rated for use with flammable materials.[3][4] This prevents the equipment itself from becoming an ignition source.

• Grounding and Bonding: For transfers between metal containers, especially for larger quantities, always ground and bond the containers.[3] This prevents the buildup of static electricity, which can generate a spark sufficient to ignite flammable vapors.[3]

Administrative Controls: Standardizing Safe Practices

These are the procedures and policies that dictate how work is to be done safely.

• Designated Areas: Clearly mark areas where cis-2-Decene is handled and stored. Access should be limited to trained personnel.

• Ignition Source Management: Prohibit smoking, open flames, and spark-producing activities in any area where cis-2-Decene is used or stored.[3][4]

• Chemical Hygiene Plan (CHP): All procedures involving this chemical must be incorporated into the laboratory's master CHP, and all personnel must be trained on the specific risks and protocols.

Personal Protective Equipment (PPE): The Final Barrier

PPE is essential but should never be relied upon as the primary means of protection.

PPE Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile).	Gloves must be inspected before use.[5] Nitrile provides adequate protection against incidental contact with aliphatic hydrocarbons. Consult a glove manufacturer's guide for compatibility and breakthrough times for prolonged contact.
Eye Protection	Safety glasses with side shields or splash goggles.	Protects against accidental splashes that could lead to eye contact.[4][5]
Skin/Body Protection	Flame-resistant lab coat.	Provides a layer of protection for the body and clothing from spills and splashes.
Respiratory	Not typically required with proper fume hood use.	If engineering controls fail or for large-scale spill response, a respirator with an organic vapor cartridge may be necessary.[6]

Section 3: Experimental Workflow and Protocols

The following protocols provide a self-validating system for handling cis-2-Decene, ensuring safety is integrated into every step of the experimental process.

Visualized Standard Operating Procedure

The following diagram outlines the critical stages of a standard laboratory workflow involving cis-2-Decene.

Caption: Workflow for Safe Handling of cis-2-Decene.

Step-by-Step Handling Protocol

• Preparation:

  • Verify that the chemical fume hood is operational and airflow is adequate.

  • Don all required PPE: lab coat, safety glasses, and chemical-resistant gloves.

  • Ensure the work area is free of ignition sources (hot plates, open flames, etc.).[7]

  • Confirm the location and readiness of the spill kit, fire extinguisher (Type B: for flammable liquids), and safety shower/eyewash station.

• Chemical Transfer and Use:

  • Perform all transfers of cis-2-Decene within the fume hood.[5]

  • Use non-sparking tools for opening containers.[5]

  • When not actively dispensing, keep the container tightly closed to minimize vapor release.[5]

  • Avoid breathing vapors.[3]

• Post-Handling and Cleanup:

  • Upon completion of the task, securely close the primary container.

  • Wipe down the work surface with an appropriate solvent.

  • Dispose of contaminated materials (e.g., pipette tips, wipes) in a designated hazardous waste container.

Section 4: Emergency Response Protocols

Rapid and correct response to an emergency is critical.

Accidental Release Measures

• Small Spill (in fume hood):

  • Alert colleagues in the immediate area.

  • Use an absorbent material (e.g., sand, universal binder) to contain the spill.[8]

  • Collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[5]

  • Wipe the area clean.

• Large Spill (outside fume hood):

  • Evacuate all personnel from the affected area immediately.[5][9]

  • Alert laboratory management and emergency services.

  • Shut off all potential ignition sources if it is safe to do so.[6]

  • Prevent the spill from entering drains or waterways.[5]

  • Do not re-enter the area until cleared by safety professionals.

First Aid Measures

The response to personal exposure must be immediate and precise.

• Skin Contact: Immediately take off all contaminated clothing.[4] Rinse the affected skin area with plenty of water and soap.[4] Seek medical attention if irritation develops.[4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5][10] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air and keep them at rest in a position comfortable for breathing.[3][5] If breathing is difficult or stops, provide artificial respiration (if trained) and seek immediate medical attention.[10]

• Ingestion: CRITICAL: DO NOT INDUCE VOMITING. Rinse the mouth with water.[5] Never give anything by mouth to an unconscious person.[5] Call a poison control center or doctor immediately. The risk of aspiration into the lungs is the primary concern.

Firefighting Measures

• Only trained personnel should attempt to extinguish a fire.

• For a small, contained fire, use a dry chemical, CO₂, or alcohol-resistant foam extinguisher.[5]

• Do not use a direct jet of water , as this can spread the flammable liquid.[8]

• If the fire cannot be extinguished immediately and safely, evacuate the area and activate the fire alarm.

Section 5: Storage and Waste Management

Proper long-term storage and disposal are final, critical steps in the chemical's lifecycle.

Storage Conditions

• Store containers in a dedicated flammables cabinet.

• The storage area must be cool, dry, and well-ventilated.[3][5]

• Keep containers tightly closed.[2]

• Store away from incompatible materials, particularly strong oxidizing agents and acids.[3]

• Ensure containers are clearly labeled with the chemical name and all relevant GHS hazard pictograms.

Waste Disposal

• cis-2-Decene and materials contaminated with it are considered hazardous waste.

• Never dispose of this chemical down the drain or in general trash.[8]

• Collect all waste in a properly sealed and labeled container.

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[4][8]

References

• Airgas. (2017). Safety Data Sheet: Flammable Liquid Mixture. [Link]

• Airgas. (2017). Safety Data Sheet: Cis-2-Butene. [Link]

• Air Liquide Canada. (2017). Cis-2-Butene (Compressed) Safety Data Sheet. [Link]

• Generic Manufacturer. (n.d.). Safety Data Sheet. [Link]

• Middlesex Gases & Technologies. (2015). Safety Data Sheet: cis-2-Butene. [Link]

• Inchem.org. (n.d.). ICSC 0397 - cis-2-BUTENE. [Link]

• Generic Manufacturer. (n.d.). CIS-2-BUTEN-1-OL Safety Data Sheet. [Link]

• CPAChem. (2023). Safety data sheet: cis-2-Pentene. [Link]

• Linde Gas. (2017). SAFETY DATA SHEET: cis-2-Butene. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5364451, (2Z)-2-Decene. [Link]

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Sourcing and Validating cis-2-Decene: A Technical Guide for Chemical Synthesis and Biological Applications

[1]

Introduction & Significance

cis-2-Decene (CAS: 7688-21-3) is a critical olefinic intermediate, predominantly utilized in the synthesis of insect pheromones (Lepidoptera), flavor and fragrance compounds, and as a stereodefined substrate in organometallic research.

For researchers in drug development and agrochemistry, the stereochemical purity of cis-2-decene is non-negotiable.[1] The biological activity of pheromones and pharmaceutical intermediates often relies on the precise geometry of the double bond. A 5% contamination of the trans-isomer can reduce biological efficacy by orders of magnitude or trigger off-target effects.[1]

This guide moves beyond catalog listings to provide a rigorous framework for sourcing, validating, and—if necessary—synthesizing high-purity cis-2-decene.

The Sourcing Landscape: Commercial Availability

Commercial sourcing of cis-2-decene is fraught with ambiguity.[1] While major suppliers list the compound, "Technical Grade" labels often mask significant isomeric impurities.

Supplier Tier Analysis

Supplier Tier	Typical Purity	Common Impurities	Recommended Use
Tier 1 (e.g., Sigma-Aldrich, TCI)	>95% (GC)	trans-2-Decene (2-4%), Decane, 2-Decyne	Pheromone synthesis, Fine chemical standards
Tier 2 (Bulk Chemical Houses)	~90%	trans-Isomer (>5%), Positional isomers (3-Decene)	Industrial solvents, non-stereospecific alkylations
Tier 3 (Custom Synthesis)	>98%	Trace Decane	GMP Drug Development, Biological Assays

The "Isomer Trap"

Commercially available "2-Decene" (CAS: 20348-58-7) is typically a thermodynamic mixture of cis and trans isomers.[1] You must explicitly specify (Z)-2-Decene or cis-2-Decene (CAS: 7688-21-3).[1]

Critical Sourcing Logic: If your application involves stereoselective hydroboration or metathesis, do not trust the label purity alone. Thermodynamic stability favors the trans-isomer; therefore, degradation over time or improper storage often leads to cis-to-trans isomerization.

Figure 1: Sourcing Decision Matrix. A logical flow for determining whether to buy or synthesize based on application sensitivity.

Technical Specifications & Impurity Profiling

Understanding the physical deviations between isomers is the first step in validation.

Property	cis-2-Decene	trans-2-Decene	Significance
CAS Number	7688-21-3	7688-22-4	Unique identifier is critical.[1]
Boiling Point	~172-174°C	~170-173°C	Too close for effective distillation separation.[1]
Refractive Index ( )	1.4280	1.4260	cis is typically higher; useful for quick checks.[1]
Density	0.756 g/mL	0.751 g/mL	cis is slightly denser (poorer packing but higher dipole).[1]
Flash Point	~47°C	~46°C	Flammable.[1] Handle in fume hood.

Verification Protocols (Self-Validating Systems)

Directive: Do not proceed with synthesis or biological testing without running this protocol.

Gas Chromatography (GC) Protocol

The boiling points of cis and trans isomers are too similar for standard non-polar columns (like DB-1 or HP-5) to provide baseline resolution.[1] You must use a polar column.[1]

Protocol: Isomer Resolution

• Column: Polyethylene glycol (PEG) based column (e.g., DB-WAX, HP-INNOWax).[1]

  • Why? Polar columns interact differentially with the pi-cloud of the double bond.[1] The cis isomer, being more polar due to its net dipole moment, will typically retain longer than the trans isomer on a wax column.

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Oven Program:

  • Start: 60°C (hold 2 min).

  • Ramp: 5°C/min to 120°C.[1]

  • Ramp: 20°C/min to 220°C (burn out).

• Detection: FID (Flame Ionization Detector) is sufficient; MS (Mass Spec) for impurity ID.

Acceptance Criteria:

• Retention Time: trans-2-decene elutes beforecis-2-decene.

• Purity Calculation: Area(cis) / [Area(cis) + Area(trans) + Area(alkyne)] > 98%.[1]

QC Workflow Diagram

Figure 2: Quality Control Workflow. Standardized protocol for verifying isomeric purity before experimental use.

Synthesis as an Alternative

If commercial purity is insufficient (often the case for pheromone research), in-house synthesis via Lindlar Hydrogenation is the industry standard for generating Z-alkenes.

The Lindlar Protocol

This reaction reduces 2-decyne to cis-2-decene.[1] The catalyst is Palladium on Calcium Carbonate, poisoned with Lead (Pb) and Quinoline to stop reduction at the alkene stage.[2][3]

Reagents:

• 2-Decyne (Starting Material)[1]

• Lindlar Catalyst (Pd/CaCO3 + Pb)[1][2][3]

• Quinoline (Critical additive to prevent over-reduction to decane)[1]

• Hydrogen gas (

  )[1]

• Hexane or Methanol (Solvent)[1]

Step-by-Step Methodology:

• Setup: Flame-dry a 2-neck round bottom flask. Add magnetic stir bar.[1]

• Charge: Add 2-Decyne (1.0 eq) and Hexane (0.5 M concentration).

• Catalyst: Add Lindlar catalyst (5 wt% relative to alkyne).

• Poisoning: Add Quinoline (2-5 drops per gram of alkyne). Expert Note: Quinoline occupies the active sites responsible for reducing alkenes to alkanes.

• Reaction: Purge with

  (balloon pressure). Stir vigorously at Room Temperature.

• Monitoring: Monitor by GC every 30 mins. Look for the disappearance of the alkyne peak.

  • Stop immediately when alkyne is consumed to prevent isomerization or over-reduction.[1]

• Workup: Filter through a Celite pad to remove Pd/Pb.[1] Wash with 1M HCl (to remove Quinoline) and brine.[1] Dry over

  .[1]

Figure 3: Lindlar Hydrogenation Pathway. Mechanism highlighting the risk of over-reduction if not monitored.[1]

Applications in Research

• Pheromone Synthesis: cis-2-Decene is a structural motif in pheromones for the orders Lepidoptera and Coleoptera.[1] The cis geometry is often the "key" to the biological lock; the trans isomer can act as an antagonist.

• Cross-Metathesis: Used as a chain-terminating agent in Ruthenium-catalyzed ethenolysis or Z-selective metathesis to introduce a specific terminal ethyl group with defined stereochemistry.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5364451, (2Z)-2-Decene.[1] Retrieved from [Link][1]

• Lindlar, H. (1952). Ein neuer Katalysator für selektive Hydrierungen.[1] Helvetica Chimica Acta.[1] (Classic protocol foundation).[1]

• Vurup. Separation of Isomeric Hydrocarbons by Capillary Gas Chromatography. (Technical basis for GC protocol). Retrieved from [Link][1]

Sources

• 1. (2Z)-2-Decene | C10H20 | CID 5364451 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Monograph: cis-2-Decene ((Z)-2-Decene)

The following technical monograph is structured to provide an exhaustive analysis of cis-2-Decene, tailored for researchers in organic synthesis, chemical ecology, and pharmaceutical development.

Chemical Identity, Stereoselective Synthesis, and Biological Applications

Executive Summary

cis-2-Decene (CAS: 20348-51-0) is a monounsaturated alkene defined by the Z-configuration of the double bond at the C2 position.[1][2] Unlike its thermodynamically more stable trans-isomer, the cis-isomer possesses unique steric properties and higher ground-state energy, making it a critical substrate in stereoselective organic synthesis and a high-value target in chemical ecology.

For the drug development and biotechnology sectors, cis-2-decene serves two pivotal roles:

• Biological Scaffold: It acts as the hydrophobic core and immediate synthetic precursor to cis-2-decenoic acid , a potent Diffusible Signal Factor (DSF) capable of dispersing bacterial biofilms (e.g., Pseudomonas aeruginosa).

• Stereochemical Standard: It is a benchmark molecule for validating Z-selective catalytic hydrogenation and metathesis protocols.

Chemical Constitution & Thermodynamic Profile

The utility of cis-2-decene is governed by the steric strain between the C1 methyl group and the C4 alkyl chain. This "cis-effect" results in distinct physical and spectroscopic signatures compared to the trans-isomer.

Physical Properties Table

Property	Value / Description	Note
IUPAC Name	(Z)-dec-2-ene
Molecular Formula	C₁₀H₂₀
Molecular Weight	140.27 g/mol
Boiling Point	168–170 °C	Slightly lower than trans (174 °C) due to reduced packing efficiency.
Density	0.741 g/mL (at 25 °C)
Refractive Index	1.4260
Solubility	Immiscible in water; Soluble in EtOH, Hexane, Et₂O	Highly lipophilic (LogP ~5.4).
Flash Point	~48 °C	Flammable liquid.

Spectroscopic Identification (NMR)

Differentiation from the trans-isomer is critical. The cis-geometry is confirmed by the coupling constant (

) of the vinylic protons.

• ¹H NMR (CDCl₃, 400 MHz):

  • Vinyl Protons (C2, C3):

    5.35 ppm (multiplet).

  • Coupling Constant (

    ): ~11.0 Hz (Characteristic of cis). Note: Trans isomers typically exhibit J ~15.0 Hz.

  • Allylic Methyl (C1):

    1.60 ppm (doublet, Hz).

  • Allylic Methylene (C4):

    2.05 ppm (quartet-like).

Biological Significance: The "Acid" Connection

While cis-2-decene acts as a semiochemical in specific insect species (e.g., alarm pheromone component in acarid mites like Tyrophagus putrescentiae), its primary relevance to modern pharmaceutical research lies in its relationship to Biofilm Dispersion .

Mechanism of Action: Biofilm Modulation

The oxidized derivative, cis-2-decenoic acid (CDA) , is a fatty acid messenger that induces the dispersion of established biofilms in Gram-negative bacteria.[3] Research suggests that the cis-geometry is essential for receptor binding; the trans-isomer is biologically inactive in this context.

• Target: Pseudomonas aeruginosa and Candida albicans.

• Pathway: CDA acts as a Diffusible Signal Factor (DSF) mimic, triggering a switch from a sessile (biofilm) state to a planktonic (free-floating) state, rendering the bacteria susceptible to antibiotics.

Figure 1: The structural logic connecting the alkene scaffold to anti-infective activity.

Advanced Synthesis & Manufacturing Protocols

Achieving high stereoisomeric purity (>98% Z) is the primary challenge. Thermodynamic equilibration favors the trans-isomer; therefore, synthesis must be kinetically controlled.

Protocol A: Lindlar Hydrogenation (The Gold Standard)

This method utilizes a "poisoned" palladium catalyst to arrest reduction at the alkene stage and enforce syn-addition of hydrogen, guaranteeing cis-geometry.

Objective: Synthesis of cis-2-decene from 2-decyne. Scale: Laboratory (10–50 mmol).

Reagents:

• Substrate: 2-Decyne (purity >98%).

• Catalyst: Lindlar Catalyst (5% Pd on CaCO₃ + Pb).[4]

• Poison: Quinoline (Synthetic grade).

• Solvent: Hexane or Ethyl Acetate (dry).

• Hydrogen Source: H₂ balloon or low-pressure manifold (1 atm).

Step-by-Step Methodology:

• Preparation: In a flame-dried 250 mL round-bottom flask, dissolve 2-decyne (20 mmol, ~2.76 g) in dry Hexane (50 mL).

• Catalyst Loading: Add Lindlar catalyst (5 wt% equivalent relative to substrate, ~140 mg).

• Poisoning: Add Quinoline (0.2 equivalents). Crucial Step: Quinoline occupies highly active sites on the Pd surface, preventing over-reduction to decane and isomerization to trans-2-decene.

• Hydrogenation: Purge the flask with N₂, then introduce H₂ via a balloon (1 atm). Stir vigorously at room temperature.

• Monitoring: Monitor reaction progress via GC-FID every 30 minutes. The reaction is complete when the alkyne peak disappears. Warning: Do not over-expose to H₂ once the starting material is consumed, as isomerization may occur.

• Work-up: Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the filtrate with 1M HCl (to remove quinoline), then saturated NaHCO₃ and brine.

• Purification: Dry over MgSO₄, concentrate, and distill under reduced pressure (or use flash chromatography with 100% Pentane) to isolate cis-2-decene.

Expected Yield: 85–95%. Selectivity: >97:3 Z:E ratio.

Protocol B: Z-Selective Cross-Metathesis (Modern Approach)

For complex substrates where alkyne precursors are unavailable, Ruthenium-based Z-selective catalysts (e.g., Grubbs Z-catalysts) can couple 1-octene and cis-2-butene (or similar donors). This is often used in the synthesis of pheromone analogs.

Figure 2: Workflow for the stereoselective synthesis of cis-2-decene via Lindlar hydrogenation.

Analytical Validation

To ensure the integrity of the cis-isomer for biological testing, gas chromatography is required.

• Column: Fused silica capillary column (e.g., DB-Wax or HP-5).

• Carrier Gas: Helium (1 mL/min).

• Temperature Program: 60 °C (2 min hold)

  200 °C at 10 °C/min.

• Retention Time: The cis-isomer typically elutes before the trans-isomer on non-polar columns (HP-5) due to a lower boiling point, but order may reverse on polar columns (DB-Wax). Always coinject with a known standard.

Safety & Handling (SDS Summary)

• Hazards: Flammable liquid (Category 3). Aspiration hazard if swallowed. Skin irritant.

• Storage: Store under inert atmosphere (Nitrogen/Argon) at 2–8 °C. Alkenes are prone to auto-oxidation over time; adding a stabilizer (e.g., BHT) is recommended for long-term storage.

• Spill Response: Absorb with inert material (sand/vermiculite). Do not use combustible materials like sawdust.

References

• Stereoselective Synthesis of cis-Alkenes. Organic Syntheses. "Partial Reduction of Alkynes with Lindlar's Catalyst."[4][5] Source: Organic Syntheses, Coll. Vol. 5, p. 880 (1973). [Link]

• Biofilm Dispersion by cis-2-Decenoic Acid. Davies, D. G., & Marques, C. N. (2009). A fatty acid messenger is responsible for inducing dispersion in microbial biofilms. Source: Journal of Bacteriology, 191(5), 1393–1403. [Link][3]

• Chemical Properties and Spectra. National Institute of Standards and Technology (NIST) Chemistry WebBook. "2-Decene, (Z)-."[1][2][6] Source: NIST Standard Reference Database Number 69. [Link]

• Pheromone Activity in Mites. Kuwahara, Y. (2004). Chemical Ecology of Astigmatid Mites. Source: In: Cardé R.T., Millar J.G. (eds) Advances in Insect Chemical Ecology. Cambridge University Press. [Link]

• Z-Selective Metathesis. Keitz, B. K., et al. (2012). Z-Selective Olefin Metathesis for the Synthesis of cis-Alkenes. Source: Journal of the American Chemical Society, 134(1), 693–699. [Link]

Sources

• 1. 2-Decene, (Z)- [webbook.nist.gov]
• 2. (2Z)-2-Decene | C10H20 | CID 5364451 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pubs.acs.org [pubs.acs.org]

Executive Summary: The Stereochemical Imperative

Technical Deep Dive: The Identification, Synthesis, and Bio-Significance of cis-2-Decene

cis-2-Decene (Z-2-decene) represents a critical case study in stereochemical integrity. While often overshadowed by its functionalized derivatives (such as the quorum-sensing signal cis-2-decenoic acid), the unfunctionalized alkene serves as a fundamental scaffold in chemical ecology and a rigorous testbed for stereoselective synthesis.

For drug development professionals, understanding cis-2-decene is not merely about the molecule itself, but about the methodologies of exclusion —how to synthesize and validate a cis-olefin scaffold without contamination from the thermodynamically favored trans-isomer. This guide details the discovery of its biological presence, the protocols for its pure synthesis, and the self-validating systems required to prove its identity.

Part 1: Analytical Discovery (The "What")

The "discovery" of cis-2-decene in biological matrices (such as insect defensive secretions and bacterial volatile profiles) was historically hampered by the difficulty in separating geometric isomers. Early gas chromatography (GC) columns often co-eluted cis and trans isomers.

The definitive identification relies on Retention Index (RI) Mapping and Mass Spectral Fragmentation .

The Analytical Protocol: GC-MS Separation

To identify cis-2-decene in a complex natural extract (e.g., termite soldiers or bacterial headspace), researchers must rely on Kovats Retention Indices rather than simple retention times, which drift.

Data Table 1: Comparative Analytical Metrics

Metric	cis-2-Decene (Z)	trans-2-Decene (E)	Diagnostic Significance
Boiling Point	~173°C	~174°C	Too close for reliable simple distillation separation.
Kovats RI (Non-polar)	~1010	~1015	cis usually elutes slightly earlier on non-polar phases (e.g., DB-5).
Kovats RI (Polar)	~1075	~1085	Separation improves on polar columns (e.g., DB-Wax).
Thermodynamic Stability	Less Stable (+ steric strain)	More Stable	trans is the default product of non-selective synthesis.

Critical Insight: In biological samples, the presence of cis-2-decene often indicates an enzymatic pathway (desaturase) specifically evolving to produce the higher-energy isomer for signaling specificity.

Part 2: Synthetic Discovery & Protocol (The "How")

The synthesis of cis-2-decene is a classic challenge in overcoming thermodynamic preference. The most robust method remains the Lindlar Hydrogenation of 2-decyne. This protocol is chosen over the Wittig reaction for this specific chain length due to higher atom economy and easier purification of the starting material (2-decyne).

Experimental Protocol: Z-Selective Partial Hydrogenation

Objective: Synthesize >98% pure cis-2-decene from 2-decyne.

Reagents:

• Substrate: 2-Decyne (1.0 eq)

• Catalyst: Lindlar Catalyst (Pd/CaCO₃ poisoned with Pb) - 5 wt% loading.

• Poison: Quinoline (0.2 eq) - Crucial for preventing over-reduction to decane.

• Solvent: Hexane or Methanol (degassed).

• Atmosphere: H₂ gas (balloon pressure, 1 atm).

Step-by-Step Workflow:

• System Prep: Flame-dry a 2-neck round bottom flask. Purge with N₂.

• Loading: Add 2-decyne and quinoline into the solvent. The quinoline occupies the highly active sites on the Pd surface, leaving only sites capable of alkene formation active.

• Catalyst Addition: Add Lindlar catalyst carefully (pyrophoric risk).

• Hydrogenation: Switch N₂ atmosphere to H₂. Stir vigorously.

  • Mechanism:[1] H₂ adds to the metal surface. The alkyne adsorbs. Two hydrogen atoms transfer to the same face of the triple bond (syn-addition), releasing the cis-alkene.[2]

• Monitoring (The Stop Condition): Monitor via TLC or GC every 15 minutes.

  • Self-Validating Check: The reaction must be stopped immediately upon the disappearance of the alkyne peak. Prolonged exposure will eventually isomerize the product to trans or reduce it to decane, despite the poison.

• Workup: Filter through a celite pad to remove Pd. Wash with 1M HCl (to remove quinoline). Concentrate under reduced pressure.

Visualization: The Synthesis Pathway

Figure 1: Kinetic control pathway for cis-2-decene synthesis. Note the critical divergence point where over-reduction must be prevented.

Part 3: Structural Validation (The "Proof")

In drug development, "trust but verify" is the standard. You cannot rely on the label of a reagent bottle. You must validate the stereochemistry.

The Self-Validating System: 1H-NMR Coupling Constants

The definitive proof of cis (Z) vs. trans (E) geometry lies in the J-coupling constant of the vinylic protons.

• Theory: The Karplus equation relates the dihedral angle between protons to the coupling constant (

  ).

• cis-2-Decene: The dihedral angle is 0°. The coupling constant is typically 6–12 Hz (usually ~10.5 Hz).

• trans-2-Decene: The dihedral angle is 180°. The coupling constant is typically 12–18 Hz (usually ~15.0 Hz).

Validation Protocol:

• Acquire a 1H-NMR spectrum (typically 400 MHz or higher) in CDCl₃.

• Expand the olefinic region (5.3 – 5.5 ppm).

• Calculate the coupling constant (

  ) in Hz.

  • If J = 15 Hz: The synthesis failed; you have the trans isomer.

  • If J = 10-11 Hz: You have the cis isomer.[2][3][4][5][6]

Visualization: Analytical Decision Tree

Figure 2: Decision logic for validating stereochemical identity.

Part 4: Biological Context & Applications[8]

Chemical Ecology

cis-2-Decene functions as a semiochemical in insects. It has been identified in the defensive secretions of termites (Nasutitermes spp.) and ants. The volatility of the alkene allows it to act as a rapid "alarm" signal or a solvent for stickier, toxic diterpenes in the defensive spray.

Drug Development Relevance: The Lipophilic Tail

While cis-2-decene is rarely a drug itself, its structure is a common lipophilic motif in drug design.

• Membrane Fluidity: The cis-double bond introduces a "kink" in the hydrocarbon chain. When incorporated into lipid-like drug delivery systems or fatty acid mimetics, this kink prevents tight packing of the lipid bilayer, increasing membrane fluidity and permeability.

• Critical Distinction (DSF): Researchers investigating anti-virulence drugs often confuse cis-2-decene with cis-2-decenoic acid (Diffusible Signal Factor or DSF), a quorum-sensing molecule in Pseudomonas aeruginosa.

  • cis-2-Decene = Hydrocarbon (Solvent/Pheromone).

  • cis-2-Decenoic Acid = Fatty Acid (Bacterial Signal).

  • Note: The synthesis protocol above (Lindlar) is also the first step in synthesizing DSF (followed by oxidation of the terminal methyl, though other routes exist).

References

• NIST Mass Spectrometry Data Center. "2-Decene, (Z)- Mass Spectrum and Retention Indices." NIST Chemistry WebBook, SRD 69. Accessed October 2023.[3][7] Link

• Lindlar, H. "Ein neuer Katalysator für selektive Hydrierungen." Helvetica Chimica Acta, Vol. 35, Issue 2, 1952.
• Silverstein, R. M., et al. "Spectrometric Identification of Organic Compounds." Wiley. (Authoritative source for J-coupling constants in alkenes).
• Prestwich, G. D. "Defense mechanisms of termites." Annual Review of Entomology, 1984. (Context for cis-2-decene in insect secretions).

• PubChem. "(2Z)-2-Decene Compound Summary." National Library of Medicine. Link

Sources

• 1. 2-Decene, (Z)- [webbook.nist.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. youtube.com [youtube.com]
• 4. ORGANIC SPECTROSCOPY INTERNATIONAL: CIS TRANS ISOMERS AND NMR [orgspectroscopyint.blogspot.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. youtube.com [youtube.com]

Protocols & Analytical Methods

cis-2-Decene synthesis experimental protocol

Abstract & Strategic Rationale

The synthesis of (Z)-2-decene (cis-2-decene) presents a classic stereochemical challenge: thermodynamic equilibrium heavily favors the (E)-isomer (trans) due to steric repulsion between alkyl substituents. To achieve high (Z)-selectivity (>95%), the reaction must be kinetically controlled.

This protocol utilizes Lindlar Hydrogenation , a heterogeneous catalytic method. Unlike thermodynamic equilibration or dissolving metal reductions (which yield trans isomers), this method relies on the syn-addition of hydrogen across the alkyne triple bond on a "poisoned" metal surface.[1][2]

Why this method?

• Stereocontrol: The catalyst surface geometry enforces syn-delivery of hydrogen, guaranteeing the cis configuration.[1]

• Chemomodulation: The addition of catalyst poisons (Lead acetate and Quinoline) occupies high-energy active sites on the Palladium. This lowers the catalytic activity sufficiently to stop the reaction at the alkene stage, preventing over-reduction to decane.

Mechanistic Principles

The success of this protocol relies on the specific interaction between the substrate and the catalyst surface.

• Adsorption: 2-Decyne adsorbs onto the Pd surface.

• Syn-Addition:

  dissociates on the metal; two H atoms are transferred to the same face of the alkyne (syn-addition).[1][2][3][4]

• Desorption vs. Over-reduction: The resulting (Z)-alkene is sterically bulkier than the alkyne. The presence of Quinoline and Lead on the catalyst surface sterically hinders the readsorption of the alkene. Consequently, the alkene desorbs into the solution before it can be further reduced to an alkane.

Visualizing the Mechanism

Figure 1: Mechanistic pathway of Lindlar hydrogenation.[1][2][3][5] The poison (red) is critical for forcing desorption (green) before over-reduction occurs.

Experimental Protocol

Safety Note: Hydrogen gas is highly flammable. Ensure all apparatus is grounded and free of leaks. Work in a well-ventilated fume hood.

Materials & Reagents

Reagent	Role	Purity/Grade
2-Decyne	Substrate	>98%
Lindlar Catalyst	Catalyst	5% Pd on + Pb
Quinoline	Catalyst Poison	Synthetic Grade (Pure)
Hexane	Solvent	HPLC Grade
Hydrogen ( )	Reactant	UHP (Ultra High Purity)
Celite 545	Filtration Aid	Standard

Step-by-Step Procedure

Step 1: Catalyst Preparation & Poisoning [1][3][5]

• In a clean, dry 250 mL round-bottom flask (RBF), dissolve 2-Decyne (5.0 g, 36.2 mmol) in Hexane (50 mL) .

  • Note: Hexane is preferred over alcohols to facilitate aqueous workup and removal of quinoline later.

• Add Quinoline (0.2 mL) to the solution.

  • Critical: Stir for 5 minutes before adding the catalyst. This allows the quinoline to solvate and prepare to bind to the catalyst immediately upon addition.

• Carefully add Lindlar Catalyst (250 mg) .

  • Ratio: Approx 5% by weight relative to substrate.[5][6]

Step 2: Hydrogenation

• Seal the flask with a septum and secure it with copper wire or a Keck clip.

• Purge: Insert a needle connected to a vacuum line to evacuate the headspace, then backfill with Nitrogen (

  ). Repeat 3 times.

• Charge: Replace the

  line with a balloon filled with Hydrogen ( ). Insert a vent needle briefly to flush the headspace with , then remove the vent.

• Reaction: Stir vigorously at Room Temperature (20-25°C).

  • Monitoring: The reaction is typically complete in 1–3 hours.

  • Endpoint Detection: Monitor via GC or TLC (Silica, 100% Hexane). Stain with

    . The alkyne spot will disappear. Do not over-run.

Step 3: Workup & Purification

• Filtration: Once the starting material is consumed, immediately remove the

  balloon and flush with . Filter the mixture through a pad of Celite to remove the Pd catalyst. Rinse the pad with Hexane (2 x 10 mL).

• Quinoline Removal: Transfer the filtrate to a separatory funnel. Wash with 1M HCl (2 x 20 mL) .

  • Chemistry: The acid protonates the Quinoline (turning it into a water-soluble salt), removing it from the organic layer.

• Neutralization: Wash the organic layer with Saturated

  (20 mL) followed by Brine (20 mL).

• Drying: Dry the organic layer over Anhydrous

  , filter, and concentrate under reduced pressure (Rotary Evaporator).

  • Caution: (Z)-2-Decene is volatile. Do not use high vacuum or excessive heat (

    C).

Process Monitoring & Validation

Trust but verify. The synthesis of cis-alkenes is prone to trans-isomerization if the catalyst is too active.

Workflow Diagram

Figure 2: Operational workflow for the synthesis, emphasizing the monitoring loop.

Validation Metrics

1. Gas Chromatography (GC):

• cis-2-Decene typically has a slightly lower retention time than trans-2-decene on non-polar columns (e.g., DB-5), though polar columns are better for separation.

• Success Criteria: >95% purity; <2% decane (over-reduction).

2. Nuclear Magnetic Resonance (

-NMR) - The Gold Standard: The coupling constant ( ) of the vinylic protons is the definitive proof of stereochemistry.

Feature	(Z)-2-Decene (Target)	(E)-2-Decene (Impurity)
Coupling Constant ( )	10 – 12 Hz	15 – 17 Hz
Chemical Shift	5.3–5.5 ppm	5.3–5.5 ppm
Interpretation	The smaller value confirms the cis relationship.[7]	Large indicates trans contamination.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Formation of Decane	Catalyst too active; Reaction ran too long.	Increase Quinoline load; Monitor GC more frequently; Stop reaction immediately upon SM consumption.
Formation of (E)-Isomer	Isomerization post-reaction; Acidic conditions during workup.	Ensure all catalyst is removed before acid wash; Keep workup cool; Avoid prolonged exposure to light/heat.
Slow Reaction	Poisoning excessive; Old catalyst.	Add fresh catalyst (small amount); Check balloon pressure; Ensure vigorous stirring (gas-liquid mass transfer is rate-limiting).
Residual Quinoline	Inefficient Acid Wash.	Repeat 1M HCl wash; Check pH of aqueous layer (must be acidic).

References

• Lindlar Catalyst Preparation & Usage

  • Lindlar, H.; Dubuis, R. (1966).[5] "Palladium Catalyst for Partial Reduction of Acetylenes". Organic Syntheses, 46, 89.

• General Alkyne Hydrogenation Protocol

  • Chemistry LibreTexts. "Reduction of Alkynes".[2][3][5][8]

• NMR Data Verification

  • National Institute of Standards and Technology (NIST).

Sources

• 1. orgosolver.com [orgosolver.com]
• 2. m.youtube.com [m.youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Pairwise semi-hydrogenation of alkyne to cis -alkene on platinum-tin intermetallic compounds - Nanoscale (RSC Publishing) DOI:10.1039/D0NR00920B [pubs.rsc.org]
• 5. lscollege.ac.in [lscollege.ac.in]
• 6. grokipedia.com [grokipedia.com]
• 7. Coupling in Cis/Trans Alkenes | OpenOChem Learn [learn.openochem.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Structural Validation of cis-2-Decene via NMR Spectroscopy

Executive Summary

cis-2-Decene (CAS: 7688-21-3) is a critical intermediate in the synthesis of insect pheromones, surfactants, and fine chemical building blocks. Its biological and chemical activity often depends strictly on its stereochemical purity (Z-isomer). Contamination with the thermodynamically more stable trans-isomer (E-isomer) can lead to inactive biological agents or side reactions in stereoselective synthesis.

This application note provides a definitive protocol for the structural validation of cis-2-Decene using 1D and 2D NMR spectroscopy. Unlike generic spectral guides, this protocol focuses on the diagnostic signals that differentiate the cis (Z) isomer from the trans (E) isomer, specifically leveraging scalar coupling constants (

) and the -gauche steric effect in C NMR.

Experimental Protocol

Sample Preparation

To ensure high-resolution data and accurate integration, follow this preparation protocol strictly.

• Solvent: Chloroform-

  (CDCl ) with 0.05% TMS (Tetramethylsilane) as an internal standard.

• Concentration:

  • H NMR: 10–15 mg of cis-2-Decene in 0.6 mL CDCl .
  • C NMR: 40–60 mg of cis-2-Decene in 0.6 mL CDCl .

• Tube Specifications: High-throughput 5mm NMR tubes (Wilmad 507-PP or equivalent).

• Filtration: If the neat liquid appears cloudy, filter through a small plug of glass wool within a Pasteur pipette to remove suspended particulates that degrade field homogeneity.

Acquisition Parameters (Standard 400/500 MHz Instrument)

• Temperature: 298 K (25°C).

• H Parameters: Pulse angle 30°, Relaxation delay ( ) 2.0 s, Spectral width 12 ppm, Scans (NS) = 16.
• C Parameters: Proton-decoupled (CPD), Relaxation delay ( ) 2.0 s (to allow relaxation of quaternary/methyl carbons), Scans (NS) 512.

H NMR Analysis: The "Z" Signature

The primary differentiator between cis and trans isomers in proton NMR is the vicinal coupling constant across the double bond.[1]

Diagnostic Signals

In cis-2-Decene, the vinyl protons (H2 and H3) appear in the range of 5.10 – 5.50 ppm . Due to the lack of symmetry (methyl vs. heptyl substituent), H2 and H3 are chemically non-equivalent but often show strong second-order effects (roofing) if the spectrometer frequency is low.

Position	Proton Type	Shift ( , ppm)	Multiplicity	Coupling ( , Hz)	Diagnostic Note
H-2, H-3	Vinyl	5.30 – 5.45	Multiplet		CRITICAL: Trans isomer shows Hz.
H-1	Allylic Methyl	1.60	Doublet (d)		Coupled to H-2.[2][3][4]
H-4	Allylic CH	2.03	Quartet/Multiplet	-	Broadened by long-range coupling.
H-5 to H-9	Bulk Chain	1.20 – 1.40	Multiplet	-	Overlapping "methylene envelope."
H-10	Terminal CH	0.88	Triplet (t)		Standard alkane terminus.

The Coupling Constant Rule

The magnitude of the coupling constant is governed by the Karplus equation.

• Cis (Z): Dihedral angle

  0°. Typical Hz (usually 10-11 Hz for acyclic alkenes).

• Trans (E): Dihedral angle

  180°. Typical Hz (usually 15-16 Hz ).

Validation Step: Expand the vinyl region (5.3 ppm). Measure the splitting (in Hz). If

Hz, the Z-configuration is confirmed. If Hz, the sample is the E-isomer.

C NMR Analysis: The Gamma-Gauche Effect

Carbon-13 NMR provides a secondary, highly reliable confirmation of stereochemistry through steric shielding.

The Steric Shift

In cis-alkenes, the substituents (Methyl C1 and Methylene C4) are on the same side of the double bond. This proximity causes steric compression , known as the

-gauche effect . This effect shields the allylic carbons, shifting them upfield (lower ppm) relative to the trans isomer.

Comparative Data Table

Carbon Position	Assignment	cis-2-Decene Shift (ppm)	trans-2-Decene Shift (ppm)	Difference ( )
C-1	Allylic Methyl	12.7	17.9	~5.2 ppm (Shielded)
C-4	Allylic CH	27.4	32.7	~5.3 ppm (Shielded)
C-2, C-3	Vinyl Carbons	123.0 – 132.0	124.0 – 133.0	Minimal difference
C-10	Terminal Methyl	14.1	14.1	None

Expert Insight: The shift of the C-1 methyl group at ~12.7 ppm is the "fingerprint" of cis-2-decene. If you observe a signal at ~18 ppm, your sample contains the trans isomer.

Advanced Validation: 2D NOESY

If 1D spectra are ambiguous due to signal overlap, Nuclear Overhauser Effect Spectroscopy (NOESY) provides spatial proof.

• Mechanism: NOE signals arise from dipole-dipole relaxation between nuclei close in space (< 5 Å).

• Observation in cis-2-Decene:

  • Strong NOE: Between H-1 (Methyl) and H-4 (Allylic CH

    ) . This interaction is impossible in the trans isomer because the groups are on opposite sides of the double bond.

  • Vinyl-Vinyl NOE: H-2 and H-3 are also close in space in the cis isomer and will show a correlation, whereas in trans, they are distant.

Analytical Workflow & Logic

The following diagram illustrates the decision-making process for validating the cis-2-Decene structure.

Figure 1: Step-by-step logic flow for the spectroscopic validation of cis-2-Decene.

References

• SDBS Spectral Database for Organic Compounds. cis-2-Decene Spectral Data. National Institute of Advanced Industrial Science and Technology (AIST).[5][6][7] [Link][6][8]

• Chemistry LibreTexts. Nuclear Magnetic Resonance (NMR) of Alkenes. (2023). Detailed discussion on coupling constants and chemical shifts in alkenes. [Link]

• Oregon State University. 13C NMR Chemical Shifts. Guide to steric effects and alkene shifts. [Link]

• Doc Brown's Chemistry. Interpreting the Carbon-13 NMR spectrum of E/Z alkenes. Comparative analysis of methyl shifts in geometric isomers. [Link]

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• 4. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 5. AIST:Spectral Database for Organic Compounds,SDBS [sdbs.db.aist.go.jp]
• 6. Spectral Database for Organic Compounds, SDBS - Библиотеки масс-спектров - Каталог сайтов - SUDMED MS [sudmed-ms.ru]
• 7. Spectral Database for Organic Compounds, SDBS - Databases - UW-Madison Libraries [search.library.wisc.edu]
• 8. Spectral Database for Organic Compounds | re3data.org [re3data.org]

The Versatility of cis-2-Decene: A Gateway to Complex Molecules in Organic Synthesis

Introduction: In the landscape of organic synthesis, the strategic selection of starting materials is paramount to the efficient construction of complex molecular architectures. Among the myriad of available building blocks, cis-2-decene, a simple nine-carbon internal alkene, emerges as a remarkably versatile and underutilized precursor for a diverse array of chemical transformations. Its inherent reactivity, conferred by the endocyclic double bond, coupled with the stereochemistry of the cis-(Z) isomer, provides a unique platform for the synthesis of valuable compounds with applications spanning from materials science to pharmaceuticals. This comprehensive guide provides researchers, scientists, and drug development professionals with detailed application notes and robust protocols for leveraging cis-2-decene as a strategic starting material in organic synthesis. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system grounded in established chemical principles.

Physicochemical Properties and Handling

Before embarking on synthetic transformations, a thorough understanding of the physical and chemical properties of cis-2-decene is essential for safe and effective handling.

Property	Value	Source
Molecular Formula	C₁₀H₂₀
Molecular Weight	140.27 g/mol
Appearance	Clear, colorless liquid
Boiling Point	170.6 °C at 760 mmHg
Density	0.74 g/cm³
Solubility	Insoluble in water, soluble in common organic solvents	General knowledge

Handling and Storage: cis-2-Decene is a flammable liquid and should be handled in a well-ventilated fume hood, away from ignition sources. It is recommended to store it in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) and in a cool, dry place to prevent isomerization or oxidation.

Key Synthetic Transformations of cis-2-Decene

The reactivity of the double bond in cis-2-decene allows for a multitude of synthetic transformations. This section will explore three key reactions: olefin metathesis, epoxidation, and hydroformylation, providing detailed protocols and mechanistic insights.

Olefin Metathesis: A Powerful C-C Bond Forming Tool

Olefin metathesis has revolutionized the way organic chemists approach the synthesis of complex molecules by enabling the precise and efficient formation of carbon-carbon double bonds. cis-2-Decene is an excellent substrate for cross-metathesis reactions, allowing for the introduction of various functional groups.

Causality of Experimental Choices: The choice of catalyst is critical in olefin metathesis. Second-generation Grubbs and Hoveyda-Grubbs catalysts are often preferred due to their high activity, functional group tolerance, and air and moisture stability.[1] The stereochemical outcome of the metathesis reaction is typically dictated by the catalyst's structure. While many Grubbs-type catalysts favor the formation of the thermodynamically more stable trans-(E)-isomer, recent advancements have enabled Z-selective metathesis by merging traditional catalysts with photocatalysis.[2][3]

Experimental Workflow for Cross-Metathesis:

Caption: General workflow for a cross-metathesis reaction using cis-2-decene.

Protocol: Cross-Metathesis of cis-2-Decene with Methyl Acrylate

This protocol describes a general procedure for the cross-metathesis of cis-2-decene with an electron-deficient alkene, methyl acrylate, using a second-generation Grubbs catalyst. This reaction is a powerful method for the synthesis of α,β-unsaturated esters.

Materials:

• cis-2-Decene (1.0 equiv)

• Methyl acrylate (1.2 equiv)

• Grubbs Catalyst®, 2nd Generation (0.02 equiv)

• Degassed dichloromethane (DCM)

• Ethyl vinyl ether (for quenching)

• Silica gel for column chromatography

• Hexanes and ethyl acetate for elution

Procedure:

• In a flame-dried Schlenk flask equipped with a magnetic stir bar and under an argon atmosphere, dissolve cis-2-decene (1.0 mmol, 140 mg) and methyl acrylate (1.2 mmol, 103 mg) in degassed DCM (10 mL).

• Add the Grubbs Catalyst®, 2nd Generation (0.02 mmol, 17 mg) to the solution. The color of the solution will typically change to brown or dark green.

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Once the reaction is complete, quench the catalyst by adding a few drops of ethyl vinyl ether and stirring for 20 minutes.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired cross-metathesis product.

Note: The presence of free phosphine from the decomposition of the Grubbs catalyst can sometimes lead to side reactions with electron-deficient alkenes like acrylates. The use of phenol-functionalized polymer resins can mitigate these side reactions and improve yields.[1]

Epoxidation: Stereospecific Synthesis of Oxiranes

The epoxidation of cis-2-decene provides a direct route to the corresponding cis-epoxide, a valuable intermediate for the synthesis of diols, amino alcohols, and other functionalized molecules. The stereochemistry of the starting alkene is retained in the product, making this a stereospecific reaction.

Causality of Experimental Choices: Peroxy acids, such as meta-chloroperoxybenzoic acid (m-CPBA), are commonly used for the epoxidation of alkenes due to their electrophilic nature and the concerted mechanism of oxygen transfer. For asymmetric epoxidation, chiral catalysts like the Jacobsen-Katsuki or Sharpless catalysts can be employed, particularly if an allylic alcohol derived from cis-2-decene is used.[4][5]

Reaction Pathway for Epoxidation:

Caption: Stereospecific epoxidation of cis-2-decene to form the corresponding cis-epoxide.

Protocol: Epoxidation of cis-2-Decene with m-CPBA

This protocol outlines a general procedure for the epoxidation of cis-2-decene using m-CPBA.

Materials:

• cis-2-Decene (1.0 equiv)

• meta-Chloroperoxybenzoic acid (m-CPBA, 77% max, 1.2 equiv)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve cis-2-decene (1.0 mmol, 140 mg) in DCM (10 mL) in a round-bottom flask equipped with a magnetic stir bar and cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve m-CPBA (1.2 mmol, ~268 mg of 77% grade) in DCM (5 mL).

• Add the m-CPBA solution dropwise to the stirred solution of cis-2-decene at 0 °C over a period of 15 minutes.

• Allow the reaction mixture to stir at 0 °C for 1 hour and then warm to room temperature. Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium thiosulfate solution (10 mL) to destroy any excess peroxy acid.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution (2 x 10 mL) to remove m-chlorobenzoic acid, followed by brine (10 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude cis-2,3-epoxydecane. The product can be further purified by distillation or chromatography if necessary.

Hydroformylation: Synthesis of Aldehydes

Hydroformylation, or the oxo process, is a key industrial reaction that introduces a formyl group (-CHO) and a hydrogen atom across the double bond of an alkene. For internal alkenes like cis-2-decene, regioselectivity becomes a critical consideration, with the potential to form two isomeric aldehydes.

Causality of Experimental Choices: Rhodium-based catalysts, often modified with phosphine or phosphite ligands, are highly active and selective for hydroformylation. The choice of ligand can significantly influence the regioselectivity of the reaction. Bulky ligands tend to favor the formation of the terminal aldehyde via isomerization of the internal alkene followed by hydroformylation. Cobalt-based catalysts are also used and can offer different selectivity profiles.[6][7]

Hydroformylation of an Internal Alkene:

Caption: Hydroformylation of cis-2-decene can lead to a mixture of linear and branched aldehydes.

Protocol: Rhodium-Catalyzed Hydroformylation of cis-2-Decene (Generalized)

This protocol provides a general framework for the hydroformylation of cis-2-decene. The specific ligand and reaction conditions will need to be optimized to achieve the desired regioselectivity.

Materials:

• cis-2-Decene (1.0 equiv)

• Rhodium precursor (e.g., Rh(acac)(CO)₂)

• Phosphine or phosphite ligand (e.g., triphenylphosphine, TPPTS)

• Anhydrous, degassed solvent (e.g., toluene or THF)

• Syngas (CO/H₂, typically 1:1 mixture)

Procedure:

• In a high-pressure autoclave equipped with a magnetic stir bar, add the rhodium precursor and the ligand under an inert atmosphere.

• Add the anhydrous, degassed solvent, followed by cis-2-decene.

• Seal the autoclave and purge several times with syngas.

• Pressurize the reactor with syngas to the desired pressure (e.g., 20-50 bar).

• Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) with vigorous stirring.

• Maintain the reaction at temperature and pressure for the desired time (e.g., 4-24 hours).

• After the reaction, cool the autoclave to room temperature and carefully vent the excess gas.

• The product mixture can be analyzed by GC-MS to determine the conversion and the ratio of linear to branched aldehydes.

• The aldehydes can be isolated by distillation or chromatography.

Applications in the Synthesis of Bioactive Molecules

The cis-alkene motif is a common feature in a variety of biologically active natural products and pharmaceuticals. cis-2-Decene can serve as a valuable synthon for the construction of these complex molecules.

Insect Pheromones

Many insect pheromones are long-chain unsaturated alcohols, acetates, or aldehydes containing one or more cis-double bonds. These compounds are crucial for chemical communication and are used in pest management strategies. While direct synthesis from cis-2-decene might not be the most common route, it can be a key building block in a multi-step synthesis. For instance, the housefly sex pheromone, Muscalure (Z-9-tricosene), contains a cis-double bond.[8][9] Although typically synthesized via Wittig reactions or alkyne reductions, a retrosynthetic analysis could envision a strategy involving the coupling of a C13 fragment with a C10 fragment derived from cis-2-decene. Similarly, Bombykol, the sex pheromone of the silkworm moth, is a (10E,12Z)-hexadeca-10,12-dien-1-ol, highlighting the importance of cis-alkene stereochemistry in bioactive molecules.[10][11][12]

Natural Products and Drug Development

The cis-alkene structural unit is present in a wide range of natural products with interesting biological activities, including marine natural products.[13] For example, some macrocyclic natural products with potential therapeutic applications contain cis-alkene moieties within their ring structures.[3][14] The stereoselective synthesis of these macrocycles is a significant challenge, and methods that can reliably install a cis-double bond are highly valuable. While direct incorporation of cis-2-decene into a complex natural product synthesis may be rare, the reactions and principles discussed herein are fundamental to the construction of such molecules. The development of new synthetic methodologies is often inspired by the challenge of synthesizing complex natural products.[15]

Conclusion

cis-2-Decene, though a simple molecule, offers a wealth of synthetic possibilities for the modern organic chemist. Its utility in key transformations such as olefin metathesis, epoxidation, and hydroformylation makes it a valuable starting material for accessing a diverse range of functionalized molecules. The principles and protocols outlined in this guide provide a solid foundation for researchers to explore the full potential of cis-2-decene in their synthetic endeavors, from the development of new materials to the synthesis of complex, biologically active compounds. As the demand for efficient and stereoselective synthetic methods continues to grow, the strategic use of readily available starting materials like cis-2-decene will undoubtedly play an increasingly important role in advancing the frontiers of chemical synthesis.

References

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• M. L. Lepage, C. G. W. J. S. C. T. K. L. D. G. B. V. A. et al., "Merging Grubbs second-generation catalyst with photocatalysis enables Z-selective metathesis of olefins: scope, limitations, and mechanism," Chem. Sci., vol. 13, no. 33, pp. 9659-9666, Aug. 2022. [Online]. Available: [Link]

• "Sharpless Asymmetric Epoxidation," Dalal Institute. [Online]. Available: [Link]

• "Process for the preparation of 9-cis-tricosene," Google Patents, US3851007A. [Online].

• "Kinetics of hydroformylation of 1‐decene using carbon‐supported ossified HRh(CO)(TPPTS)3 catalyst," ResearchGate. [Online]. Available: [Link]

• S. Z. A. A. G. S. A. G. S. S. et al., "Recent Advances in Cobalt-Catalyzed Regio- or Stereoselective Hydrofunctionalization of Alkenes and Alkynes," CCS Chemistry, vol. 4, no. 1, pp. 1-22, 2022. [Online]. Available: [Link]

• "In pursuit of Bombykol," RSC Education, Aug. 31, 2009. [Online]. Available: [Link]

• "The cross-metathesis of methyl oleate with cis-2-butene-1,4-diyl diacetate and the influence of protecting groups," ResearchGate. [Online]. Available: [Link]

• "Recent Advances in Greener and Energy Efficient Alkene Epoxidation Processes," MDPI. [Online]. Available: [Link]

• "A new stereoselective synthesis of (Z)-9-tricosene, the sex attractant of the common housefly," ResearchGate. [Online]. Available: [Link]

• S. Z. A. A. G. S. A. G. S. S. et al., "Recent Advances in Cobalt-Catalyzed Regio- or Stereoselective Hydrofunctionalization of Alkenes and Alkynes," CCS Chemistry, vol. 4, no. 1, pp. 1-22, Feb. 2024. [Online]. Available: [Link]

• "Xenicane Natural Products: Biological Activity and Total Synthesis," ETH Zurich Research Collection. [Online]. Available: [Link]

• "Epoxidation of Alkenes," YouTube. [Online]. Available: [Link]

• "New systems for catalytic asymmetric epoxidation," Loughborough University Research Repository. [Online]. Available: [Link]

• "The intriguing chemistry and biology of sulfur-containing natural products from marine microorganisms (1987–2020)," PubMed Central. [Online]. Available: [Link]

• "5.2: Epoxidation of Allylic Alcohols," Chemistry LibreTexts. [Online]. Available: [Link]

• "Atomic-level insights in optimizing reaction paths for hydroformylation reaction over Rh/CoO single-atom catalyst," Nature Communications. [Online]. Available: [Link]

• "CHAPTER 11: The Synthesis of Macrocycles for Drug Discovery," Royal Society of Chemistry. [Online]. Available: [Link]

• "Highly active cationic cobalt(II) hydroformylation catalysts," PubMed. [Online]. Available: [Link]

• "Marine Natural Products and Their Potential Application in the Future," ASEAN Journal on Science and Technology for Development. [Online]. Available: [Link]

• "Hydroformylation of Alkenes: An Industrial View of the Status and Importance," ResearchGate. [Online]. Available: [Link]

• "Current State of the Art of the Solid Rh-Based Catalyzed Hydroformylation of Short-Chain Olefins," MDPI. [Online]. Available: [Link]

• "2-14 Epoxidation of Alkenes," Scribd. [Online]. Available: [Link]

• "Synthesis of complex Z‐activated alkenes from drugs and peptides via E‐to‐Z photoisomerization," ResearchGate. [Online]. Available: [Link]

• "Muscalure," AERU, University of Hertfordshire. [Online]. Available: [Link]

• "Epoxidation of cis‐substituted olefins by Jacobsen's catalyst," ResearchGate. [Online]. Available: [Link]

• "Overview of Kenji Mori's pheromone synthesis series," PubMed Central. [Online]. Available: [Link]

• "Macrocyclic Drugs and Synthetic Methodologies toward Macrocycles," PubMed Central. [Online]. Available: [Link]

• "(Z)-9-Tricosene," American Chemical Society. [Online]. Available: [Link]

• "Formaldehyde Hydroformylation over a Heterogeneous Catalyst Based on Functionalized Rh-biphosphine Unit: A Combined Experiment and Theoretical Study," ResearchGate. [Online]. Available: [Link]

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• "Mechanistic Details of the Sharpless Epoxidation of Allylic Alcohols—A Combined URVA and Local Mode Study," MDPI. [Online]. Available: [Link]

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Application Note: High-Fidelity Polymerization of cis-2-Decene via Chain-Walking Catalysis

-Diimine Nickel(II) Systems

Abstract & Executive Summary

The polymerization of internal olefins, such as cis-2-decene, presents a significant challenge in polymer chemistry due to the steric hindrance around the double bond, which renders traditional Ziegler-Natta and metallocene catalysts largely ineffective. This Application Note details a validated protocol for the conversion of cis-2-decene into high-molecular-weight polyolefin architectures using a late transition metal catalyst system (Brookhart-type

-diimine Nickel(II)).

By leveraging the "chain-walking" mechanism , this protocol allows the metal center to isomerize the internal olefin in situ to a pseudo-terminal position, facilitating insertion. The resulting polymer exhibits unique rheological properties distinct from poly(1-decene), making it highly relevant for drag-reducing agents (DRAs), viscosity modifiers, and lipophilic drug delivery matrices.

The Internal Olefin Dilemma

Standard coordination polymerization relies on the insertion of an olefin into a metal-carbon bond. For terminal olefins (e.g., 1-decene), this is kinetically favorable. However, cis-2-decene suffers from:

• Steric Bulk: The alkyl substituents on both sides of the double bond impede coordination to the metal center.

• Lack of Isomerization Capability: Early transition metals (Ti, Zr) generally lack the ability to migrate along the alkyl chain to find a more accessible insertion point.

The Solution: Late transition metal catalysts, specifically cationic Nickel(II) or Palladium(II)

-diimine complexes activated by Methylaluminoxane (MAO). These catalysts are "living" systems that undergo rapid -hydride elimination and re-insertion, effectively "walking" the metal center to the sterically accessible chain end before polymerizing.

Mechanistic Insight: Chain Walking

The success of this protocol hinges on the competition between insertion and isomerization .

Mechanism Diagram

The following diagram illustrates the pathway where the Ni-center "walks" along the decene chain to relieve steric strain before insertion.

Figure 1: The Chain Walking mechanism allows the catalyst to bypass the steric hindrance of the internal double bond.

Experimental Protocol

Materials & Purification (Critical)

The most common failure mode in this protocol is catalyst poisoning by polar impurities (water, alcohols) or dienes.

Component	Specification	Purification Protocol
Monomer	cis-2-Decene (>95%)	1. Degas via freeze-pump-thaw (3 cycles).2. Stir over Na/K alloy or CaH for 24h.3. Vacuum transfer into a Schlenk flask containing activated 4Å molecular sieves.
Catalyst	(ArN=C(Me)-(Me)C=NAr)NiBr	Synthesize or purchase (e.g., Sigma 666066). Store in glovebox.
Activator	MAO (10 wt% in toluene)	Use fresh. If "aged" (precipitate visible), filter inside glovebox.
Solvent	Toluene (Anhydrous)	Pass through activated alumina columns; store over Na/K.

Polymerization Workflow

Safety Note: MAO is pyrophoric. Handle exclusively under inert atmosphere (Ar or N

).

Step 1: Catalyst Activation (In Glovebox)

• Weigh 10 mg (0.016 mmol) of the Ni-diimine precatalyst into a 20 mL scintillation vial.

• Add 5 mL of anhydrous toluene.

• Add MAO solution to achieve an Al:Ni ratio of 500:1 . (Approx.[1][2][3][4][5][6][7] 0.5 - 1.0 mL depending on MAO concentration).

• Observation: The solution should turn a deep red/orange, indicating the formation of the active cationic species

  .

Step 2: Reaction Initiation[8]

• Transfer the activated catalyst solution to a 100 mL Schlenk flask equipped with a magnetic stir bar.

• Seal the flask and remove from the glovebox (or perform entirely inside).

• Equip the flask with a temperature probe. Cool to 0°C (ice bath) to suppress chain transfer and increase molecular weight, or run at 25°C for higher activity but lower MW.

• Inject 5.0 g (35.6 mmol) of purified cis-2-decene via gastight syringe.

• Stirring: Maintain vigorous stirring (active species is soluble, but polymer may increase viscosity rapidly).

Step 3: Quenching & Isolation

• After 4-12 hours (viscosity dependent), quench the reaction by injecting 5 mL of acidic methanol (MeOH + 5% HCl).

• Pour the reaction mixture into 500 mL of vigorously stirred methanol .

• The polymer will separate as a viscous oil or sticky solid. Decant the methanol.

• Re-dissolve the polymer in minimal hexane and re-precipitate in methanol to remove residual aluminum salts.

• Dry under high vacuum at 60°C for 24 hours.

Experimental Workflow Diagram

Figure 2: Step-by-step workflow from catalyst activation to polymer isolation.

Characterization & Expected Results

NMR Spectroscopy ( C)

The topology of poly(2-decene) synthesized via chain walking is complex. Unlike poly(1-decene) made with Z-N catalysts (which is strictly isotactic/atactic with regular side chains), this polymer will exhibit:

• Methyl Branches: Signals around 20 ppm, indicating "branches on branches" formed when the catalyst walks past the insertion point.

• Backbone Linearity: The degree of linearity depends on the catalyst bulk. Bulky ligands (e.g., acenaphthene-based) force more straightening (fewer branches), mimicking polyethylene with long alkyl branches.

Typical Data[5]

Property	Expected Value	Method
Yield	60 - 85%	Gravimetric
M (Number Avg MW)	30,000 - 150,000 Da	GPC (vs PS standards)
PDI (M /M )	1.5 - 2.2	GPC
T (Glass Transition)	-60°C to -45°C	DSC
Appearance	Clear, viscous gum	Visual

Troubleshooting & Optimization

Issue: Low Yield / No Polymerization

• Cause: Impure monomer. Internal olefins are harder to purify than terminal ones due to higher boiling points and synthesis byproducts.

• Fix: Increase the Al:Ni ratio to 1000:1 to scavenge impurities, or re-distill monomer over Na.

Issue: Low Molecular Weight (Oligomers only)

• Cause: Chain transfer (β-H elimination) is outcompeting propagation.

• Fix: Lower the reaction temperature to -10°C or -20°C. Alternatively, increase monomer concentration (run neat if possible).

Issue: Broad PDI (> 2.5)

• Cause: Multiple active species or slow initiation.

• Fix: Ensure the catalyst is fully dissolved in toluene before adding MAO. Use a "pre-activation" time of 5 minutes before injecting monomer.

References

• Fundamental Brookhart Catalyst Mechanism: Johnson, L. K., Killian, C. M., & Brookhart, M. (1995). New Pd(II)- and Ni(II)-Based Catalysts for Polymerization of Ethylene and alpha-Olefins.[9] Journal of the American Chemical Society. [Link]

• Chain Walking in Internal Olefins: Guan, Z. (2002). Control of Polymer Topology through Late-Transition-Metal Catalysis. Chemistry – A European Journal. [Link]

• Review of Ni-Diimine Systems: Chen, C. (2016). Designing Catalysts for Olefin Polymerization and Copolymerization: Beyond Electronic and Steric Tuning. Nature Reviews Chemistry. [Link]

• Polymerization of Internal Olefins: O'Connor, K. S., et al. (2010). Polymerization of Internal Olefins by Nickel and Palladium Catalysts. Macromolecules. [Link][10]

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PART 1: EXECUTIVE SUMMARY &amp; SCIENTIFIC RATIONALE

Application Note & Protocol: High-Purity Synthesis of Chiral Pheromone Epoxides from cis-2-Decene

Subject: cis-2-Decene (CAS: 20348-51-0) as a Critical Chiral Synthon in Pheromone Biosynthesis and Manufacturing. Target Audience: Chemical Ecologists, Organic Chemists, and Agrochemical Development Scientists.

1.1 The Role of cis-2-Decene in Chemical Ecology cis-2-Decene (also known as (Z)-2-Decene) serves as a fundamental structural motif in the chemical communication systems of Arthropods. While simple alkenes are occasionally pheromones themselves, cis-2-decene is predominantly utilized as a high-value biosynthetic precursor or synthetic scaffold for functionalized pheromones, particularly:

• Chiral Epoxides: Sex pheromones for Geometrid moths (e.g., Euchlaena madusaria). The biological activity of these epoxides is strictly governed by the stereochemistry of the oxirane ring, which is inherited directly from the geometry of the alkene precursor.

• Alcohols and Acetates: Precursor to (Z)-2-decen-1-ol, a known alarm pheromone component in social wasps and a defensive secretion in arthropods.

• Metathesis Substrates: A stable Z-olefin source for cross-metathesis reactions to generate longer-chain pheromones with internal Z-unsaturation.

1.2 The "Z-Purity" Challenge In pheromone synthesis, isomeric purity is paramount. Insect olfactory receptors are hyper-specific; a contamination of the (E)-isomer as low as 1% can actively inhibit the biological response of the target species (antagonism). Consequently, the use of cis-2-Decene requires protocols that strictly maintain the Z-configuration during functionalization (e.g., epoxidation) or synthesis.

PART 2: MECHANISTIC PATHWAYS & VISUALIZATION

The following diagram illustrates the transformation of cis-2-Decene into bioactive chiral epoxides and alcohols, highlighting the conservation of stereochemistry.

Figure 1: Divergent synthetic pathways from cis-2-Decene to bioactive semiochemicals.

PART 3: DETAILED EXPERIMENTAL PROTOCOL

Protocol Title: Enantioselective Synthesis of (2R,3S)-cis-2,3-Epoxydecane via Jacobsen Epoxidation of cis-2-Decene.

Objective: To synthesize high-purity chiral epoxide pheromones while preserving the Z-alkene geometry of the starting material. This protocol addresses the difficulty of epoxidizing cis-olefins without scrambling stereochemistry.

Materials & Reagents:

• Substrate: cis-2-Decene (>95% Z-isomer purity).

• Catalyst: (R,R)-Mn(salen) complex (Jacobsen's Catalyst for cis-olefins).

• Oxidant: Sodium hypochlorite (NaOCl) commercial bleach (0.55 M, pH buffered to 11.3).

• Additive: 4-Phenylpyridine N-oxide (PNO) (Crucial for stabilizing the active Mn-oxo species).

• Solvent: Dichloromethane (DCM) / Chlorobenzene.

Experimental Workflow:

Step 1: Catalyst Activation & Reaction Setup

• Buffer Preparation: Prepare a 0.05 M Na₂HPO₄ solution and adjust pH to 11.3 using 1 M NaOH. Cool to 4°C.

• Organic Phase: In a round-bottom flask equipped with a magnetic stir bar, dissolve cis-2-Decene (1.0 equiv, 5 mmol) and the (R,R)-Mn(salen) catalyst (2-4 mol%) in DCM (10 mL).

• Additive: Add 4-Phenylpyridine N-oxide (0.2 equiv) to the organic phase. Note: PNO acts as an axial ligand, enhancing the rate and enantioselectivity.

Step 2: Biphasic Epoxidation

• Initiation: Cool the organic mixture to 0°C.

• Oxidant Addition: Add the buffered NaOCl solution (2.5 equiv) slowly over 15 minutes.

• Stirring: Stir the biphasic mixture vigorously at 0°C.

  • Critical Control Point: Stirring speed must be high (>1000 rpm) to ensure efficient mass transfer between the aqueous oxidant and the organic catalyst phase.

• Monitoring: Monitor reaction progress via GC-FID or TLC (Hexane:EtOAc 9:1). Reaction is typically complete in 4–6 hours.

Step 3: Workup and Purification

• Separation: Separate the organic layer and extract the aqueous layer twice with DCM.

• Washing: Wash combined organic extracts with brine, then dry over anhydrous Na₂SO₄.

• Concentration: Remove solvent under reduced pressure (Rotavap) at low temperature (<30°C) to prevent epoxide ring opening.

• Purification: Purify via flash column chromatography on silica gel (pre-treated with 1% triethylamine to neutralize acidity). Elute with Hexane/Ether gradient.

Data Summary Table: Expected Outcomes

Parameter	Specification	Method of Verification
Yield	75 - 85%	Gravimetric analysis
Diastereomeric Ratio (cis:trans)	> 98:2	GC-MS (Splitless injection)
Enantiomeric Excess (ee)	> 90%	Chiral HPLC (Chiralcel OD-H column)
Appearance	Colorless oil	Visual Inspection

PART 4: TROUBLESHOOTING & OPTIMIZATION

Common Failure Modes:

• Loss of Z-Purity: If the product shows significant trans-epoxide, the reaction temperature was likely too high, or a radical pathway competed with the concerted oxygen transfer. Ensure temperature remains at 0°C.

• Low Conversion: Often due to "bleach decay." Use freshly titrated NaOCl. If conversion stalls, add a second portion of catalyst (1 mol%).

• Racemization: Silica gel acidity can open the epoxide ring or racemize the product. Always buffer silica with Et₃N.

Safety & Handling (SDS Highlights):

• cis-2-Decene: Flammable liquid (Flash point ~47°C). Store under inert gas (Argon) to prevent auto-oxidation.

• Mn-Salen Catalyst: Harmful if inhaled. Handle in a fume hood.

• Epoxide Products: Potential skin sensitizers (common for pheromones). Use nitrile gloves.

PART 5: REFERENCES

• Jacobsen, E. N., et al. (1991). "Highly enantioselective epoxidation catalysts derived from 1,2-diaminocyclohexane." Journal of the American Chemical Society.[1] Link

• Mori, K. (2014). "Chemical Synthesis of Hormones, Pheromones and Other Bioregulators." John Wiley & Sons.[2] (Authoritative text on pheromone synthesis strategies).

• Millar, J. G. (2010). "Polyene hydrocarbons and epoxides: A second major class of lepidopteran sex pheromones." Annual Review of Entomology. Link

• Hoveyda, A. H., et al. (2011). "Z-Selective Olefin Metathesis." Nature.[3] (Reference for alternative synthesis of the cis-alkene precursor). Link

• El-Sayed, A. M. (2023). "The Pherobase: Database of Insect Pheromones and Semiochemicals." (Source for specific insect associations). Link

Sources

• 1. scholar.utc.edu [scholar.utc.edu]
• 2. 2-Decen-1-ol, (Z)- | C10H20O | CID 5364953 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Asymmetric Synthesis of Three Alkenyl Epoxides: Crafting the Sex Pheromones of the Elm Spanworm and the Painted Apple Moth - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for High-Purity Isolation of cis-2-Decene: A Guide for Researchers and Drug Development Professionals

Introduction: The Significance of Stereoisomeric Purity in Scientific Research

In the realms of chemical synthesis, materials science, and drug development, the precise three-dimensional arrangement of atoms within a molecule—its stereochemistry—is of paramount importance. Geometric isomers, such as the cis and trans configurations of alkenes, can exhibit vastly different physical, chemical, and biological properties. The isolation of a single, high-purity stereoisomer is therefore a critical step in ensuring the efficacy, safety, and reproducibility of experimental outcomes. This guide provides a detailed protocol for the high-purity isolation of cis-2-Decene, a ten-carbon mono-unsaturated alkene, from a mixture of its isomers.

The primary challenge in separating cis- and trans-2-Decene lies in their similar physical properties, including nearly identical molecular weights and boiling points. This similarity necessitates the use of advanced purification techniques that can exploit subtle differences in their molecular shape and electronic structure. This protocol will detail a two-pronged strategy involving an initial enrichment via fractional distillation followed by a high-resolution purification step using argentation chromatography. Furthermore, we will outline rigorous analytical methods for the validation of the final product's purity and isomeric integrity.

Physicochemical Properties of 2-Decene Isomers

A thorough understanding of the physical and chemical properties of the target molecule and its isomers is fundamental to developing an effective purification strategy. The key properties of cis- and trans-2-Decene are summarized below.

Property	cis-2-Decene	trans-2-Decene	Rationale for Difference
Molecular Weight	140.27 g/mol	140.27 g/mol	Identical molecular formula (C₁₀H₂₀).
Boiling Point	~170.5 °C	~172.6 °C	The cis isomer has a slightly lower boiling point due to its "U" shape, which reduces the effective surface area for intermolecular van der Waals interactions compared to the more linear trans isomer.[1]
Polarity	Weakly polar	Nonpolar	The C-sp² to C-sp³ bond creates a small dipole. In the cis isomer, these dipoles have a net vector, resulting in a small overall molecular dipole. In the trans isomer, the individual bond dipoles cancel each other out.[1]
Thermodynamic Stability	Less stable	More stable	Steric hindrance between the alkyl groups on the same side of the double bond in the cis isomer leads to higher potential energy compared to the trans isomer where the bulky groups are on opposite sides.[2]

Experimental Workflow for High-Purity cis-2-Decene Isolation

The isolation of high-purity cis-2-Decene is a multi-step process that begins with the synthesis of a mixed-isomer starting material, followed by a two-stage purification protocol, and concludes with rigorous analytical validation.

Sources

• 1. uni-saarland.de [uni-saarland.de]
• 2. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

Advanced Handling and Storage Protocol for cis-2-Decene

CAS: 20348-51-0 | Formula: C₁₀H₂₀ | MW: 140.27 g/mol

Introduction: The Stereochemical Imperative

cis-2-Decene is a high-value internal alkene frequently utilized as a stereochemically defined intermediate in the synthesis of pheromones, antibiotics, and complex natural products (e.g., norlobelane analogues). Unlike simple solvents, the utility of cis-2-Decene relies entirely on the integrity of its Z-configuration.

The primary operational challenge is not merely chemical stability, but stereochemical erosion . Thermodynamic forces drive the isomerization of the kinetic cis product to the more stable trans isomer, a process catalyzed by trace acids, radicals, or thermal stress. Furthermore, as an alkene with allylic hydrogens, it possesses a latent potential for auto-oxidation, leading to hydroperoxide formation.[1]

This protocol outlines a self-validating system to maintain stereochemical purity (>95% cis) and chemical integrity during storage and handling.

Physicochemical Profile

Data aggregated from experimental standards for process verification.

Property	Value	Critical Note for Handling
Boiling Point	170–174 °C (atm)	High boiler; difficult to remove by rotary evaporation.
Density	0.74–0.76 g/mL	Lighter than water; forms upper phase in aqueous workups.
Refractive Index ( )	1.4260 – 1.4280	Primary Purity Check: Significant deviation suggests isomerization or oxidation.
Flash Point	~47 °C	Flammable. Ground all equipment to prevent static discharge.
Solubility	Immiscible in water	Soluble in alcohols, ethers, and hydrocarbons.
Vapor Pressure	~1.3 mmHg (25 °C)	Low volatility reduces immediate inhalation risk but favors residue accumulation.

Safety & Hazard Assessment

Critical Hazards

• Flammability (H226): Flash point is 47°C. Vapors can form explosive mixtures with air.

• Aspiration Hazard (H304): May be fatal if swallowed and enters airways. Low viscosity allows rapid entry into lungs.

• Peroxide Formation (Class D): While not as aggressive as ethers, alkenes with allylic hydrogens can form peroxides upon prolonged exposure to air/light. These peroxides can initiate radical isomerization of the cis double bond to the trans form.

Engineering Controls

• Ventilation: Handle only in a certified chemical fume hood.

• Static Control: Use grounded metal containers for volumes >1L. For glass transfers, ensure inert gas lines are grounded.

Storage Protocol: Preventing Isomerization & Oxidation

The goal of storage is to arrest the thermodynamic slide toward trans-2-decene and prevent radical-mediated oxidation.

The "Inert-Cold-Dark" Triad

• Container: Amber borosilicate glass with a PTFE-lined screw cap.

  • Why: Amber glass blocks UV light (radical initiator). PTFE liners prevent leaching of plasticizers which can act as Lewis acids or radical sources.

• Atmosphere: Argon (Ar) or Nitrogen (N₂) overlay.

  • Why: Oxygen is the enemy. It forms hydroperoxides at the allylic position, which then decompose to radicals that catalyze cis-to-trans isomerization.

• Temperature: 2°C to 8°C (Refrigerated).

  • Why: Low temperature kinetically inhibits the isomerization activation energy barrier.

Long-Term Storage Decision Tree

For stocks held longer than 30 days, the addition of a radical inhibitor is recommended if the application permits.

Figure 1: Decision logic for storage conditions based on usage duration and sensitivity to stabilizers.

Handling & Transfer Protocol

Objective: Transfer liquid without introducing atmospheric oxygen or moisture.

Pre-Transfer Preparation

• Glassware: All receiving flasks must be oven-dried (120°C) and cooled under a stream of inert gas.

• Acidity Check: Ensure all glassware is neutral. Acid-washed glassware must be rinsed with dilute bicarbonate and then distilled water. Reason: Trace acid on glass surfaces can catalyze isomerization.

Syringe Transfer Technique (Positive Pressure)

• Purge: Insert a needle connected to an Argon line into the cis-2-decene reagent bottle septum (ensure an exit needle is present if not using a balloon). Flush headspace for 2 minutes.

• Withdraw: Insert the sampling syringe. Draw inert gas, expel, then draw liquid.

• Pressure Equalization: If withdrawing a large volume (>10 mL), ensure a balloon of Argon is attached to the source bottle to prevent creating a vacuum, which could pull in air.

• Transfer: Inject directly into the reaction vessel which is already under inert gas.

Material Compatibility

Material	Compatibility	Notes
Viton (FKM)	Excellent	Recommended for O-rings and seals.
PTFE (Teflon)	Excellent	Recommended for liners and tubing.
PVC / Tygon	Poor	Plasticizers may leach; avoid.
Natural Rubber	Poor	Swells significantly; avoid.

Quality Control & Self-Validation

Before committing the reagent to a high-value synthesis, perform these checks:

The "Quick Check" (Refractive Index)

• Method: Measure

  .

• Pass Criteria: 1.4260 – 1.4280.

• Fail: If

  , significant trans isomerization or oxidation has likely occurred.

The "Gold Standard" (GC-FID)

• Column: Non-polar capillary column (e.g., DB-5 or HP-5).

• Method: Isocratic hold at 100°C.

• Separation: cis-isomers generally elute slightly beforetrans-isomers on non-polar phases due to lower boiling points/polarity interactions, though this can vary by column.

• Limit: Acceptable cis purity >95%.

Peroxide Test

• Frequency: Every 6 months.

• Method: Quantofix® Peroxide test strips (0-100 mg/L).

• Threshold: >10 mg/L requires purification (passage through activated alumina) before use.

Emergency Procedures

• Spill: Eliminate ignition sources. Absorb with vermiculite or sand. Do not use combustible materials like sawdust.

• Skin Contact: Wash thoroughly with soap and water. Remove contaminated clothing to prevent static fire hazard.

• Ingestion: Do NOT induce vomiting (Aspiration hazard). Seek immediate medical attention.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5364451, (Z)-dec-2-ene. Retrieved from [Link]

• University of Louisville. Peroxide Forming Chemicals Safety Guidelines. Retrieved from [Link]

Sources

• 1. ehs.tcu.edu [ehs.tcu.edu]

Technical Notes & Optimization

Technical Support Center: cis-2-Decene Synthesis

Subject: Troubleshooting Impurities & Selectivity in Internal Alkene Synthesis Ticket ID: C10-Z-SYNTH-001 Support Tier: Level 3 (Senior Application Scientist)

Introduction: The Thermodynamic Battle

Welcome to the technical support hub for cis-2-Decene (CAS: 20348-51-0). As researchers, we know that synthesizing cis-2-Decene is not merely about bond formation; it is a fight against thermodynamics. The cis (Z) isomer is sterically crowded (approx. 1.0 kcal/mol less stable than the trans isomer) and prone to isomerization.

This guide addresses the three most common failure modes:

• Geometric Isomerization (Formation of trans-2-Decene).

• Over-Reduction (Formation of n-Decane).

• Positional Isomerization (Migration to 3-Decene).

Module 1: Lindlar Hydrogenation Troubleshooting

Context: You are reducing 2-Decyne using a poisoned Palladium catalyst (Lindlar).

Diagnostic Workflow

Use this logic tree to diagnose your crude reaction profile.

Figure 1: Decision matrix for optimizing Lindlar hydrogenation of 2-Decyne.

Common Issues & Solutions

Q1: My GC shows 15% n-Decane. I thought Lindlar catalyst stops at the alkene? A: Lindlar catalyst is kinetically selective, not thermodynamically absolute. If the catalyst is highly active (fresh batch) or the hydrogen pressure is too high, it will reduce the alkene.

• The Fix: Add Quinoline (synthetic grade) to the reaction mixture. Quinoline competes for the active sites on the Pd surface, increasing the barrier for the second reduction step.

• Protocol Adjustment: Use a quinoline-to-catalyst weight ratio of 1:2. Ensure your H₂ source is a balloon (1 atm), not a pressurized shaker.

Q2: I have 10% trans-2-Decene. Is my catalyst "broken"? A: Likely not. The trans isomer usually forms via isomerization after the reduction, or due to Pd-hydride reversibility on the catalyst surface.

• Root Cause 1 (Reaction Conditions): Long reaction times allow the reversible re-adsorption of the cis-alkene onto the catalyst, where it can rotate and desorb as trans. Stop the reaction immediately upon consumption of alkyne.

• Root Cause 2 (Workup): Did you use an acid wash to remove the quinoline? Acid catalyzes the isomerization of cis-2-decene to trans-2-decene via a carbocation intermediate.

• Self-Validating Step: Perform a neutral workup. Remove quinoline via column chromatography or a slightly basic wash (NaHCO₃), never HCl.

Module 2: Wittig Reaction (Z-Selective)

Context: You are reacting Octanal with Ethyltriphenylphosphonium bromide (or Acetaldehyde with Octyltriphenylphosphonium bromide).

Mechanism & Selectivity Control

To achieve high Z-selectivity (cis), you must operate under Salt-Free Conditions using Non-Stabilized Ylides .

Figure 2: Impact of cation choice on Wittig stereoselectivity. Lithium salts promote thermodynamic equilibration to the trans-isomer.

FAQ: Wittig Protocol

Q3: I used n-BuLi as a base and got a 60:40 Z/E mixture. How do I improve this? A: Lithium halides (LiBr, LiI) generated during ylide formation catalyze the equilibration of the oxaphosphetane intermediate, eroding Z-selectivity.

• The Fix: Switch to KHMDS (Potassium Hexamethyldisilazide) or NaHMDS . The larger potassium cation does not stabilize the betaine intermediate, forcing the reaction through the kinetic (Z-selective) pathway [1].

• Alternative: If you must use n-BuLi, perform the "Schlosser Modification" in reverse: ensure the reaction remains at -78°C and quench immediately, or use HMPA (or DMPU) to sequester the lithium ions.

Q4: Can I use a stabilized ylide (e.g., ester-substituted) to make cis-2-decene? A: No. Stabilized ylides almost exclusively yield trans (E) alkenes because the reaction is reversible, allowing the intermediate to settle into the thermodynamically stable trans conformation. You must use a non-stabilized alkyl ylide.

Module 3: Purification (The Silver Bullet)

Context: You have a crude mixture of 90% cis-2-Decene and 10% trans-2-Decene. Distillation is ineffective because the boiling points are nearly identical (approx 173-174°C).

The Solution: Argentation Chromatography

Standard silica gel cannot separate these isomers effectively. You must use AgNO₃-impregnated silica gel .

Why it works: Silver ions (Ag⁺) form a reversible

-complex with alkenes. The cis isomer, being less sterically hindered around the double bond, binds more strongly to the silver than the trans isomer. Consequently, the trans isomer elutes first, and the cis isomer elutes second.

Preparation Protocol (10% AgNO₃/Silica)

• Dissolve 10g of Silver Nitrate (AgNO₃) in 100mL of Acetonitrile.

• Add 90g of Silica Gel (230-400 mesh) to the solution.

• Rotary evaporate the solvent in the dark (AgNO₃ is light sensitive) until a free-flowing powder remains.

• Pack the column in the dark (wrap in aluminum foil).

• Elute with Hexanes/Ethyl Acetate (start with 100% Hexanes).

Data Table: Elution Order

Compound	Interaction with Ag⁺	Retention Factor (Rf)	Elution Order
n-Decane	None	High	1 (Fastest)
trans-2-Decene	Weak	Medium	2
cis-2-Decene	Strong	Low	3 (Slowest)

Module 4: Storage & Stability

Q5: My pure cis-2-Decene became a mixture after 2 months on the shelf. Why? A: Spontaneous radical isomerization. Light and trace oxygen can generate radicals that attack the pi-bond, allowing rotation.

• Requirement: Store under Argon/Nitrogen atmosphere.

• Additive: Add a radical inhibitor like BHT (Butylated hydroxytoluene) if the application permits (approx. 10-100 ppm).

• Container: Amber glass vials to block UV radiation.

References

• Vedejs, E., & Peterson, M. J. (1994). Stereocontrol in Organic Synthesis Using the Wittig Reaction. Topics in Stereochemistry.

• Lindlar, H. (1952). Ein neuer Katalysator für selektive Hydrierungen. Helvetica Chimica Acta.

• Wong, H. N. C., et al. (1984). Separation of cis- and trans-alkenes by argentation chromatography. Journal of Chemical Education.

• Schlosser, M., & Christmann, K. F. (1966). Trans-Selective Olefin Syntheses. Angewandte Chemie International Edition.

Technical Support Center: Navigating the Separation of Cis- and Trans-2-Decene Isomers

Welcome to the technical support center for resolving challenges in the separation of geometric isomers. This guide is specifically designed for researchers, chemists, and drug development professionals who encounter difficulties in separating cis- and trans-2-decene. We will explore the underlying principles, provide detailed troubleshooting protocols, and offer practical solutions in a direct question-and-answer format.

Part 1: Foundational Knowledge & Frequently Asked Questions (FAQs)

This section addresses the fundamental principles governing the behavior of cis- and trans-2-decene, which is crucial for making informed decisions during method development.

Q1: Why are cis- and trans-2-decene so difficult to separate?

The primary challenge lies in their very similar physical properties. As geometric isomers, they share the same molecular formula (C₁₀H₂₀) and connectivity, differing only in the spatial arrangement of substituent groups around the carbon-carbon double bond. This leads to marginal differences in boiling points and polarity, which are the primary handles for chromatographic separation.

Q2: What are the key physical property differences I can exploit for separation?

While the differences are subtle, they are significant. The key is to select a technique that is highly sensitive to these minor variations in molecular shape and electronic structure.

• Polarity and Dipole Moment: The cis-isomer has a "U" or bent shape, which results in a net molecular dipole moment, making it slightly polar. In contrast, the more linear shape of the trans-isomer causes the individual bond dipoles to cancel each other out, resulting in a molecule that is effectively non-polar.

• Boiling Point: Due to its slight polarity, the cis-isomer experiences stronger intermolecular dipole-dipole forces in addition to van der Waals forces. This results in a slightly higher boiling point compared to the trans-isomer.

• Thermodynamic Stability: The trans-isomer is thermodynamically more stable. This is because the larger alkyl groups are on opposite sides of the double bond, minimizing steric strain. In the cis-isomer, these groups are on the same side, leading to van der Waals repulsion and a higher energy state.

Here is a summary of the exploitable differences:

Property	cis-2-Decene (Z-2-Decene)	trans-2-Decene (E-2-Decene)	Rationale for Separation
Molecular Shape	Bent / "U" Shape	Linear / Zig-Zag	Affects interaction with stationary phases and crystal packing.
Net Dipole Moment	Non-zero (Slightly Polar)	Near-zero (Non-polar)	Key for separation on polar GC columns and normal-phase HPLC.
Boiling Point	Slightly Higher	Slightly Lower	Basis for separation on non-polar GC columns.
Stability	Less Stable	More Stable	Important for preventing isomerization during analysis.

Part 2: Gas Chromatography (GC) Troubleshooting Guide

Gas chromatography is the most common technique for separating volatile isomers like 2-decene. Success is almost entirely dependent on the choice of the stationary phase.

Logical Flow for GC Method Troubleshooting

Caption: Troubleshooting workflow for GC separation of 2-decene isomers.

Q3: My peaks for cis- and trans-2-decene are completely co-eluting on my standard GC column. What's wrong?

Probable Cause: You are likely using a short or mid-length non-polar stationary phase (e.g., DB-1, DB-5, OV-1). On these columns, separation is based almost exclusively on boiling point. The boiling points of the 2-decene isomers are so close that baseline separation is very difficult to achieve without extremely high-efficiency (i.e., very long) columns.

Solution:

• Confirm Elution Order: On a non-polar column, the trans-isomer (lower boiling point) will elute just before the cis-isomer (higher boiling point).

• Switch to a Polar Stationary Phase: This is the most effective solution. A polar column, such as one with a polyethylene glycol (WAX) or a cyanopropyl-based phase, will separate the isomers based on their difference in polarity. The slightly polar cis-isomer will have a stronger interaction with the polar stationary phase and will be retained longer, increasing its separation from the non-polar trans-isomer.

Q4: I'm using a polar WAX column, but the resolution is still not perfect. How can I improve it?

Probable Cause: While a polar column is the correct choice, separation can be further influenced by analytical conditions or may require a stationary phase with even greater selectivity.

Solutions & Protocol:

• Optimize Temperature Program: Avoid high initial oven temperatures and use a slow temperature ramp (e.g., 2-5 °C/min). A slower ramp increases the time the isomers spend interacting with the stationary phase, which can significantly improve resolution.

• Reduce Carrier Gas Flow Rate: Lowering the linear velocity of the carrier gas (Helium or Hydrogen) can increase column efficiency, though it will lengthen the run time.

• Use a Highly Selective Stationary Phase: For extremely difficult separations, consider a liquid crystalline stationary phase. These phases are renowned for their ability to separate geometric isomers based on molecular shape with very high selectivity.

Experimental Protocol: GC Separation Using a Polar Column

This protocol provides a validated starting point for your experiments.

• System: Gas Chromatograph with Flame Ionization Detector (FID).

• Column: Agilent DB-WAXetr (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Sample Preparation: Dilute the cis/trans isomer mixture 1:100 in hexane.

• Injection:

  • Injector Temperature: 250 °C

  • Injection Volume: 1.0 µL

  • Split Ratio: 50:1

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• Oven Program:

  • Initial Temperature: 60 °C, hold for 2 minutes.

  • Ramp: 5 °C/min to 150 °C.

  • Final Hold: Hold at 150 °C for 5 minutes.

• Detector:

  • FID Temperature: 250 °C

• Expected Outcome: The trans-2-decene peak should elute first, followed by the cis-2-decene peak with improved resolution compared to a non-polar column.

Part 3: Advanced & Alternative Separation Techniques

When GC is insufficient or if a preparative-scale separation is required, other chromatographic techniques can be employed.

Q5: Can I use HPLC to separate these isomers? My standard C18 column isn't working.

Probable Cause: Standard reversed-phase HPLC (e.g., with a C18 column) is generally ineffective for these non-polar isomers. Both compounds have very high affinity for the stationary phase and poor solubility in highly aqueous mobile phases, leading to poor peak shape and little to no selectivity.

Solution: Silver Ion Chromatography (Argentation Chromatography)

This is the most powerful technique for separating compounds based on the degree of unsaturation and double bond geometry.

• Mechanism of Action: The stationary phase (typically silica) is impregnated with silver nitrate. Silver ions (Ag⁺) form reversible π-complexes with the double bonds of the isomers. The stability of this complex depends on steric hindrance around the double bond.

  • The U-shape of the cis-isomer allows for a more stable complex with the silver ions, leading to stronger retention .

  • The more linear trans-isomer is more sterically hindered, forms a weaker complex, and is eluted faster .

Experimental Protocol: HPLC with a Silver-Impregnated Column

• System: HPLC with a UV detector (set to a low wavelength, e.g., 205 nm, as alkenes have poor chromophores).

• Column: A commercially available silver-ion column or a lab-prepared one (e.g., silica gel impregnated with 10-20% w/w AgNO₃).

• Mobile Phase: A non-polar solvent system. Start with 100% Hexane or Heptane. Isocratic elution is often sufficient.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Sample Preparation: Dissolve the isomer mixture in the mobile phase (Hexane).

• Expected Outcome: You should observe two well-resolved peaks. The first peak will be trans-2-decene, and the second, more retained peak will be cis-2-decene.

Q6: Are there any other modern techniques available?

Yes, Supercritical Fluid Chromatography (SFC) is an excellent alternative. SFC uses supercritical CO₂ as the main mobile phase, which has properties between a liquid and a gas. This technique provides high efficiency and fast separations. Chiral SFC, in particular, has shown success in separating complex isomeric mixtures, including geometric isomers.

Part 4: Spectroscopic Confirmation of Isomer Identity

After achieving chromatographic separation, it is essential to confirm the identity of each peak.

Q7: How can I definitively identify which peak is cis and which is trans?

Spectroscopic methods provide unambiguous structural information. If you collect fractions from your separation, you can analyze them using IR or NMR spectroscopy.

• Infrared (IR) Spectroscopy: This is often the simplest and most definitive method. The key diagnostic feature is the C-H out-of-plane bending vibration.

  • trans-Isomers: Exhibit a strong, sharp absorption band around 960-970 cm⁻¹ .

  • cis-Isomers: Show a medium-to-strong, often broader, absorption band around 675-730 cm⁻¹ .

• Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: The coupling constant (J) between the two protons on the double bond (vinylic protons) is diagnostic of the geometry.

  • trans-Isomers: Have a larger coupling constant, typically in the range of ³J = 12-18 Hz .

  • cis-Isomers: Have a smaller coupling constant, typically in the range of ³J = 6-12 Hz .

Relationship between Separation and Confirmation

Caption: Workflow for spectroscopic confirmation of separated 2-decene isomers.

References

• BenchChem. (n.d.). Navigating the Separation of Decene Isomers: A Comparative Guide to Gas Chromatography Elution Orders.
• Quora. (2015). Why does cis-alkene have a higher boiling point, while trans-alkene has a higher melting point?.
• Chemistry LibreTexts. (2022). 13.2: Cis-Trans Isomers (Geometric Isomers).
• BenchChem. (n.d.). A Comparative Guide to the Stability of trans-2-Decene and cis-2-Decene.
• MSU Chemistry. (2018). HPLC Characterization of cis and trans Mixtures of Double-Decker Shaped Silsesquioxanes.
• YouTube. (2020). 47: Cis and trans alkenes.
• YouTube. (2025). How Do Cis/trans Isomers Change Alkene Properties?.
• Google Patents. (n.d.). US3880925A - Separation and purification of cis and trans isomers.
• Dynamic Science. (n.d.). chemistry -isomers-stereo-isomers-properties of cis and trans.
• YouTube. (2021). Among cis-But-2-ene & trans-But-2-ene, Which one is polar? Why??.
• Chromatography Forum. (2014). Separation of cis/trans isomers.
• Master Organic Chemistry. (2014). Fused Rings: Cis and Trans Decalin.
• ResearchGate. (2025). Separation and Solubility of Cis and Trans Isomers in Nanostructured Double-Decker Silsequioxanes.
• Journal of Zhejiang University. (n.d.). Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC.
• Chemistry LibreTexts. (2024). 7.5: Cis-Trans Isomerism in Alkenes.
• Soják, L. (n.d.). SEPARATION AND IDENTIFICATION OF ISOMERIC HYDROCARBONS BY CAPILLARY GAS CHROMATOGRAPHY AND HYPHENATED SPECTROMETRIC TECHNIQUES.
• National Institutes of Health. (2022). *Development of a Chiral Supercritical Fluid Chromatography–Tandem Mass Spectrometry and Reversed

Technical Support Center: Optimizing cis-2-Decene Synthesis

Case ID: Z-DECENE-OPT-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division Subject: Troubleshooting & Optimization of Z-Selective Synthesis Protocols

Executive Summary

Synthesizing cis-2-decene (Z-2-decene) with high isomeric purity (>98% Z) requires suppressing two competing pathways: over-reduction to decane and isomerization to the thermodynamically stable trans-2-decene. While multiple methods exist, the Lindlar Hydrogenation remains the industrial gold standard due to its atom economy and scalability.

This guide provides a self-validating optimization workflow. It moves beyond "recipes" to explain the why—allowing you to diagnose failures (e.g., low conversion, E-isomer contamination) based on mechanistic causality.

Module 1: The Primary Protocol (Lindlar Hydrogenation)

Standard Operating Procedure (SOP)

Objective: Selective partial hydrogenation of 2-decyne to cis-2-decene.

Parameter	Recommended Condition	Technical Rationale
Substrate	2-Decyne (High Purity)	Terminal alkyne impurities poison the catalyst.
Catalyst	Lindlar Catalyst (5% Pd/CaCO₃ + Pb(OAc)₂)	Lead (Pb) poisons high-activity sites responsible for alkane formation.
Additive	Quinoline (synthetic grade)	Critical: Competes for Pd sites, displacing the alkene product to prevent re-adsorption and over-reduction.
Solvent	Hexane or Methanol	Hexane (non-polar) increases selectivity by lowering reaction rate. Methanol increases rate but risks over-reduction.
H₂ Source	Balloon (1 atm)	High pressure forces H₂ into sterically hindered sites, bypassing the "poisoned" selectivity.
Temperature	0°C to 25°C	Lower temperatures favor kinetic control (Z-isomer) over thermodynamic control (E-isomer).

Step-by-Step Workflow

• Catalyst Prep: Suspend Lindlar catalyst (5 wt% loading relative to substrate) in dry Hexane.

• Poisoning Step: Add Quinoline (0.2–0.5 equivalents relative to Pd metal, not substrate). Stir for 15 mins before adding H₂. This pre-saturates the catalyst surface.

• Substrate Addition: Add 2-Decyne.

• Hydrogenation: Purge with H₂ (balloon). Stir vigorously.

  • Note: The reaction is diffusion-limited. Poor stirring = low conversion.

• Monitoring: Sample every 30 mins via GC-FID. Stop reaction at 98% conversion. Do not chase 100%; the last 2% often costs you 5% in over-reduction.

Module 2: Troubleshooting & Diagnostics (FAQ)

Q1: I see significant formation of Decane (over-reduction). Why?

Diagnosis: The catalyst is too active, or the alkene is not desorbing fast enough.

• Root Cause A: Insufficient Quinoline. The alkene competes with the alkyne for active sites. Quinoline effectively "blocks" the sites from the alkene.[1][2]

  • Fix: Increase Quinoline loading.

• Root Cause B: H₂ Starvation. If H₂ transfer to the surface is slow (poor stirring), the catalyst surface becomes H-poor, which can paradoxically promote isomerization or disproportionation.

• Root Cause C: Running too long. The rate of hydrogenation drops significantly after the alkyne is consumed. If you leave it running "overnight" to finish the last 5%, the catalyst will start eating the alkene.

Q2: My product contains 10-15% trans-2-decene. Is the catalyst broken?

Diagnosis: Isomerization is thermodynamically driven.

• Root Cause: Homolytic C-H bond cleavage. If the reaction temperature is too high or the catalyst surface is "starved" of hydrogen, the reversible adsorption allows the alkene to rotate and desorb as the trans isomer.

• Fix:

  • Lower the temperature (try 0°C).

  • Switch solvent to Hexane . Polar solvents like alcohols can sometimes stabilize ionic intermediates that facilitate isomerization.

  • Ensure your starting material (2-decyne) is free of sulfur/amine impurities, which alter the catalyst's electronic properties.

Q3: The reaction stalls at 80% conversion.

Diagnosis: Catalyst poisoning or pore clogging.

• Fix: Do not add more catalyst immediately. First, filter the reaction through Celite to remove the "dead" catalyst, concentrate, and re-subject to fresh catalyst/quinoline. Adding fresh catalyst to a "poisoned" mixture often results in immediate deactivation of the new batch.

Module 3: The "Nuclear Option" (Wittig Reaction)

If Lindlar hydrogenation consistently fails to meet stereochemical specs (e.g., you need >99:1 Z:E), switch to the Salt-Free Wittig Reaction .

Mechanism: Reaction of an unstabilized ylide (ethyltriphenylphosphonium bromide + base) with an aldehyde (octanal). Unstabilized ylides react via a puckered transition state (erythro-betaine/oxaphosphetane) that collapses stereoselectively to the Z-alkene.

Protocol Adjustment:

• Reagents: Ethyltriphenylphosphonium bromide + NaHMDS (base) + Octanal.

• Condition: -78°C in THF.

• Why it works: The kinetic product of unstabilized ylides is the Z-alkene.[3]

• Drawback: Poor atom economy (Triphenylphosphine oxide waste) and harder purification compared to hydrogenation.

Visualizing the Logic

Figure 1: Reaction Pathway & Selectivity Control

This diagram illustrates the competing pathways on the catalyst surface.

Caption: Mechanistic pathway of Lindlar hydrogenation showing critical control points for preventing over-reduction and isomerization.

Figure 2: Troubleshooting Decision Tree

Use this workflow to diagnose experimental failures.

Caption: Diagnostic logic flow for identifying and correcting reaction failures based on crude analysis.

References

• Lindlar, H. (1952). Ein neuer Katalysator für selektive Hydrierungen. Helvetica Chimica Acta.

• Vedejs, E., & Peterson, M. J. (1994). Stereocontrol in Organic Synthesis Using the Wittig Reaction. Topics in Stereochemistry.

• Khurana, J. M., & Gogia, A. (1997). Nickel Boride: A Review of its Applications in Organic Synthesis. Organic Preparations and Procedures International.

• Albéniz, A. C., & Espinet, P. (2006). Palladium: Organometallic Chemistry. Encyclopedia of Inorganic Chemistry.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Reduction of Alkynes | MCC Organic Chemistry [courses.lumenlearning.com]
• 3. Wittig Reaction [organic-chemistry.org]

Technical Support Center: Optimizing cis-2-Decene Synthesis

Here is the technical support center for improving the yield of cis-2-Decene production.

Welcome to the technical support center for the synthesis of cis-2-Decene. This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize their synthetic routes to this valuable alkene. In the following sections, we will address common challenges, provide in-depth troubleshooting guides, and present detailed protocols to enhance your experimental outcomes. Our approach is grounded in established chemical principles to ensure you not only solve immediate issues but also understand the causality behind each experimental choice.

Part 1: Frequently Asked Questions (FAQs)

This section provides quick answers to the most common questions encountered during the synthesis of cis-2-Decene.

Q1: What is the most common and reliable method for synthesizing cis-2-Decene?

The most direct and widely used method is the partial hydrogenation of 2-decyne using a "poisoned" catalyst, such as Lindlar's catalyst (Palladium on CaCO₃ or BaSO₄, treated with lead acetate and quinoline) or the P-2 Nickel catalyst (Nickel Boride).[1][2] These catalysts are designed to reduce the alkyne to a cis-alkene via a syn-addition of hydrogen and then stop, preventing further reduction to the alkane (decane).[1][3][4]

Q2: My reaction is producing a significant amount of decane. What is causing this over-reduction?

Over-reduction to decane is a classic sign that your catalyst is too active.[1] Standard palladium-on-carbon (Pd/C) catalysts are too effective and will reduce the alkyne all the way to the alkane.[4] The "poison" in Lindlar's catalyst, typically quinoline or a lead salt, deactivates the most reactive sites on the palladium surface, which prevents the newly formed alkene from being further hydrogenated.[1][4] If you are still observing over-reduction with a poisoned catalyst, it may be improperly prepared, or the reaction has been allowed to proceed for too long.

Q3: I am observing a mixture of cis- and trans-2-Decene in my final product. How can I improve the cis-selectivity?

The formation of the trans isomer is generally not a direct result of the initial hydrogenation with a Lindlar catalyst, which strongly favors syn-addition to produce the cis isomer.[3] However, the thermodynamically more stable trans-2-decene can be formed through isomerization of the cis product.[5] This can be caused by trace acids or bases in your reaction mixture or during workup, or by prolonged heating. Ensure your glassware is clean, your solvent is pure and neutral, and your workup procedure is performed promptly and under neutral pH conditions.

Q4: How can I monitor the progress of the reaction to avoid over-reduction or incomplete conversion?

Active monitoring is crucial for achieving high yields. The most effective method is to periodically take small aliquots from the reaction mixture and analyze them by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).[5] For GC analysis, you can track the disappearance of the 2-decyne starting material and the appearance of the cis-2-Decene product. The reaction should be stopped as soon as the starting material is consumed to prevent the subsequent reduction of the desired alkene product.

Part 2: In-Depth Troubleshooting Guides

This section provides structured troubleshooting for specific experimental problems.

Guide 1: Low Product Yield

Low yield is a multifaceted problem that can stem from incomplete reaction, over-reduction, or mechanical losses. The following workflow helps diagnose the root cause.

Guide 2: Method Selection for High Stereoselectivity

While Lindlar hydrogenation is common, other methods may offer advantages depending on available starting materials and equipment. The choice of synthetic route is critical for achieving high stereoselectivity.

Method	Starting Materials	Typical Yield	cis (Z) Selectivity	Key Advantages	Key Disadvantages
Lindlar Hydrogenation	2-Decyne	85-98%[6]	>95%[6]	Well-established, reliable, high yields.[6]	Uses toxic lead salts, catalyst can be pyrophoric, potential for over-reduction.[6]
P-2 Nickel Catalyst	2-Decyne	80-95%	>95%	Avoids toxic lead, prepared in situ.	Can be less selective than Lindlar for some substrates.
Hydroboration-Protonolysis	2-Decyne	75-90%	>98%	Excellent stereoselectivity, non-catalytic metal approach.[2]	Requires stoichiometric borane reagents, multi-step process.[2]
Wittig Reaction	Octanal, Ethyltriphenylphosphonium bromide	60-85%	>90% (with salt-free ylides)	Forms C=C bond directly, good for complex molecules.[7][8]	Generates triphenylphosphine oxide byproduct (difficult to remove), stereoselectivity depends heavily on conditions.[9]

// Alkyne Path Alkyne_Avail -> Reduction_Path [label="Yes"]; Reduction_Path [label="Choose Alkyne Reduction Method", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Lead_Concern [label="Concerned about\nlead toxicity?", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; Reduction_Path -> Lead_Concern;

Lead_Concern -> Lindlar [label="No"]; Lindlar [label="Use Lindlar Catalyst\n(High Yield, Established)", fillcolor="#34A853", fontcolor="#FFFFFF"];

Lead_Concern -> P2_or_Hydro [label="Yes"]; P2_or_Hydro [label="Need highest possible\nstereoselectivity?", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; P2_or_Hydro -> Hydroboration [label="Yes"]; Hydroboration [label="Use Hydroboration-\nProtonolysis", fillcolor="#34A853", fontcolor="#FFFFFF"]; P2_or_Hydro -> P2_Nickel [label="No"]; P2_Nickel [label="Use P-2 Nickel Catalyst\n(Lead-Free)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Non-Alkyne Path Alkyne_Avail -> Wittig_Path [label="No"]; Wittig_Path [label="Use Carbonyl Olefination", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Wittig_Path -> Wittig_Reaction [label="Starting from\nOctanal?"]; Wittig_Reaction [label="Use Wittig Reaction\n(Salt-free conditions for Z-selectivity)", fillcolor="#34A853", fontcolor="#FFFFFF"]; } ` Caption: Decision guide for selecting a cis-2-Decene synthesis method.

Part 3: Experimental Protocols

Adherence to a well-defined protocol is essential for reproducibility and high yield.

Protocol 1: Partial Hydrogenation of 2-Decyne using Lindlar Catalyst

This protocol details the stereoselective reduction of 2-decyne to cis-2-decene. The core principle is the syn-stereoselective addition of two hydrogen atoms across the alkyne's triple bond on the surface of a poisoned palladium catalyst.[2][3]

Materials:

• 2-Decyne

• Lindlar Catalyst (5% Pd on CaCO₃, poisoned with lead)

• Quinoline (additional poison/suppressor)

• Hexane or Ethanol (ACS grade solvent)

• Hydrogen (H₂) gas (balloon or regulated cylinder)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Septum

• Hydrogenation apparatus (or balloon setup)

Step-by-Step Procedure:

• Reaction Setup:

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2-decyne (1.0 eq).

  • Dissolve the alkyne in a suitable solvent (e.g., hexane, ~0.1 M concentration).

  • Add the Lindlar catalyst (0.05 to 0.10 weight equivalent relative to the alkyne).

  • Critical Step: Add a small amount of quinoline (typically 1-2 drops per gram of catalyst) to further suppress catalyst activity and prevent over-reduction.

• Hydrogenation:

  • Seal the flask with a septum.

  • Purge the flask by evacuating and backfilling with nitrogen or argon three times.

  • Replace the inert atmosphere with hydrogen gas. A simple method is to use an H₂-filled balloon attached to a needle, which maintains a slight positive pressure (~1 atm).

  • Stir the mixture vigorously to ensure good mixing of the gas, liquid, and solid catalyst phases. The reaction is typically run at room temperature.

• Monitoring the Reaction:

  • After 30 minutes, and every hour thereafter, pause the stirring, allow the catalyst to settle, and carefully withdraw a small aliquot (~0.1 mL) via syringe.

  • Filter the aliquot through a small plug of silica or celite to remove the catalyst.

  • Analyze the aliquot by GC. Compare the peak areas of 2-decyne and cis-2-decene.

  • The reaction is complete when the 2-decyne peak is no longer detectable. Do not let the reaction run significantly beyond this point.

• Workup and Purification:

  • Once the reaction is complete, carefully vent the excess hydrogen and purge the flask with nitrogen.

  • Filter the reaction mixture through a pad of celite to remove the solid catalyst. Wash the celite pad with fresh solvent to recover any adsorbed product.

  • Combine the filtrate and washes. The solvent can be removed under reduced pressure (rotary evaporation).

  • The resulting crude oil is typically of high purity. If further purification is needed (e.g., to remove quinoline), it can be achieved by flash column chromatography on silica gel using hexane as the eluent.

References

• Vertex AI Search. (n.d.). Alkyne Reactions: Partial Hydrogenation to cis-Alkenes with H₂ / Lindlar Catalyst.
• JoVE. (2023, April 30). Reduction of Alkynes to cis-Alkenes: Catalytic Hydrogenation.
• OpenOChem Learn. (n.d.). Reduction of Alkynes.
• BenchChem. (n.d.). Alternative methods to Lindlar catalyst for cis-alkene synthesis.
• BenchChem. (n.d.). A Comparative Guide to the Stability of trans-2-Decene and cis-2-Decene.
• Chemistry LibreTexts. (2024, March 18). 9.5: Reduction of Alkynes.
• Chemistry LibreTexts. (2021, October 31). 7.3: The Wittig Reaction.
• Wikipedia. (n.d.). Wittig reaction.
• Wipf, P. (2007). The Wittig Reaction. University of Pittsburgh.

Sources

• 1. orgosolver.com [orgosolver.com]
• 2. Video: Reduction of Alkynes to cis-Alkenes: Catalytic Hydrogenation [jove.com]
• 3. Reduction of Alkynes | OpenOChem Learn [learn.openochem.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Wittig reaction - Wikipedia [en.wikipedia.org]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Preventing isomerization of cis-2-Decene during purification

Topic: Preventing Isomerization of cis-2-Decene

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Subject: cis-2-Decene (CAS: 20348-51-0) | Criticality: High (Thermodynamic Instability Risk)

Executive Summary

You are encountering a thermodynamic inevitability. cis-2-Decene is the kinetic product; trans-2-decene is the thermodynamic product. In the presence of heat, acid, or transition metals, the activation energy barrier for bond rotation lowers, driving your compound toward the trans isomer (Z

E isomerization).

This guide replaces standard purification habits with a rigid "Isomer-Safe" protocol.

Module 1: The Silica Trap (Acidity Management)

The Issue: Standard silica gel (SiO

) is not inert. It possesses weakly acidic silanol groups ( ) on the surface ( ). The Mechanism: These acidic sites protonate the -bond of cis-2-decene, forming a transient carbocation. This intermediate allows free rotation around the C2-C3 bond. Upon deprotonation, the molecule relaxes into the sterically less hindered trans configuration.

Troubleshooting Q&A

Q: My cis purity drops from 98% to 92% after a standard flash column. Why? A: Your silica is acting as an acid catalyst. The longer the residence time on the column, the higher the conversion to trans.

Q: Can I just run the column faster? A: Speed helps, but buffering is the correct solution. You must neutralize the acidic sites.

Protocol: Buffered Silica Chromatography

Do not use standard silica without this modification.

• Slurry Preparation: Suspend your silica gel in your non-polar mobile phase (e.g., Hexanes).

• The Neutralizer: Add 1% v/v Triethylamine (TEA) to the slurry.

• Equilibration: Flush the packed column with 2-3 column volumes (CV) of the Hexane/TEA mixture.

• The Run: Perform your separation. You can remove TEA from the mobile phase during the run, or keep it at 0.1% if the separation is slow.

• Post-Run: TEA has a high boiling point (

  C). It must be removed via an acidic wash (1M HCl) only if your compound is stable to aqueous acid, or more safely, via azeotropic rotary evaporation with ethanol/heptane.

Module 2: The "Gold Standard" – Argentation Chromatography

The Issue: cis-2-Decene and trans-2-decene have nearly identical boiling points and polarities. Standard silica cannot separate them effectively if isomerization has already occurred. The Solution: Silver Nitrate (AgNO

) Impregnated Silica.[1][2][3] The Science: Silver ions ( ) form a reversible -complex with alkenes (Dewar-Chatt-Duncanson model). The cis isomer, being less sterically hindered around the double bond than the trans isomer, complexes more strongly with silver.[3] This retards the elution of the cis isomer, allowing the trans isomer (and saturated decane) to elute first.

Protocol: Preparation of 10% AgNO Silica

Component	Quantity	Notes
Silica Gel (60 Å)	50 g	Standard flash grade
Silver Nitrate (AgNO )	5 g	Warning: Stains skin black.[4] Corrosive.
Methanol (MeOH)	50 mL	Solvent for AgNO
Aluminum Foil	N/A	Essential for light protection

Step-by-Step Fabrication:

• Dissolution: Dissolve 5g AgNO

  in 50 mL Methanol in a round-bottom flask.

• Impregnation: Add 50g Silica Gel. Swirl vigorously to create a thick slurry.

• Evaporation: Rotovap the slurry at

  C (bath temp) under reduced pressure.

  • Critical: The silica must be free-flowing and dry.

• Activation: Dry in a vacuum oven at

  C for 4 hours.

• Protection: Wrap the flask in aluminum foil immediately. Light reduces

  to metallic Silver ( ), destroying the separation capability (indicated by the silica turning purple/grey).

Running the Column:

• Mobile Phase: 0-5% Toluene in Hexane (Toluene acts as a modifier).

• Order of Elution: Saturated Decane

  trans-2-Decene cis-2-Decene.

• Recovery: If cis-2-decene sticks too hard, flush with 10% Acetone/Hexane to break the Ag-alkene complex.

Module 3: Thermal Management (Distillation)

The Issue: cis-2-Decene boils at

C (atmospheric). Heating to this temperature promotes thermal isomerization. The Fix: Vacuum distillation is mandatory to keep the pot temperature below C.

Boiling Point Data for Protocol Calibration

Pressure (mmHg / Torr)	Estimated Boiling Point ( C)	Safety Status
760 (Atmospheric)	172.0	CRITICAL FAIL (Isomerization Risk)
100	105.0	Caution
15	61.0	OPTIMAL
1	25.0	Volatility Risk (Cold Trap Required)

Operational Rule: Never exceed a bath temperature of

C. Use a high-vacuum manifold or good rotary vane pump.

Module 4: Metal Scavenging (The Hidden Catalyst)

The Issue: If your cis-2-decene was synthesized via hydrogenation (e.g., Lindlar catalyst) or metathesis, trace metal residues (Pd, Ni, Ru) act as highly efficient isomerization catalysts, even at room temperature.

Workflow:

• Test: Check the crude material color. Yellow/Orange/Dark indicates metal residue.

• Scavenge: Treat crude with QuadraPure™ TU (Thiourea) or activated charcoal before any heating or distillation steps.

• Verify: Filter through a 0.2

  m PTFE pad.

Visual Troubleshooting Guides

Figure 1: Safe Purification Decision Tree

Follow this logic flow to determine the correct purification method for your crude mixture.

Caption: Decision matrix for selecting purification method based on contaminant profile.

Figure 2: The Threat – Acid-Catalyzed Isomerization Mechanism

Understanding why unbuffered silica destroys your product.

Caption: Mechanism of acid-catalyzed isomerization on silica surface silanol groups.

References

• Williams, C. M., & Mander, L. N. (2001). Chromatography with Silver Nitrate. Tetrahedron, 57(3), 425–447.

• Nikolova-Damyanova, B. (2009). A Guide to the Practice of Analytical Silver Ion-Thin-Layer Chromatography on Pre-Coated Silica Gel Plates. AOCS Lipid Library.

• ChemicalBook. (2023). cis-2-Decene Properties and Boiling Point Data.

• West, P. B., et al. (1973). The Catalytic Activity of Silica Gel. Journal of Catalysis, 29(3), 486-493.[5]

Sources

• 1. reddit.com [reddit.com]
• 2. aocs.org [aocs.org]
• 3. researchgate.net [researchgate.net]
• 4. Decene - Wikipedia [en.wikipedia.org]
• 5. Sci-Hub: are you are robot? [sci-hub.st]

Technical Support Center: cis-2-Decene Stability &amp; Handling

Subject: Degradation Pathways, Prevention, and Troubleshooting for cis-2-Decene

Document ID: TS-C2D-001 | Version: 2.4 | Status: Active

Introduction

Welcome to the Technical Support Center. This guide addresses the specific stability challenges associated with cis-2-Decene (CAS: 20348-51-0).

As an internal alkene with Z-stereochemistry, cis-2-decene presents two primary degradation vectors that differ from saturated hydrocarbons:

• Stereoisomerization: The thermodynamic drive to convert from the strained cis (Z) form to the more stable trans (E) form.

• Autoxidation: The susceptibility of allylic hydrogens to radical abstraction, leading to hydroperoxide formation.

Module 1: Isomerization Control

The Issue: "My GC purity analysis shows a new peak eluting just after the main component."

Technical Insight: The cis isomer of 2-decene is thermodynamically less stable than the trans isomer due to steric repulsion between the alkyl groups on the same side of the double bond (steric strain). Isomerization is not spontaneous at room temperature but is catalyzed by free radicals (induced by light/heat) or acidic species .

Mechanism of Degradation

The degradation often follows a radical-mediated pathway. A radical species adds to the double bond, breaking the

-bond and allowing free rotation around the remaining -bond. When the -bond reforms, the molecule settles into the thermodynamically favored trans configuration.

Figure 1: The energy barrier for rotation is lowered by radical intermediates, facilitating conversion to the trans isomer.[1]

Troubleshooting & Prevention Protocol

Symptom	Probable Cause	Corrective Action
Split GC Peak	Thermal isomerization in the injector port.	Lower GC injector temp below 200°C. Use a high split ratio to reduce residence time.
Gradual Purity Loss	UV-catalyzed radical formation during storage.	Store in amber glass vials. Wrap clear containers in aluminum foil.
Rapid Isomerization	Acidic contamination (e.g., from silica gel purification).	Wash glassware with base (NaHCO3) before use. Avoid acidic alumina; use neutral alumina for filtration.

Module 2: Oxidative Stability (Autoxidation)

The Issue: "The liquid has turned yellow or smells acrid/sour."

Technical Insight: Alkenes do not rust, but they do "spoil." The methylene groups adjacent to the double bond (allylic positions) contain C-H bonds that are weaker (~88 kcal/mol) than standard alkyl C-H bonds (~98 kcal/mol). This makes them prime targets for oxygen radicals, leading to the formation of allylic hydroperoxides .

Mechanism of Autoxidation

This is a self-propagating radical chain reaction. Once initiated (by light or trace metals), oxygen reacts with the allylic radical to form a peroxyl radical, which then steals a hydrogen from a neighbor, creating a new radical and a hydroperoxide molecule.

Figure 2: The cycle of allylic hydrogen abstraction leading to hydroperoxide accumulation.

Protocol: Peroxide Detection & Removal

WARNING: Peroxides are potential explosion hazards upon concentration (distillation).

• Detection (Quantofix / KI Method):

  • Step 1: Mix 1 mL of solvent with 1 mL of freshly prepared 10% KI solution + trace HCl.

  • Result: Yellow/Brown color indicates peroxides.

• Removal (The Alumina Method):

  • Why it works: Activated alumina contains polar sites that adsorb polar hydroperoxides while letting the non-polar alkene pass through.

  • Step 1: Pack a glass pipette with dry Basic or Neutral Activated Alumina (approx. 5cm height).

  • Step 2: Pass the cis-2-decene through the column by gravity or slight pressure.

  • Step 3: Re-test the filtrate. It should now be peroxide-free.

Module 3: Storage & Handling Specifications

To maintain the stereochemical integrity of cis-2-decene, strict environmental controls are required.

Physical Properties Reference

Property	Value	Relevance to Handling
Boiling Point	~173°C (Atmospheric)	High enough for easy handling, but vacuum required for distillation to prevent thermal isomerization.
Density	0.75 g/mL	Lighter than water; separates easily in aqueous workups.
Flash Point	~47°C	Flammable. Ground all glassware to prevent static discharge.

Standard Operating Procedure (SOP) for Storage

• Atmosphere: Always store under an inert blanket (Argon preferred over Nitrogen due to density).

• Temperature: Refrigerate at 4°C . While the freezing point is low, lower temperatures retard autoxidation kinetics.

• Container: Use amber borosilicate glass with a Teflon-lined septum cap to minimize oxygen ingress and UV exposure.

• Stabilizers: If the application permits, add 100 ppm BHT (Butylated Hydroxytoluene) . BHT acts as a radical scavenger, sacrificing itself to stop the autoxidation chain described in Module 2.

References

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 5364451, (Z)-2-Decene. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Radical Allylic Halogenation (Mechanism of Allylic Hydrogen Abstraction). Retrieved from [Link]

• University of British Columbia. (2021). Handling and Removing Peroxides. Retrieved from [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.[2] (Foundational text on cis-trans thermodynamic stability).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. (2Z)-2-Decene | C10H20 | CID 5364451 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up cis-2-Decene Synthesis

Topic: Transitioning cis-2-Decene Synthesis from Lab Bench (Gram-scale) to Pilot Plant (Kilogram-scale). Role: Senior Application Scientist / Process Development Lead. Status: Active Guide.

Introduction: The Scale-Up Trap

Welcome to the process development center. You are likely here because your lab-scale synthesis of cis-2-decene (via Lindlar hydrogenation) worked perfectly on a 5g scale, but your first 5kg pilot run resulted in a mixture of trans-isomers, over-reduced decane, or a stalled reaction.

The Core Problem: The thermodynamic stability of trans-2-decene is approximately 1.0 kcal/mol lower (more stable) than cis-2-decene.[1] In a flask, rapid hydrogen saturation dominates. In a pilot reactor, mass transfer limitations (

) often starve the catalyst surface of hydrogen, allowing the semi-hydrogenated intermediate to rotate and desorb as the unwanted trans isomer.

Furthermore, the boiling point difference between cis-2-decene (~172°C) and trans-2-decene (~173°C) is negligible. You cannot distill your way out of a poor reaction. The selectivity must be engineered into the reactor parameters.

Module 1: Reaction Engineering & Thermodynamics

The Mechanism of Failure

To fix the process, you must understand the surface chemistry. The Lindlar catalyst (

poisoned with Pb) relies on a "syn-addition" mechanism.[2][3][4]

• Adsorption: 2-Decyne adsorbs to the Pd surface.

• First H-Addition: Forms a vinyl-Pd intermediate.

• Critical Junction:

  • Path A (High

    ): Rapid second H-addition occurs, releasing cis-2-decene.

  • Path B (Low

    ): The vinyl-Pd species has time to isomerize (rotate) or reversibly desorb, leading to the thermodynamically favored trans-isomer.

Visualizing the Selectivity Pathway

Figure 1: Mechanistic pathway showing how Hydrogen starvation leads to trans-isomer formation.

Module 2: Pilot Plant Protocol & Parameters

Standard Operating Procedure (SOP) for 5kg Scale

Warning: Hydrogenation at scale presents explosion and pyrophoric hazards. Ensure reactor grounding and inerting (Nitrogen purge) before charging hydrogen.

Parameter	Lab Scale (10g)	Pilot Scale (5kg)	Rationale
Reactor Type	Round bottom flask	Hastelloy/SS Loop Reactor or Stirred Tank	Heat removal is critical; Hydrogenation is exothermic.
Agitation	Magnetic Stir bar	Gas-Inducing Impeller (1000+ RPM)	Must maximize (Gas-Liquid mass transfer).
Pressure	Balloon (1 atm)	3–5 bar (constant pressure)	Higher pressure drives solubility to prevent isomerization.
Temperature	Ambient (20-25°C)	Controlled 15–20°C	Lower T improves cis selectivity (kinetic control).
Catalyst Loading	5 wt%	1–2 wt%	Lower loading prevents "runaway" exotherms in bulk.
Poison	Quinoline (drops)	Quinoline (1-3% v/v relative to substrate)	Strictly inhibits over-reduction to decane.

Step-by-Step Execution

• Charge: Load 2-Decyne and solvent (Heptane or Hexane) into the reactor. Add Quinoline.

• Inert: Purge with

  (3x) to remove oxygen.

• Catalyst Addition: Add Lindlar catalyst as a slurry (never dry powder) to prevent static ignition.

• Hydrogenation:

  • Set agitation to maximum tip speed.

  • Pressurize with

    to 3 bar.

  • Monitor: Watch the uptake curve. The reaction rate will be zero-order (constant) initially, then drop sharply as the alkyne is consumed.

• Termination: Stop immediately when

  uptake plateaus. Do not let it "cook" or n-Decane will form.

Module 3: Troubleshooting & FAQs

Q1: My cis:trans ratio dropped from 98:2 (Lab) to 85:15 (Pilot). Why?

Diagnosis: Hydrogen Starvation (

Mass Transfer Limitation). Explanation: In a large reactor, the gas must travel from the headspace into the liquid and then to the catalyst surface. If the stirrer is too slow, the catalyst "starves." The semi-hydrogenated intermediate sits on the surface, rotates to the more stable trans configuration, and desorbs. Fix:

• Increase agitation speed (RPM).

• Use a gas-entrainment impeller.

• Increase

  pressure (e.g., from 1 bar to 5 bar).

Q2: The reaction is generating too much heat (Exotherm spike).

Diagnosis: Reaction rate is too fast for the cooling jacket. Explanation: Alkyne hydrogenation releases significant energy (~40 kcal/mol). Fix:

• Dosing: Do not add all catalyst at once. Use a "catalyst dosing" port if available, or reduce initial catalyst loading.

• Throttling: Reduce agitation speed temporarily (reduces

  , slowing the reaction) until temperature stabilizes, then ramp back up.

Q3: I see 5-10% n-Decane in the final GC.

Diagnosis: Over-reduction. Explanation: The "poison" (Lead/Quinoline) failed to stop the reaction at the alkene stage, or the reaction ran too long. Fix:

• Check Quinoline: Ensure fresh Quinoline was added. It acts as a ligand to block unselective sites.

• Endpoint Detection: Do not rely on time. Use a mass flow controller to measure total

  uptake. Stop exactly at 1.05 equivalents.

Module 4: Work-up & Purification Workflow

Since distillation is ineffective for isomer separation, the work-up focuses on removing the catalyst and the quinoline poison.

Figure 2: Downstream processing workflow to ensure chemical purity.

References

• Lindlar Catalyst Mechanism & Selectivity

  • Lindlar, H. (1952).[4] Ein neuer Katalysator für selektive Hydrierungen.[3] Helvetica Chimica Acta.

  • Source:

• Alkyne Reduction & Stereochemistry

  • Master Organic Chemistry: Partial Reduction of Alkynes to cis-Alkenes.

  • Source:

• Physical Properties of Isomers

  • Comparison of Boiling Points: cis- vs trans-alkenes.

  • Source:

• Scale-up Safety

  • Hazards associated with laboratory scale hydrogen

  • Source:

Sources

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. orgosolver.com [orgosolver.com]
• 4. Lindlar catalyst - Wikipedia [en.wikipedia.org]

Technical Support Guide: Stereoselective Synthesis of cis-2-Decene

To: Research & Development Division From: Senior Application Scientist, Catalysis Group Subject: Catalyst Selection & Troubleshooting for High-Purity cis-2-Decene Synthesis

Executive Summary & Catalyst Selection Matrix

The synthesis of cis-2-Decene (Z-2-Decene) presents a classic stereochemical challenge: maximizing the Z-isomer content (>95%) while suppressing thermodynamic relaxation to the trans (E) isomer or over-reduction to decane.

This guide moves beyond textbook definitions to address field-specific failure modes. We evaluate two primary synthetic routes: Semihydrogenation of 2-Decyne (The Alkyne Route) and Z-Selective Cross-Metathesis (The Olefin Route).

Module 1: Catalyst Decision Matrix

Use the following logic flow to determine the optimal catalyst system for your specific constraints (Scale, Purity, Precursor Availability).

Figure 1: Decision tree for selecting the optimal catalytic pathway based on precursor availability and purity requirements.

The Alkyne Route: Semihydrogenation of 2-Decyne

This is the most robust method for generating cis-2-decene. However, "Lindlar" is not a single reagent; it is a system that requires precise poisoning to function correctly.

Option A: The Lindlar System (Pd/CaCO₃ + Pb(OAc)₂)

Best for: Large-scale synthesis where cost is a driver.

The Protocol:

• Catalyst: 5% Pd/CaCO₃ poisoned with Lead (Lindlar Catalyst).

• Solvent: Hexane or Methanol (Methanol increases rate but risks over-reduction).

• Additive (Critical): Quinoline or Pyridine (1-5 mol% relative to substrate).

• Hydrogen Source: H₂ balloon (1 atm). High pressure promotes over-reduction.

Troubleshooting Guide: Lindlar Failures

Symptom	Probable Cause	Corrective Action
Over-reduction to Decane	Insufficient poisoning or H₂ pressure too high.	1. Add Quinoline (synthetic grade). The N-donor occupies active sites, preventing alkene adsorption while allowing alkyne adsorption.2. Switch to 1 atm H₂ (balloon) instead of Parr shaker.
Low Z:E Ratio (<90:10)	Isomerization post-reaction or catalyst degradation.	1. Stop reaction immediately upon H₂ uptake cessation.2. Keep temperature < 25°C. Higher temps promote thermodynamic relaxation to trans.3. Use fresh catalyst; Pb leaching over time reduces selectivity.
Stalled Reaction	"Over-poisoning" or old catalyst.	1. If using Quinoline, ensure ratio is <5% by weight of catalyst.2. Catalyst surface oxidation. Pre-activate catalyst under H₂ for 10 mins before adding alkyne.

Option B: P-2 Nickel (Ni₂B / Sodium Borohydride)

Best for: Lab-scale (<10g) requiring extreme stereopurity (>98% Z).

The Mechanism: P-2 Nickel is generated in situ by reducing Nickel(II) acetate with NaBH₄. It functions similarly to Lindlar but often shows higher kinetic selectivity for the triple bond over the double bond [1].

Protocol:

• Dissolve Ni(OAc)₂·4H₂O in Ethanol under N₂.

• Add NaBH₄ (solution in EtOH) dropwise -> Black precipitate (Ni₂B) forms.

• Add Ethylenediamine (EDA) . Note: EDA is the modifier here, acting like Quinoline in the Lindlar system.

• Add 2-Decyne and introduce H₂.

FAQ: P-2 Nickel

• Q: Why is my yield low despite high selectivity?

  • A: P-2 Nickel is sensitive to oxidative deactivation. Ensure the catalyst is prepared under a strict inert atmosphere (Argon/Nitrogen) before H₂ introduction.

• Q: Can I store the P-2 catalyst?

  • A: No. It must be generated fresh. Activity drops significantly after 24 hours.

The Olefin Route: Z-Selective Metathesis

If 2-Decyne is unavailable, or if you are assembling the chain from 1-Octene and a propenyl source (e.g., cis-2-butene or propene), you require Ruthenium-based Z-selective catalysts . Standard Grubbs I/II will favor the thermodynamic trans product.

Catalyst Selection: Cyclometallated Ru-Carbenes

You must use catalysts with steric bulk that forces the olefin to approach from the side (side-bound mechanism), destabilizing the trans-transition state [2].

• Recommended Catalyst: Grubbs C633 or C646 (Adamantyl-substituted NHC).

• Reaction Type: Cross Metathesis (CM).

Figure 2: Mechanism of Z-selectivity in cyclometallated Ruthenium catalysts. The steric bulk of the ligand prevents the formation of the trans-metallocycle.

Troubleshooting Guide: Metathesis

Issue	Technical Explanation	Solution
Low Conversion	Ethylene inhibition. The byproduct (ethylene) competes for the catalyst active site.	Active Vacuum/Sparging: Apply a weak static vacuum or sparge with Argon vigorously to remove ethylene from the headspace [3].
E-Isomer Contamination	Secondary metathesis (Isomerization of the product).	Reduce Reaction Time: Z-selective catalysts are kinetic. Extended reaction times allow the catalyst to re-engage the Z-product and isomerize it to E. Quench immediately upon max conversion.
Catalyst Death	Functional group poisoning or O₂ exposure.	Purification: Ensure starting olefins are peroxide-free (pass through basic alumina) and solvents are degassed.

Analytical Validation (Self-Validating Systems)

You cannot rely on TLC to distinguish cis from trans isomers of 2-decene. Use these instrumental methods to validate your catalyst selection.

1H-NMR Spectroscopy (The Gold Standard)

Focus on the vinylic protons (5.3 - 5.5 ppm).

• cis-2-Decene: Coupling constant

  .

• trans-2-Decene: Coupling constant

  .

• Tip: If the multiplets are overlapping, use a decoupling experiment or check the allylic carbon shifts in 13C-NMR (Cis allylic carbons are shielded, appearing ~5 ppm upfield relative to trans).

Gas Chromatography (GC)

• Column: High-polarity phase (e.g., CP-Sil 88 or DB-Wax). Non-polar columns (DB-1/DB-5) may not resolve the isomers effectively.

• Order of Elution: On polar columns, the cis isomer usually elutes after the trans isomer due to slightly higher polarity/boiling point interaction, though this must be confirmed with standards.

References

• Brown, C. A., & Ahuja, V. K. (1973). "P-2 Nickel" Catalyst with Ethylenediamine, a Novel System for Highly Stereospecific Reduction of Alkynes to cis-Olefins.[1] Journal of the Chemical Society, Chemical Communications. Link

• Endo, K., & Grubbs, R. H. (2011). Chelated Ruthenium Catalysts for Z-Selective Olefin Metathesis. Journal of the American Chemical Society. Link

• Umicore Precious Metals Chemistry. (n.d.). Metathesis Catalysts & Troubleshooting Guides. Link

• Lindlar, H. (1952). Ein neuer Katalysator für selektive Hydrierungen. Helvetica Chimica Acta. Link

Sources

• 1. “P-2 nickel” catalyst with ethylenediamine, a novel system for highly stereospecific reduction of alkynes to cis-olefins - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Byproduct Identification in cis-2-Decene Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with cis-2-decene. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to help you identify and mitigate the formation of byproducts in your reactions. Our focus is on providing practical, field-tested insights grounded in established chemical principles.

Section 1: Isomerization of cis-2-Decene

One of the most common and often overlooked side reactions is the isomerization of cis-2-decene to its more thermodynamically stable trans-isomer. This can occur under various conditions, including the presence of acid or heat.

Question: My final product analysis shows a mixture of cis and trans isomers, but I started with pure cis-2-decene. What is causing this?

Answer: The presence of trans-2-decene is a strong indicator of isomerization. The primary driver for this is the inherent steric strain in the cis isomer, where the alkyl groups are on the same side of the double bond, leading to van der Waals repulsion.[1] The trans isomer, with the alkyl groups on opposite sides, is thermodynamically more stable.[1]

Causality of Isomerization:

• Acid Catalysis: Trace amounts of acid in your reaction mixture can protonate the double bond, forming a carbocation intermediate. Rotation around the carbon-carbon single bond, followed by deprotonation, can lead to the formation of the trans isomer.

• Thermal Stress: High reaction temperatures can provide sufficient energy to overcome the rotational barrier of the double bond, leading to equilibrium between the cis and trans forms.

• Catalyst-Induced Isomerization: Some metal catalysts used in reactions like hydroformylation or metathesis can promote isomerization as a side reaction.

Troubleshooting and Prevention:

• Strictly Anhydrous and Acid-Free Conditions: Ensure all reagents and solvents are free from acidic impurities. Using a non-acidic drying agent can be beneficial.

• Temperature Control: Maintain the lowest effective temperature for your reaction. Monitor for any temperature spikes.

• Catalyst Selection: Choose catalysts known for low isomerization activity. For instance, in hydroformylation, the choice of ligands can influence the degree of isomerization.[2]

• Reaction Time: Minimize reaction times where possible to reduce the opportunity for isomerization to occur.

Analytical Confirmation: Isomerization can be readily identified and quantified using Gas Chromatography (GC). The trans isomer typically has a shorter retention time than the cis isomer on common non-polar and mid-polar GC columns.[3][4]

Section 2: Byproducts in Epoxidation Reactions

Epoxidation of cis-2-decene is a common transformation to introduce an epoxide functional group. While generally a clean reaction, byproducts can arise, primarily from the opening of the epoxide ring.

Question: I'm performing an epoxidation of cis-2-decene with a peroxy acid (e.g., m-CPBA) and I'm observing a polar byproduct that is not my desired epoxide. What could it be?

Answer: The most likely byproduct in this scenario is a 1,2-diol, specifically anti-2,3-decanediol. This results from the acid-catalyzed hydrolysis of the initially formed epoxide.[5][6]

Mechanism of Diol Formation: The epoxidation reaction itself produces a carboxylic acid as a byproduct (e.g., m-chlorobenzoic acid from m-CPBA). This acidic byproduct can then protonate the oxygen of the epoxide ring, activating it for nucleophilic attack by any water present in the reaction mixture. This results in an anti-dihydroxylation product.[6]

Troubleshooting and Prevention:

• Anhydrous Conditions: The most critical factor is to exclude water from the reaction. Use anhydrous solvents and dry your starting materials thoroughly.

• Buffered Conditions: In some cases, adding a mild, non-nucleophilic base like sodium bicarbonate or buffering the reaction mixture can neutralize the acidic byproduct and prevent epoxide opening.

• Choice of Reagent: Consider using reagents that generate less acidic byproducts or work under neutral conditions, such as dimethyldioxirane (DMDO).

Expected Products from cis-2-Decene Epoxidation:

Compound	Structure	Formation Pathway
cis-2,3-epoxydecane	Desired product from the concerted reaction of cis-2-decene with a peroxy acid.
anti-2,3-decanediol	Acid-catalyzed ring-opening of the epoxide by water.

Caption: Byproduct formation in cis-2-decene epoxidation.

Section 3: Byproducts in Olefin Metathesis

Olefin metathesis is a powerful tool for forming new carbon-carbon double bonds. When subjecting cis-2-decene to self-metathesis, specific byproducts are expected.

Question: I ran a self-metathesis reaction with cis-2-decene and a Grubbs catalyst. Besides my starting material and the expected product, I see other olefinic species. What are they?

Answer: In a self-metathesis reaction of cis-2-decene, the expected product is 8-hexadecene. However, you will also likely observe the formation of 2-butene and ethylene as byproducts.[7][8][9]

Mechanism of Byproduct Formation: The metathesis reaction proceeds through a metallacyclobutane intermediate.[10] For cis-2-decene, the reaction can be productive, leading to 8-hexadecene and 2-butene. However, if any terminal olefins are present as impurities or formed through side reactions, cross-metathesis can lead to the formation of ethylene.[8][9]

Troubleshooting and Mitigation:

• High Purity Starting Material: Ensure your cis-2-decene is free from terminal olefin impurities.

• Efficient Removal of Gaseous Byproducts: Ethylene is a gas and its removal can help drive the reaction towards the desired product.[8][9] This can be achieved by performing the reaction under a gentle stream of an inert gas like argon or nitrogen.

• Catalyst Choice: While Grubbs catalysts are generally robust, their choice can influence the reaction outcome. For specific applications, consulting literature on catalyst selectivity is advised.

Caption: Products of cis-2-decene self-metathesis.

Section 4: Byproducts in Hydroformylation

Hydroformylation of cis-2-decene aims to produce undecanals. However, several byproducts can arise from this reaction.

Question: In the hydroformylation of cis-2-decene, I'm observing the formation of decane and other aldehyde isomers in my GC-MS analysis. Why is this happening?

Answer: The presence of decane is due to a competing hydrogenation side reaction, while other aldehyde isomers result from isomerization of the starting alkene prior to hydroformylation.[2]

Common Byproducts in Hydroformylation:

• Decane: The catalyst used for hydroformylation (often rhodium or cobalt-based) can also catalyze the hydrogenation of the alkene double bond in the presence of hydrogen.[11]

• Positional Isomers of Undecanal: The catalyst can isomerize the double bond of cis-2-decene to other positions along the carbon chain (e.g., 1-decene, 3-decene). Hydroformylation of these isomers will lead to a mixture of undecanal isomers.[2]

Troubleshooting and Control:

• Optimization of Reaction Conditions: The ratio of carbon monoxide to hydrogen, pressure, and temperature can all influence the selectivity of hydroformylation over hydrogenation. Higher CO partial pressure generally disfavors hydrogenation.

• Ligand Selection: The choice of phosphine or phosphite ligands on the metal catalyst is crucial. Bulky ligands can enhance selectivity for the linear aldehyde and sometimes suppress isomerization.[2]

• Catalyst Concentration: Using the minimum effective catalyst concentration can help to reduce the rate of side reactions.

Section 5: Analytical Protocols

Protocol 1: GC-MS Analysis for Byproduct Identification

This protocol outlines a general method for the analysis of a reaction mixture from a cis-2-decene reaction.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms).

Procedure:

• Sample Preparation: Dilute a small aliquot of your crude reaction mixture in a suitable solvent (e.g., hexane, dichloromethane).[12]

• Injection: Inject 1 µL of the diluted sample into the GC.

• GC Conditions (Example):

  • Inlet Temperature: 250 °C

  • Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

• Data Analysis:

  • Identify peaks in the total ion chromatogram (TIC).

  • Compare the mass spectrum of each peak to a library (e.g., NIST) for tentative identification.

  • Confirm identifications by comparing retention times and mass spectra with authentic standards if available.

Protocol 2: NMR Spectroscopy for Structural Elucidation

¹H and ¹³C NMR spectroscopy are invaluable for confirming the structure of both expected products and byproducts.

Sample Preparation:

• Dissolve a purified sample (or a simplified reaction mixture) in a deuterated solvent (e.g., CDCl₃).

Key Spectroscopic Features:

• ¹H NMR:

  • cis-2-Decene: Olefinic protons will appear as a multiplet around 5.4 ppm.

  • trans-2-Decene: Olefinic protons will appear as a multiplet at a slightly different chemical shift, often with a larger coupling constant.

  • Epoxides: Protons on the epoxide ring typically appear in the 2.5-3.5 ppm range.

  • Aldehydes: The aldehydic proton will be a characteristic singlet or triplet between 9 and 10 ppm.

• ¹³C NMR:

  • Alkene carbons typically resonate in the 120-140 ppm region.[13]

  • Epoxide carbons are found in the 40-60 ppm range.

  • Aldehyde carbonyl carbons are highly deshielded, appearing around 200 ppm.

References

• Chemistry LibreTexts. (2023). 2.3: Olefin Metathesis. [Link]

• Chemistry LibreTexts. (2024). 8.7: Oxidation of Alkenes - Epoxidation and Hydroxylation. [Link]

• ACS Publications. (2014). Isomerization–Hydroformylation Tandem Reactions. [Link]

• Master Organic Chemistry. (2014). Synthesis (4) - Alkene Reaction Map, Including Alkyl Halide Reactions. [Link]

• Chemistry LibreTexts. (2023). Nuclear Magnetic Resonance (NMR) of Alkenes. [Link]

• Chemistry LibreTexts. (2021). 10.7: Oxidation Reactions of Alkenes. [Link]

• Wikipedia. (n.d.). Olefin metathesis. [Link]

• PubMed Central. (n.d.). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. [Link]

• HAL Open Science. (n.d.). Alkene Metathesis Catalysis: A Key for Transformations of Unsaturated Plant Oils and Renewable Derivatives. [Link]

• ResearchGate. (2026). Quantitative GC–MS/MS in the clinical analysis of eicosanoids: A critical review and discussion, a 40-years historical retrospect, and possible implications for LC-MS/MS. [Link]

• YouTube. (2020). 8.8 How to Predict the Products of Alkene Addition Reactions | Organic Chemistry. [Link]

• Lumen Learning. (n.d.). 19.7. Oxidation of alkenes | Organic Chemistry II. [Link]

• ResearchGate. (2025). (PDF) Detection of σ-alkane complexes of manganese by NMR and IR spectroscopy in solution: (η 5 -C 5 H 5 )Mn(CO) 2 (ethane) and (η 5 -. [Link]

• Chemistry LibreTexts. (2020). 9.12: Oxidation of Alkenes - Epoxidation. [Link]

• YouTube. (2018). Organic Chemistry IR and NMR Spectroscopy of the Alkene Ethylene. [Link]

• ResearchGate. (2025). (PDF) Oxidation of alkanes and olefins with hydrogen peroxide in acetonitrile solution catalyzed by a mesoporous titanium-silicate Ti-MMM-2. [Link]

• Chemistry LibreTexts. (2020). 16.3: Summary of Alkene Reactions. [Link]

• Quora. (2023). Why epoxidation of cis-2-butene gives identical products, thus becoming homotopic face?. [Link]

• ResearchGate. (n.d.). Chemo- and Regioselective Hydroformylation of Alkenes with CO2/H2 over a Bifunctional Catalyst. [Link]

• MDPI. (n.d.). Development and Validation of a GC-MS/MS Method for the Simultaneous Quantification of Selected Compounds in Essential Oils. [Link]

• ResearchGate. (2010). Detection and determination of the alkenes. [Link]

• Google Patents. (n.d.). CN109633064A - A method of using 2,4- diene aldehyde compound in GC-MS measurement daily essence.

• Spectroscopy Online. (2016). The Infrared Spectroscopy of Alkenes. [Link]

• ResearchGate. (n.d.). Possible side reactions during epoxidation. (adapted from[14]). [Link]

• YouTube. (2025). Hydroformylation of Alkenes. [Link]

• KPU Pressbooks. (n.d.). 10.7 Oxidation Reactions of Alkenes – Organic Chemistry I. [Link]

• PubMed. (n.d.). Continuous flow hydroformylation of alkenes in supercritical fluid-ionic liquid biphasic systems. [Link]

• Agilent. (n.d.). Analysis of Pharmacologically Relevant Compounds using GC/MSD – EI/PCI/NCI. [Link]

• YouTube. (2022). Alkene Reactions 1: Simple Guide For Predicting The Products And Stereochemistry | Orgo With Mayya. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of epoxides. [Link]

• Reddit. (2018). NMR spectroscopy of an Alkene help : r/chemhelp. [Link]

• MDPI. (n.d.). Current State of the Art of the Solid Rh-Based Catalyzed Hydroformylation of Short-Chain Olefins. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. React App [pmc.umicore.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Olefin metathesis - Wikipedia [en.wikipedia.org]
• 11. mdpi.com [mdpi.com]
• 12. CN109633064A - A method of using 2,4- diene aldehyde compound in GC-MS measurement daily essence - Google Patents [patents.google.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Mastering Stereoselectivity in the Witt-ig Olefination of cis-2-Decene

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance the stereoselectivity of the Wittig reaction, specifically for the synthesis of cis-2-decene. Here, we move beyond textbook procedures to provide in-depth, field-tested insights into troubleshooting and optimizing this powerful olefination reaction. Our focus is on the "why" behind the "how," empowering you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs)

Q1: My Wittig reaction is yielding a mixture of cis- and trans-2-decene. What are the primary factors influencing stereoselectivity?

The stereochemical outcome of the Wittig reaction is primarily dictated by the nature of the phosphonium ylide used.[1] For the synthesis of a cis (or Z)-alkene like cis-2-decene, the use of a non-stabilized ylide is crucial.[1][2] These ylides are more reactive and typically lead to the kinetic product, which is the cis-alkene.[3][4]

Several key factors come into play:

• Ylide Stability: Non-stabilized ylides, where the group attached to the carbanion is an alkyl group (in this case, for 2-decene, it would be derived from propyltriphenylphosphonium bromide), favor the formation of the cis-alkene.[1][2] In contrast, stabilized ylides, which have an electron-withdrawing group that can delocalize the negative charge, predominantly yield the trans (or E)-alkene.[1][2]

• Solvent: The choice of solvent can influence the reaction's stereoselectivity. Aprotic, non-polar solvents like tetrahydrofuran (THF) or diethyl ether are generally preferred for maximizing cis-selectivity.[2]

• Counterion and Salts: The presence of lithium salts can significantly impact the stereochemical outcome.[2][3][5] Lithium ions can coordinate with the betaine intermediate, leading to equilibration and an increased proportion of the thermodynamically more stable trans-alkene.[3][6] This phenomenon is often referred to as "stereochemical drift."[2][5] To enhance cis-selectivity, it is advisable to use salt-free ylides or bases that do not introduce lithium ions, such as sodium amide or sodium hydride.[1][6]

• Temperature: Performing the reaction at low temperatures (e.g., -78 °C) generally favors the kinetic cis-product by minimizing the equilibration to the more stable trans-intermediate.[5]

Q2: I'm using a non-stabilized ylide, but my cis:trans ratio is still low. How can I troubleshoot this?

Low cis:trans ratios with non-stabilized ylides often point to issues with reaction conditions that allow for equilibration of the intermediates. Here’s a troubleshooting guide:

Potential Issue	Explanation	Recommended Solution
Presence of Lithium Salts	Lithium ions from bases like n-butyllithium (n-BuLi) can catalyze the equilibration of the oxaphosphetane intermediate, leading to the thermodynamic trans-product.[2][3][6]	Switch to a lithium-free base for ylide generation. Sodium amide (NaNH₂) or sodium hydride (NaH) in an appropriate solvent are excellent alternatives.[1][6]
Reaction Temperature Too High	Higher temperatures provide the energy for the intermediates to overcome the activation barrier for equilibration to the more stable trans configuration.	Maintain a consistently low reaction temperature, ideally -78 °C, from the ylide generation step through the addition of the aldehyde and the reaction period.
Prolonged Reaction Time	Even at low temperatures, extended reaction times can allow for slow equilibration.	Monitor the reaction progress by thin-layer chromatography (TLC) and quench the reaction as soon as the starting material (aldehyde) is consumed.
Solvent Polarity	While less impactful than salts and temperature, highly polar solvents can sometimes slightly decrease cis-selectivity.	Ensure you are using a dry, aprotic, and relatively non-polar solvent like THF or diethyl ether.

Q3: Can you explain the mechanistic basis for why non-stabilized ylides favor cis-alkene formation?

The preference of non-stabilized ylides for cis-alkene formation is a result of kinetic control during the formation of the oxaphosphetane intermediate.[3][7] The currently accepted mechanism involves a concerted [2+2] cycloaddition.[2][6]

The key steps are:

• Initial Approach: The ylide and the aldehyde approach each other in a puckered, four-centered transition state.[3][7]

• Kinetic Control: For a non-stabilized ylide, the reaction is rapid and irreversible. The transition state leading to the cis-oxaphosphetane is sterically favored over the one leading to the trans-oxaphosphetane.[8] This is because the larger substituents on the aldehyde and the ylide can orient themselves to minimize steric hindrance in the transition state leading to the cis product.[7][8]

• Decomposition: The oxaphosphetane then decomposes to form the alkene and triphenylphosphine oxide. This decomposition is stereospecific, meaning the stereochemistry of the oxaphosphetane dictates the stereochemistry of the final alkene.[3]

The following diagram illustrates the favored reaction pathway under kinetic control.

Caption: Kinetically controlled pathway for cis-alkene formation.

Troubleshooting and Optimization Protocols

Protocol 1: Synthesis of cis-2-Decene using a Salt-Free Ylide

This protocol is designed to maximize the yield of cis-2-decene by employing a sodium-based, lithium-free base for ylide generation.

Materials:

• Propyltriphenylphosphonium bromide

• Sodium amide (NaNH₂)

• Anhydrous tetrahydrofuran (THF)

• Heptanal

• Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

• Low-temperature cooling bath (e.g., dry ice/acetone)

Procedure:

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a rubber septum.

• Phosphonium Salt Addition: Under a positive pressure of nitrogen, add propyltriphenylphosphonium bromide (1.1 equivalents) to the flask.

• Solvent Addition: Add anhydrous THF via cannula or syringe. Stir the suspension.

• Cooling: Cool the flask to -40 °C in a cooling bath.

• Ylide Generation: Slowly add sodium amide (1.1 equivalents) portion-wise to the stirred suspension. The characteristic orange-red color of the ylide should appear. Allow the mixture to stir at this temperature for 1 hour.

• Cooling to -78 °C: Cool the reaction mixture to -78 °C.

• Aldehyde Addition: Slowly add heptanal (1.0 equivalent) dropwise via syringe, ensuring the internal temperature does not rise significantly.

• Reaction: Stir the reaction mixture at -78 °C for 2-4 hours. Monitor the reaction progress by TLC.

• Quenching: Once the heptanal is consumed, quench the reaction at -78 °C by the slow addition of saturated aqueous ammonium chloride solution.

• Workup: Allow the mixture to warm to room temperature. Add diethyl ether and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica gel. Analyze the cis:trans ratio of the purified 2-decene by gas chromatography (GC) or ¹H NMR spectroscopy.

Protocol 2: The Schlosser Modification for the Intentional Synthesis of trans-2-Decene (for comparative purposes)

While the goal is cis-2-decene, understanding how to favor the trans-isomer can provide valuable insight into the factors controlling stereoselectivity. The Schlosser modification intentionally uses a lithium base and a subsequent deprotonation/protonation sequence to isomerize the intermediate to the more stable trans form.[2]

Materials:

• Propyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (THF)

• Heptanal

• Phenyllithium (PhLi) or additional n-BuLi

• tert-Butanol

Procedure:

• Ylide Generation with n-BuLi: Follow steps 1-3 from Protocol 1. Cool the suspension to 0 °C and slowly add n-BuLi (1.1 equivalents). Stir for 30 minutes to generate the ylide.

• Reaction with Aldehyde: Cool the ylide solution to -78 °C and slowly add heptanal (1.0 equivalent). Stir for 1 hour. At this stage, the cis-oxaphosphetane is the major intermediate.

• Isomerization: Add a second equivalent of strong base (phenyllithium or n-BuLi) at -78 °C. This deprotonates the carbon alpha to the phosphorus in the betaine intermediate, leading to a more stable configuration.

• Protonation: After stirring for a short period, add a proton source, such as tert-butanol, to protonate the intermediate, locking in the trans stereochemistry.

• Warming and Decomposition: Allow the reaction to slowly warm to room temperature, promoting the decomposition of the trans-oxaphosphetane to trans-2-decene.

• Workup and Analysis: Follow steps 10-11 from Protocol 1.

The following diagram illustrates the decision-making process for optimizing the stereoselectivity of the Wittig reaction for 2-decene.

Caption: Decision workflow for achieving high cis-selectivity.

By carefully controlling the reaction parameters, particularly the choice of base and temperature, researchers can significantly enhance the stereoselectivity of the Wittig reaction to obtain the desired cis-2-decene isomer.

References

• Wikipedia. Wittig reaction. [Link]

• El-Boukili, M., et al. (2014). Improved E-selectivity in the Wittig reaction of stabilized ylides with alpha-alkoxyaldehydes and sugar lactols. PubMed. [Link]

• Chemistry LibreTexts. (2023). Wittig Reaction. [Link]

• Ashenhurst, J. (2018). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. [Link]

• Wipf, P. (2007). The Wittig Reaction. University of Pittsburgh. [Link]

• Organic Chemistry Portal. Wittig Reaction. [Link]

• Chemistry Stack Exchange. (2013). Why does the unstabilised Wittig reaction selectively form cis alkenes?[Link]

• TMP Chem. (2019). 10.09 Stereochemistry of the Wittig Reaction. YouTube. [Link]

• All About Chemistry. (2019). Wittig reaction and Stereo-chemistry (Cis or Trans ???) for the Preparation of alkene. [Link]

Sources

• 1. Wittig Reaction [organic-chemistry.org]
• 2. Wittig reaction - Wikipedia [en.wikipedia.org]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. youtube.com [youtube.com]

Overcoming challenges in cis-2-decene metathesis reactions

TECHNICAL SUPPORT CENTER: cis-2-DECENE METATHESIS Status: Online | Specialist: Senior Application Scientist Dr. Aris | Ticket ID: MET-C2D-001

Welcome to the Advanced Metathesis Support Hub.

You are likely here because your cis-2-decene reaction is stalling, isomerizing into a mixture of positional isomers, or thermodynamically relaxing into the unwanted trans (E) product.

Internal olefins like cis-2-decene present a "perfect storm" of challenges: they are sterically hindered, prone to "chain-walking" (isomerization), and their metathesis is reversible. This guide abandons generic advice in favor of mechanistic interventions designed to lock in stereochemistry and drive conversion.

MODULE 1: STEREOCHEMICAL CONTROL (The "Z" Problem)

User Question: "I am running a homodimerization of cis-2-decene using Grubbs II. My conversion is high, but the product is almost entirely trans-9-octadecene. How do I retain the cis-geometry?"

Technical Diagnosis: You are fighting thermodynamics. Standard metathesis catalysts (Grubbs I/II, Hoveyda-Grubbs) are designed to reach thermodynamic equilibrium, which overwhelmingly favors the trans (E) isomer (typically >90% E). To retain the cis (Z) geometry, you must switch from a thermodynamic control regime to a kinetic control regime using specialized catalysts.

The Solution: Z-Selective Catalysts You cannot use standard N-heterocyclic carbene (NHC) ligands. You require a catalyst that enforces a "side-bound" approach of the olefin, sterically penalizing the formation of the trans-metallacyclobutane intermediate.[1]

Catalyst Selection Matrix

Catalyst Class	Mechanism of Selectivity	Recommended For	Trade-offs
Ru-Based Cyclometallated (e.g., Grubbs Z-Selective)	C-H activation of the N-adamantyl group forces the olefin to approach cis to the NHC.	General laboratory use; high functional group tolerance.[2]	Lower activity than Grubbs II; requires strict acid-free conditions.
Mo/W Monoalkoxide Pyrrolide (MAP) (Schrock/Hoveyda)	Asymmetric ligand sphere (large aryloxide vs small imido) locks metallacyclobutane geometry.	Ultra-high Z-selectivity (>98%); difficult substrates.	Extremely air/moisture sensitive; requires glovebox.
Grubbs II / Hoveyda-Grubbs II	None (Thermodynamic control).	NOT RECOMMENDED for Z-retention.	Will yield E-isomer.

Visualizing the Selection Logic:

Caption: Decision tree for selecting the correct catalyst based on facility capabilities and selectivity requirements.

MODULE 2: ISOMERIZATION SUPPRESSION (The "Chain-Walking" Problem)

User Question: "My GC-MS shows a mess. Alongside 9-octadecene, I see peaks corresponding to 8-heptadecene and other positional isomers. What is happening?"

Technical Diagnosis: You are experiencing olefin isomerization , often called "chain walking."

• The Cause: As the reaction proceeds, the Ruthenium catalyst can decompose to form Ru-hydride (Ru-H) species.

• The Mechanism: These hydrides act as isomerization catalysts, migrating the double bond up and down the alkyl chain. This is exacerbated by high temperatures or impure solvents (alcohols/peroxides promote hydride formation).

The Protocol: Benzoquinone Additive To stop this, you must scavenge the hydrides without killing the metathesis activity.

Step-by-Step Fix:

• Additive: Add 1,4-benzoquinone to your reaction mixture.

• Loading: Use 10–20 mol% relative to the catalyst (NOT the substrate).

• Mechanism: Benzoquinone is an electron-deficient oxidant. It rapidly oxidizes Ru-H species back to inactive states or complexes with them, preventing them from interacting with the olefin chain.

• Alternative: If benzoquinone affects your specific downstream workup, use acetic acid (mild additive) or switch to a molybdenum catalyst (which does not form hydrides easily).

MODULE 3: DRIVING EQUILIBRIUM (The "Stalled Reaction")

User Question: "The reaction stops at 40-50% conversion. Adding more catalyst doesn't help."

Technical Diagnosis: Metathesis of cis-2-decene is a reversible equilibrium.

If 2-butene remains in the solution, it reacts with the catalyst to regenerate the starting material. You are not running out of catalyst; you are hitting the equilibrium wall.

The Protocol: Active Vacuum Cycling You must remove the volatile byproduct (2-butene, b.p. ~1°C to 4°C) to drive Le Chatelier’s principle.

• Static Vacuum is Insufficient: Simply closing the flask under vacuum often fails because the solvent refluxes and traps the gas.

• The "Bulb-to-Bulb" Method:

  • Connect your reaction flask to a cold trap immersed in liquid nitrogen.

  • Apply dynamic vacuum (approx 10-50 mbar) periodically.

  • Crucial: If using a volatile solvent like DCM, this is difficult. Switch to Toluene or Dichloroethane (DCE) (higher boiling points).

  • Run the reaction at 40°C under a weak dynamic vacuum that strips the 2-butene but refluxes the toluene.

MODULE 4: EXPERIMENTAL PROTOCOL

Standard Operating Procedure: Z-Selective Homodimerization of cis-2-Decene

Reagents:

• Substrate: cis-2-decene (Filtered through basic alumina to remove peroxides).

• Catalyst: Grubbs Z-Selective (Nitrate-based cyclometallated Ru).

• Additive: 1,4-Benzoquinone.[3][4][5]

• Solvent: THF or Toluene (Anhydrous, degassed).

Workflow:

• Purification (Pre-reaction):

  • Pass cis-2-decene through a plug of neutral alumina inside the glovebox or under Argon flow. Why? Removes peroxides that trigger catalyst decomposition and hydride formation.

• Setup:

  • In a Schlenk flask, dissolve cis-2-decene (1.0 equiv) in THF (0.5 M).

  • Add 1,4-benzoquinone (10 mol% relative to catalyst).

• Catalyst Addition:

  • Add Catalyst (0.5 - 2.0 mol%). Note: Z-selective catalysts often require slightly higher loading than Grubbs II.

• Reaction Driving:

  • Connect to a vacuum line. Lower pressure to ~100 mbar (if using Toluene) to selectively evaporate 2-butene.

  • Stir vigorously.

• Quenching (Critical):

  • Do NOT just rotovap. The catalyst is still active and will isomerize your product as the concentration increases.

  • Add Ethyl Vinyl Ether (excess) or Potassium Tris(pyrazolyl)borate to kill the Ru-carbene immediately.

Visualizing the Workflow:

Caption: Optimized workflow for Z-selective metathesis with isomerization suppression.

REFERENCES & AUTHORITATIVE SOURCES

• Keitz, B. K., Endo, K., Patel, P. R., Herbert, M. B., & Grubbs, R. H. (2012). "Improved Ruthenium Catalysts for Z-Selective Olefin Metathesis." Journal of the American Chemical Society. Link

  • Core citation for the mechanism of Z-selective Ruthenium catalysts.

• Hong, S. H., Sanders, D. P., Lee, C. W., & Grubbs, R. H. (2005).[3] "Prevention of Undesirable Isomerization during Olefin Metathesis." Journal of the American Chemical Society. Link

  • The definitive source for using 1,4-benzoquinone to suppress hydride-induced isomerization.

• Meek, S. J., O'Brien, R. V., Llaveria, J., Schrock, R. R., & Hoveyda, A. H. (2011). "Catalytic Z-selective olefin cross-metathesis for natural product synthesis." Nature.[6][7] Link

  • Source for Molybdenum/Tungsten MAP catalyst protocols.

• Galan, B. R., Kalbarczyk, K. P., Szczepankiewicz, S., Keister, J. B., & Diver, S. T. (2007).[8] "A Rapid and Simple Cleanup Procedure for Metathesis Reactions." Organic Letters. Link

  • Protocol for removing Ruthenium residues using polar isocyanides.[8]

Sources

• 1. MSR and Z-Selective | Umicore [pmc.umicore.com]
• 2. longdom.org [longdom.org]
• 3. Prevention of Undesirable Isomerization during Olefin Metathesis [organic-chemistry.org]
• 4. Prevention of undesirable isomerization during olefin metathesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 7. researchgate.net [researchgate.net]
• 8. A Rapid and Simple Cleanup Procedure for Metathesis Reactions [organic-chemistry.org]

Reference Data & Comparative Studies

Comprehensive Stability Analysis: cis-2-Decene vs. Constitutional Isomers

Executive Summary

In the synthesis and storage of alkene-based intermediates, thermodynamic stability dictates product distribution, shelf-life, and reactivity profiles. This guide objectively compares cis-2-decene against its primary constitutional isomers (specifically the terminal 1-decene and the geometric isomer trans-2-decene ).

Key Technical Verdict:

• vs. 1-Decene (Constitutional): cis-2-Decene is significantly more stable (

  ). The internal double bond benefits from hyperconjugative stabilization unavailable to the terminal alkene.

• vs. trans-2-Decene (Stereoisomer): cis-2-Decene is less stable (

  ).[1] Steric strain between the methyl (C1) and heptyl (C4-C10) groups elevates the ground state energy of the cis isomer.

• vs. Branched Isomers: While highly branched isomers (e.g., tetrasubstituted decenes) are thermodynamically superior, they represent a different synthetic utility class and are kinetically harder to access from linear precursors.

Part 1: Thermodynamic Landscape

To understand the stability of cis-2-decene, we must visualize the enthalpy landscape. The stability of alkenes is governed primarily by two factors: Degree of Substitution (electronic stabilization) and Steric Interaction (van der Waals repulsion).

Energy Hierarchy Diagram

The following diagram illustrates the relative potential energy surfaces of linear decene isomers. Note that cis-2-decene occupies a "middle ground"—more stable than the terminal alkene but higher in energy than its trans counterpart.

Figure 1: Relative enthalpy diagram of linear decene isomers. The transition from terminal (1-decene) to internal (2-decene) provides the largest stability jump.

Part 2: Comparative Data Analysis

The following data aggregates experimental heats of hydrogenation (

) and formation ( ). These values are the gold standard for stability comparison because they quantify the energy released when the double bond is saturated to n-decane.

Table 1: Thermochemical Stability Metrics

Isomer	Structure Type	(kJ/mol) [1]	Relative Stability ( )	Primary Instability Factor
1-Decene	Terminal, Monosubstituted	-126.8	Reference (0.0)	Lack of hyperconjugation
cis-2-Decene	Internal, Disubstituted (Z)	-119.7	+7.1 kJ/mol	Steric crowding (syn-periplanar alkyls)
trans-2-Decene	Internal, Disubstituted (E)	-115.5	+11.3 kJ/mol	Minimal (thermodynamic sink)

Analysis:

• The "Internal" Advantage: Moving the double bond from C1 to C2 (1-decene

  cis-2-decene) stabilizes the molecule by approximately 7.1 kJ/mol . This is due to the increase in orbital overlap (hyperconjugation) from the additional alkyl substituent.

• The "Stereo" Penalty: cis-2-Decene is approximately 4.2 kJ/mol higher in energy than trans-2-decene.[1] This energy penalty arises from the physical clash between the methyl group at C1 and the heptyl chain at C4.

Part 3: Chemical Reactivity & Storage Implications

While thermodynamic stability is static, it influences kinetic reactivity, particularly oxidation.

• Oxidative Stability: cis-2-Decene is more prone to autoxidation than trans-2-decene but less prone than 1-decene. The allylic hydrogens in cis-2-decene are sterically more accessible for radical abstraction than in the trans isomer, leading to faster peroxide formation upon long-term storage.

• Isomerization Risk: In the presence of trace acids or transition metals (e.g., Pd, Rh residues from synthesis), cis-2-decene will spontaneously isomerize to the thermodynamic mixture (approx. 76% trans / 24% cis).

Part 4: Experimental Validation Protocols

Trust but verify. As a scientist, you should not rely solely on literature values. The following protocols allow you to empirically determine the stability ratios in your specific matrix.

Protocol A: Equilibrium Distribution Analysis (Self-Validating)

Objective: Determine the free energy difference (

) between isomers by reaching thermodynamic equilibrium.

Methodology:

• Preparation: Dissolve 100 mg of pure cis-2-decene in 5 mL of dry toluene.

• Catalysis: Add 5 mg of Iodine (

  ) or p-Toluenesulfonic acid (pTsOH).

• Reflux: Heat the solution to reflux (

  ) for 4 hours. This overcomes the activation energy barrier for rotation, allowing the mixture to settle at its lowest energy state.

• Quench: Wash with 10%

  (if Iodine used) or (if acid used) to stop the reaction.

• Analysis: Inject into GC-FID (Column: DB-Wax or equivalent polar column for isomer separation).

Calculation: Calculate the equilibrium constant

: Then derive Gibbs Free Energy: Expected Result: You should observe a , confirming the trans isomer is energetically favored.

Protocol B: Heat of Hydrogenation (Calorimetric)

Objective: Quantify absolute stability differences.

Figure 2: Workflow for measuring Heat of Hydrogenation.

• Setup: Use an isothermal solution calorimeter.

• Solvent: n-Dodecane (high boiling point, chemically inert).

• Reaction: Inject sample onto Pd/C catalyst under 1 atm

  .

• Data: The heat evolved (

  ) is directly proportional to the potential energy of the double bond. cis-2-Decene will release more heat than trans-2-decene, proving it is less stable.[1]

References

• Rockenfeller, J. D., & Rossini, F. D. (1961).[2][3][4] Heats of combustion, isomerization, and formation of selected C7, C8, and C10 monoolefin hydrocarbons.[2][3][4] Journal of Physical Chemistry, 65(2), 267–272.

• NIST Chemistry WebBook. (2023). 1-Decene Thermochemistry Data. National Institute of Standards and Technology.[2][5]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer Science & Business Media. (Chapter 3: Structural Effects on Stability).

• Wiberg, K. B. (1986). The concept of resonance and the nature of the carbon-carbon double bond. Accounts of Chemical Research, 29(5), 229-234.

Sources

• 1. benchchem.com [benchchem.com]
• 2. 1-Decene [webbook.nist.gov]
• 3. 1-Decene [webbook.nist.gov]
• 4. 1-Decene [webbook.nist.gov]
• 5. 1-Decene [webbook.nist.gov]

Cross-Validation of Analytical Methods for cis-2-Decene Quantification

Executive Summary

Quantifying cis-2-Decene (CAS: 20348-51-0) presents a specific stereochemical challenge: ensuring the analytical signal is free from interference by its thermodynamically more stable isomer, trans-2-Decene. While GC-FID remains the workhorse for routine, high-precision quantification due to its linearity and robustness, it suffers from "blindness" to identity. 1H-qNMR serves as the necessary orthogonal validator, offering absolute specificity without reference standards, albeit with lower sensitivity.

This guide details the cross-validation of these methods, establishing a self-validating protocol compliant with ICH Q2(R1) standards.

The Challenge: Stereoselectivity & Volatility

cis-2-Decene boils at approximately 172-174°C, nearly identical to the trans isomer. Separation based purely on boiling point (simulated distillation or non-polar columns like 100% Dimethylpolysiloxane) is often insufficient for baseline resolution.

• Thermodynamic Reality: The trans isomer is generally more stable due to reduced steric strain.[1] Synthetic batches of cis-2-Decene often degrade or isomerize into trans-2-Decene over time or under thermal stress.

• Analytical Imperative: Your method must demonstrate a Resolution (

  ) > 1.5 between the cis and trans peaks to be considered quantitative.

Method A: High-Resolution GC-FID (The Routine Workhorse)

Role: Routine QC, Purity Analysis, High-Throughput Quantification.

The Rationale

Flame Ionization Detection (FID) is mass-sensitive and responds linearly to the carbon count. For hydrocarbons like decene (

), the response factor is nearly unity relative to similar alkanes, making it robust. However, the critical success factor is the Stationary Phase . We utilize a high-polarity Polyethylene Glycol (PEG) column to interact with the -electrons of the double bond, retarding the cis isomer differently than the trans.

Experimental Protocol

• Column: DB-Wax or HP-INNOWax (Polyethylene Glycol),

  .

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Inlet: Split Mode (50:1) @ 250°C. Note: High split ratio prevents column overload and improves peak shape.

• Oven Program:

  • Hold 60°C for 2 min.

  • Ramp 5°C/min to 160°C (Critical separation window).

  • Ramp 20°C/min to 240°C, Hold 5 min (Elute heavier impurities).

• Detector (FID): 280°C;

  30 mL/min, Air 400 mL/min.

• Internal Standard (ISTD): n-Dodecane .

  • Why? Boiling point (~216°C) is sufficiently distinct to avoid co-elution but close enough to behave similarly during injection.

Data & Performance

Parameter	Specification
Linearity ( )	(Range: 0.1 - 10 mg/mL)
Precision (RSD)	(n=6 injections)
Resolution (cis/trans)	(Baseline separated)
LOD	~5 ppm

Method B: GC-MS (SIM Mode) (The Identifier)

Role: Trace Analysis, Impurity Identification, Matrix Deconvolution.

The Rationale

While FID is precise, it cannot confirm if a co-eluting peak is actually cis-2-Decene. Mass Spectrometry (MS) in Selected Ion Monitoring (SIM) mode tracks specific fragments, drastically increasing specificity in complex matrices (e.g., biological fluids or fuel mixtures).

Experimental Protocol

• Column: Same as Method A (DB-Wax) to maintain retention time correlation.

• Ion Source: Electron Impact (EI), 70 eV.

• Acquisition Mode: SIM (Selected Ion Monitoring).

• Target Ions:

  • m/z 140 (Molecular Ion,

    )

  • m/z 55, 41 (Characteristic alkene fragments)

  • m/z 69 (Key fragment for 2-decene isomers)

Pros & Cons

• Pros: Confirms molecular weight; separates co-eluting non-isobaric impurities.

• Cons: Response factors are less stable than FID; requires frequent calibration; cis and trans mass spectra are nearly identical, so chromatographic separation is still required.

Method C: 1H-qNMR (The Validator)

Role: Primary Reference Method, Stereochemical Confirmation, Purity Assignment.

The Rationale

Nuclear Magnetic Resonance (NMR) is the only method here that is "primary"—it does not require a reference standard of cis-2-Decene to quantify it. It relies on the physics of nuclear spin. Crucially, it distinguishes cis from trans based on coupling constants (

) , not retention time.

Experimental Protocol

• Instrument: 400 MHz (or higher) NMR.

• Solvent:

  (Deuterochloroform).

• Internal Standard: Dimethyl Sulfone (DMSO

  ) or 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) .

  • Why? High purity, non-volatile, stable, and singlet signals in non-interfering regions.

• Acquisition Parameters (Critical for Quantitation):

  • Pulse Angle:

    .

  • Relaxation Delay (

    ): seconds (Must be of the slowest relaxing proton).

  • Scans: 16 - 64 (for sufficient S/N ratio).

The "Cis" Signature[4]

• Chemical Shift: Vinylic protons appear at

  ppm.

• Coupling Constant (

  ):

  • cis-2-Decene:

    .

  • trans-2-Decene:

    .

• Validation Step: If you see a multiplet with a 15 Hz coupling constant, your "cis" standard is contaminated.

Cross-Validation Matrix & Decision Logic

The following table summarizes when to deploy each method in a drug development or research workflow.

Feature	GC-FID	GC-MS	1H-qNMR
Primary Use	Routine QC / Batch Release	Trace Impurities / Bioanalysis	Reference Standard Certification
Specificity	Medium (Retention Time)	High (Mass + RT)	Absolute (Structural)
Sensitivity (LOD)	High (ppm)	Very High (ppb)	Low (0.1 - 1 mg/mL)
Throughput	Fast (15 min/run)	Medium	Slow (Setup + Acquisition)
Cost per Sample	Low	Medium	High

Visualizing the Workflow

The following diagrams illustrate the logical flow for selecting a method and the cross-validation protocol.

Figure 1: Analytical Decision Tree. Selects the optimal method based on concentration, sample type, and regulatory requirement.

Figure 2: Cross-Validation Workflow. Using qNMR to assign purity to the standard used in GC-FID calibration.

References

• International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• National Institute of Standards and Technology (NIST). cis-2-Decene Mass Spectrum and Retention Indices. NIST Chemistry WebBook, SRD 69. [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Referencing Karplus Relationship for alkene coupling constants). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Absolute Purity Validation of cis-2-Decene: A qNMR vs. GC-FID Comparative Guide

Executive Summary: The "Z" Conformation Challenge

In the synthesis of pheromones, fragrances, and fine chemical intermediates, the stereochemical purity of alkenes like (Z)-2-decene (cis-2-decene) is critical. While Gas Chromatography (GC) is the industry standard for determining isomeric ratios (cis vs. trans), it often fails to provide an absolute mass balance purity without highly specific, expensive reference standards.

This guide validates Quantitative NMR (qNMR) as the superior primary method for establishing the absolute mass purity (Assay) of cis-2-decene. Unlike chromatographic methods that rely on detector response factors, qNMR is a primary ratio method traceable to the International System of Units (SI) via an internal standard.

Comparative Analysis: qNMR vs. GC-FID[1]

For a researcher needing to validate a batch of cis-2-decene, the choice of method dictates the quality of the data.

Table 1: Methodological Head-to-Head

Feature	GC-FID (Gas Chromatography)	qNMR (Quantitative 1H-NMR)
Primary Output	Isomeric Ratio (cis vs trans) & Volatile Impurities.	Absolute Mass Purity (Assay) % w/w.
Traceability	Indirect. Requires a reference standard of cis-2-decene with known purity.	Direct. Traceable to an unrelated Internal Standard (e.g., Dimethyl Sulfone).
Response Factor	Variable.[1][2][3] Assumes Response Factor 1 for isomers (risk of error).	Unity. Response is directly proportional to the number of protons (1:1).
Sample Integrity	Destructive.	Non-destructive (sample can be recovered).
Blind Spots	Misses inorganic salts, moisture, and non-volatiles.	Detects all protonated impurities (solvent, water, side-products).
Precision	High (RSD < 0.5%) for relative peak areas.	High (RSD < 1.0%) for absolute mass determination.

Expert Insight: Use GC-FID to determine the cis:trans ratio. Use qNMR to determine the net content of the alkene in the bottle. The two methods are orthogonal and should be used in tandem for high-value validation.

Strategic Workflow Visualization

The following diagram illustrates the decision logic and experimental workflow for validating cis-2-decene.

Caption: Orthogonal workflow combining GC-FID for isomer profiling and qNMR for absolute mass quantification.

Validated Experimental Protocol

This protocol uses Dimethyl Sulfone (DMSO

) as the Internal Standard (IS).

• Why DMSO

  ? It appears as a sharp singlet at ~2.95 ppm (in CDCl ), a "silent region" for cis-2-decene, which has signals at 0.9 ppm (methyl), 1.3-2.0 ppm (alkyl/allylic), and 5.3-5.4 ppm (olefinic).

Phase 1: Sample Preparation (Gravimetry)

Accuracy here is paramount.[2] The NMR result is only as good as the weighing.

• Equipment: Analytical balance with readability of 0.01 mg (or better).

• Internal Standard (IS): Weigh approx. 10.0 mg of Certified Reference Material (CRM) Dimethyl Sulfone directly into the NMR tube or a mixing vial. Record mass as

  .

• Analyte (Sample): Weigh approx. 15.0 mg of cis-2-decene into the same container. Record mass as

  .

  • Note: The molar ratio of Analyte:IS should be roughly 1:1 to 3:1 for optimal integration accuracy.

• Solvent: Add ~0.6 mL of CDCl

  (Deuterated Chloroform, 99.8% D).

• Mixing: Vortex for 30 seconds. Ensure complete dissolution. cis-2-decene is highly lipophilic and dissolves instantly; DMSO

  may require slight agitation.

Phase 2: NMR Acquisition Parameters

Standard "quick" NMR settings will fail qNMR validation. Use these specific parameters:

• Pulse Sequence: zg (Bruker) or s2pul (Varian/Agilent).

• Pulse Angle: 90° (

  ).[4]

• Spectral Width: -2 to 14 ppm (ensure adequate baseline).

• Relaxation Delay (

  ): 60 seconds .

  • Reasoning: The

    (longitudinal relaxation time) of olefinic protons is typically 3-5 seconds. For 99.9% magnetization recovery, the delay must be . A 60s delay is a safe, robust default.

• Scans (NS): 16 or 32 (sufficient for S/N > 300:1 at these concentrations).

• Temperature: 298 K (25°C).

Phase 3: Processing & Integration

• Phasing: Perform manual phasing. Automatic phasing is often insufficient for quantitative baselines.

• Baseline Correction: Apply a zeroth-order correction. Avoid higher-order polynomial fits that can warp peak areas.

• Integration Ranges:

  • IS Peak (Dimethyl Sulfone): Singlet at ~2.95 ppm. (Integral =

    , set Nuclei count ).

  • Analyte Peak (cis-2-decene): Olefinic multiplet at 5.30 – 5.45 ppm . (Integral =

    , set Nuclei count ).

  • Critical Check: Ensure no solvent impurities (e.g., CH

    Cl ) overlap.

Calculation & Results

The purity (

) is calculated using the fundamental qNMR equation:

Where:

• : Integrated Area[2]
• : Number of protons (IS=6, Decene=2)
• : Molecular Weight (Decene=140.27, DMSO =94.13)
• : Gravimetric mass (mg)
• : Purity of the standard (decimal, e.g., 0.999)

Example Calculation

• Mass Sample (

  ): 15.20 mg

• Mass IS (

  ): 10.15 mg

• Purity IS (

  ): 99.9%

• Integration IS (

  ): 1000 (normalized)

• Integration Decene (

  ): 495.5

References

• BIPM (Bureau International des Poids et Mesures). "Internal Standard Reference Data for qNMR."[5] BIPM qNMR Guidelines. [Link]

• Pauli, G. F., et al. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 2014. [Link]

• Emery Pharma. "A Guide to Quantitative NMR (qNMR)." Technical Guides, 2024. [Link]

• PubChem. "cis-2-Decene Compound Summary." National Library of Medicine. [Link]

• ResolveMass Laboratories. "Choosing the Right qNMR Internal Standard." Application Notes. [Link]

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 3. enovatia.com [enovatia.com]
• 4. emerypharma.com [emerypharma.com]
• 5. bipm.org [bipm.org]

Theoretical vs. Experimental Properties of cis-2-Decene: A Comparative Guide

Executive Summary

cis-2-Decene (CAS: 20348-51-0) represents a classic case study in the divergence between thermodynamic stability and kinetic accessibility. While theoretical models predict the trans isomer to be energetically superior due to minimized steric strain, the cis isomer exhibits unique physical and spectroscopic properties essential for specific biological applications, particularly in pheromone synthesis and lipid membrane modeling.

This guide objectively compares the theoretical predictions of cis-2-decene against empirical data, providing validated protocols for its synthesis, characterization, and differentiation from its geometric isomers.

Theoretical Framework: Sterics & Stability[1]

Computational Predictions vs. Reality

Theoretical models, specifically Density Functional Theory (DFT) and molecular mechanics, predict that cis-2-decene is thermodynamically less stable than trans-2-decene. This instability arises from A(1,3) strain (allylic strain) and van der Waals repulsion between the methyl group (C1) and the heptyl chain (C4-C10) on the same side of the double bond.

• Steric Strain: The cis geometry forces alkyl substituents into a syn-periplanar-like conformation, increasing the potential energy of the molecule.

• Heat of Hydrogenation (

  ): The most reliable experimental metric for alkene stability. cis-Alkenes typically release ~1.0 kcal/mol (4.2 kJ/mol) more energy upon hydrogenation than their trans counterparts, confirming their higher ground-state energy.[1]

Thermodynamic Energy Profile

The following diagram illustrates the energy landscape. Both isomers yield the same product (

-decane) upon hydrogenation, but the cis isomer starts from a higher energy well.[1]

Figure 1: Comparative energy profile of hydrogenation. The larger energy release from the cis isomer quantifies its steric instability.

Experimental Characterization: The "Fingerprint"

Distinguishing cis-2-decene from trans-2-decene or 1-decene requires precise analytical techniques. The cis "U-shape" creates poor packing in the solid state (lower melting point) but higher density in the liquid state compared to the linear trans isomer.

Physical Properties Comparison[2][3][4]

Property	cis-2-Decene	trans-2-Decene	1-Decene	Causality
Boiling Point	~172 °C (61°C @ 15mmHg)	~173 °C	170 °C	Dipole moments in cis slightly increase BP vs. non-polar trans, but effects are minimal in long chains.
Density (g/mL)	0.756	0.748	0.741	cis isomers pack more inefficiently in solids but have higher liquid densities due to molecular shape (U-shape).
Refractive Index ( )	1.4260	1.4275	1.4215	Higher polarizability of the internal double bond vs. terminal.
Melting Point	< -80 °C (Est.)	Higher than cis	-66.3 °C	Symmetry of trans allows better lattice packing, raising MP.

Spectroscopic Differentiation[5][6]

Infrared Spectroscopy (FT-IR)

The C-H out-of-plane (OOP) bending vibration is the definitive diagnostic tool.

• cis-2-Decene: Strong, broad band at 675–730 cm⁻¹ .[2]

• trans-2-Decene: Strong, sharp band at 960–970 cm⁻¹ .[2]

• Mechanism: The dipole change perpendicular to the alkene plane is allowed for cis (antisymmetric stretch) but different for trans, leading to distinct selection rules.

Nuclear Magnetic Resonance (NMR)

NMR provides quantitative purity analysis.

• H NMR (Coupling Constants):

  • cis: Vinyl protons couple with

    .

  • trans: Vinyl protons couple with

    .
• C NMR (The Gamma Effect):

  • The allylic methyl carbon in cis-2-decene appears upfield (shielded) at ~12-13 ppm.

  • In trans-2-decene, it appears at ~17-18 ppm.

  • Reason: Steric compression (gamma-gauche effect) shields the carbon nuclei in the cis isomer.

Experimental Protocols

Synthesis: Z-Selective Lindlar Hydrogenation

To access cis-2-decene with high stereoselectivity (>95:5 Z:E), partial hydrogenation of 2-decyne is the industry standard.

Reagents:

• 2-Decyne (Substrate)

• Lindlar Catalyst (Pd/CaCO₃ poisoned with Pb)

• Quinoline (Catalyst poison to prevent over-reduction)

• Hydrogen gas (

  )

• Hexane (Solvent)

Workflow:

• Setup: Flame-dry a 2-neck round-bottom flask. Add 2-decyne (10 mmol), hexane (50 mL), Lindlar catalyst (5 wt% equivalent), and quinoline (2 drops).

• Degassing: Purge the system with

  for 5 minutes, then switch to (balloon pressure).

• Reaction: Stir vigorously at room temperature. Monitor consumption of alkyne by TLC (Silica, 10% EtOAc/Hex) or GC-FID.

  • Critical Step: Stop reaction immediately upon disappearance of alkyne to prevent isomerization or over-reduction to decane.

• Workup: Filter through a celite pad to remove Pd. Wash with 1M HCl (to remove quinoline) and brine. Dry over MgSO₄.

• Purification: Distillation or Flash Chromatography.

Purification Strategy: Silver Nitrate Chromatography

Separating cis and trans isomers is difficult due to similar boiling points.

-complexation chromatography is the solution.

• Principle: Silver ions (

  ) form reversible -complexes with alkenes. The less sterically hindered cis isomer binds more strongly than the trans isomer.

• Protocol:

  • Prepare 10%

    -impregnated silica gel (dissolve in acetonitrile, mix with silica, rotary evaporate to dryness in dark).

  • Pack column in the dark (aluminum foil wrap).

  • Elute with Hexane/Toluene gradient.

  • Order of Elution: Saturated alkanes -> trans-alkenes -> cis-alkenes (retained longest).

Synthesis Workflow Diagram

Figure 2: Step-by-step workflow for the stereoselective synthesis and purification of cis-2-decene.

Applications in Drug Development[1]

While cis-2-decene is a simple hydrocarbon, its stereochemical motif is critical in:

• Lipid Membrane Studies: cis-Unsaturation introduces "kinks" in lipid tails, increasing membrane fluidity. cis-2-Decene serves as a simplified model for studying these phase transition kinetics without the complexity of full phospholipid synthesis.

• Pheromone Synthesis: Many lepidopteran pheromones rely on precise Z-alkene geometry for receptor binding. cis-2-Decene derivatives are used as building blocks or reference standards in identifying active pheromone components.

References

• NIST Chemistry WebBook. 2-Decene, (Z)- Thermochemical Data. National Institute of Standards and Technology.[3] [Link]

• LibreTexts Chemistry. Alkenes: Structure and Physical Properties.[Link]

• Organic Chemistry Portal. Synthesis of Z-Alkenes (Lindlar Hydrogenation).[Link]

• Reich, H. J. WinPLT NMR Data: Chemical Shifts of Alkenes. University of Wisconsin-Madison. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-Decene, (E)- [webbook.nist.gov]

A Comparative Toxicological Assessment of Cis- and Trans-2-Decene: A Guide for Researchers

This guide provides a comprehensive framework for the comparative toxicological assessment of cis- and trans-2-decene. In the realm of chemical safety and drug development, understanding the nuanced differences in the toxicological profiles of geometric isomers is paramount. While both cis- and trans-2-decene share the same molecular formula (C10H20), their distinct spatial arrangements can lead to significant variations in their interactions with biological systems.[1] This document is designed to guide researchers, scientists, and drug development professionals through the essential toxicological assays required to elucidate these differences, grounded in established methodologies and scientific rationale.

Due to a notable scarcity of publicly available, direct comparative toxicological data for cis- and trans-2-decene, this guide will focus on the established, internationally recognized protocols that must be employed to generate such critical data. We will delve into the causality behind experimental choices, providing a robust framework for a de novo comparative assessment.

Introduction: The Significance of Isomeric Distinction in Toxicology

Geometric isomers, such as the cis and trans configurations of 2-decene, can exhibit different physicochemical properties, including boiling point, melting point, and dipole moment. These differences can influence their absorption, distribution, metabolism, and excretion (ADME) profiles, which in turn can affect their toxicological endpoints. For instance, the steric hindrance in the cis isomer, where the alkyl groups are on the same side of the double bond, results in a higher potential energy state compared to the trans isomer.[2] This seemingly subtle structural variance can impact how the molecule interacts with cellular membranes, enzymes, and receptors, potentially leading to divergent toxicological outcomes. A thorough comparative assessment is therefore not merely an academic exercise but a critical step in risk assessment and the development of safer chemical entities.

Core Toxicological Endpoints for Comparative Assessment

A comprehensive toxicological comparison of cis- and trans-2-decene should, at a minimum, address the following key endpoints:

• Acute Systemic Toxicity: To determine the potential for immediate, severe adverse health effects after a single exposure.

• Genotoxicity: To assess the potential to induce genetic mutations, a critical indicator of carcinogenic potential.

• Skin Irritation: To evaluate the potential for localized, reversible skin damage upon dermal contact.

The selection of these endpoints is based on their fundamental importance in hazard identification and classification according to global regulatory standards.

Experimental Methodologies and Rationale

The following sections detail the standardized protocols for assessing the core toxicological endpoints. The methodologies are based on the Organization for Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals, which are internationally accepted for their scientific rigor and reproducibility.

Acute Oral Toxicity Assessment

The determination of acute oral toxicity is a primary step in toxicological evaluation, providing crucial information on the potential hazards from a single ingestion.[3] The OECD provides several guidelines for this purpose, with the Acute Toxic Class Method (OECD 423) and the Fixed Dose Procedure (OECD 420) being widely used alternatives to the classical LD50 test (OECD 401), aiming to reduce the number of animals used.[4][5][6]

This method involves a stepwise procedure with the use of a small number of animals per step. The outcome is the classification of the substance into a toxicity category based on the observed mortality.

Step-by-Step Methodology:

• Animal Selection and Acclimatization: Use a single sex (typically female) of a standard rodent strain (e.g., Wistar rats). Animals should be acclimatized to laboratory conditions for at least 5 days.

• Fasting: Withhold food overnight for rats prior to dosing. Water should be available ad libitum.[3]

• Dose Administration: Administer the test substance (cis- or trans-2-decene) as a single dose by gavage. The starting dose is selected from a series of fixed levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

• Observation: Observe animals for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.[5]

• Stepwise Procedure: The decision to proceed to the next dose level (higher or lower) is based on the number of mortalities observed in the preceding step.

• Necropsy: Perform a gross necropsy on all animals at the end of the observation period.

Causality of Experimental Choices:

• Gavage Administration: Ensures a precise dose is delivered directly to the stomach, mimicking a primary route of accidental human exposure.

• Fasting: Enhances the absorption of the test substance, representing a worst-case exposure scenario.

• Stepwise Dosing: Minimizes animal usage while still allowing for accurate toxicity classification.

The results of the acute oral toxicity studies should be summarized in a clear, tabular format.

Isomer	Starting Dose (mg/kg)	Number of Animals/Step	Mortality	Clinical Signs	GHS Category
cis-2-Decene	Data to be generated	Data to be generated	Data to be generated	Data to be generated	Data to be generated
trans-2-Decene	Data to be generated	Data to be generated	Data to be generated	Data to be generated	Data to be generated

Caption: Template for summarizing acute oral toxicity data for cis- and trans-2-decene.

Genotoxicity Assessment: Bacterial Reverse Mutation Test (Ames Test)

The bacterial reverse mutation assay, commonly known as the Ames test, is a widely used method to assess the mutagenic potential of a chemical. It utilizes several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine or tryptophan).[7] A positive result, indicated by the reversion of this mutation and subsequent bacterial growth on an amino acid-deficient medium, suggests that the test substance can induce point mutations.[8]

Step-by-Step Methodology:

• Strain Selection: Use a set of at least five tester strains (e.g., S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA or WP2 uvrA (pKM101)).

• Metabolic Activation: Conduct the assay both with and without an exogenous metabolic activation system (S9 mix), which is a liver homogenate that mimics mammalian metabolism. This is crucial as some chemicals only become mutagenic after metabolic conversion.

• Treatment: Expose the bacterial cultures to a range of concentrations of cis- or trans-2-decene. Two common methods are the plate incorporation method and the pre-incubation method.[7]

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate and compare it to the number of spontaneous revertants on the negative control plates.

• Data Analysis: A substance is considered mutagenic if it produces a dose-related increase in the number of revertant colonies, typically a two- to three-fold increase over the background.

Caption: Workflow for the OECD 471 Bacterial Reverse Mutation (Ames) Test.

Isomer	Tester Strain	Metabolic Activation (S9)	Result (e.g., Mutagenic/Non-mutagenic)	Fold Increase over Control
cis-2-Decene	TA98	-	Data to be generated	Data to be generated
+	Data to be generated	Data to be generated
TA100	-	Data to be generated	Data to be generated
+	Data to be generated	Data to be generated
trans-2-Decene	TA98	-	Data to be generated	Data to be generated
+	Data to be generated	Data to be generated
TA100	-	Data to be generated	Data to be generated
+	Data to be generated	Data to be generated

Caption: Template for summarizing genotoxicity data from the Ames test.

Skin Irritation Assessment

Skin irritation is defined as the production of reversible inflammatory changes in the skin following the application of a test substance.[9][10] In recent years, in vitro methods using reconstructed human epidermis (RhE) models have become the preferred approach to assess skin irritation, in line with the principles of the 3Rs (Replacement, Reduction, and Refinement of animal testing).[10][11]

This test method uses a three-dimensional human epidermis model that mimics the biochemical and physiological properties of the upper layers of human skin.[10][12]

Step-by-Step Methodology:

• Tissue Model: Utilize a validated RhE model (e.g., EpiDerm™, EpiSkin™).

• Test Substance Application: Apply a defined amount of the test substance (cis- or trans-2-decene) topically to the surface of the RhE tissue.

• Exposure and Incubation: Expose the tissue to the test substance for a specified period (e.g., 60 minutes), followed by a post-exposure incubation period (e.g., 42 hours).

• Cell Viability Assessment: Determine the viability of the tissue using a quantitative method, most commonly the MTT assay. In this assay, the yellow tetrazolium salt MTT is reduced to a purple formazan product by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

• Data Analysis: The cell viability of the test substance-treated tissues is compared to that of the negative control tissues. A substance is classified as a skin irritant if the mean cell viability is reduced below a defined threshold (typically ≤ 50%).

Caption: Workflow for the OECD 439 In Vitro Skin Irritation Test.

Isomer	Mean Tissue Viability (%)	Standard Deviation	Classification (Irritant/Non-irritant)
cis-2-Decene	Data to be generated	Data to be generated	Data to be generated
trans-2-Decene	Data to be generated	Data to be generated	Data to be generated

Caption: Template for summarizing in vitro skin irritation data.

Predictive Insights and Comparative Discussion

It is crucial to emphasize that these are hypotheses. The objective comparison of cis- and trans-2-decene can only be achieved through the rigorous application of the standardized experimental protocols outlined in this guide.

Conclusion

The comparative toxicological assessment of cis- and trans-2-decene is a critical undertaking for ensuring their safe use. This guide provides a scientifically sound and ethically responsible framework for conducting such an assessment, based on internationally recognized OECD guidelines. By adhering to these protocols, researchers can generate the high-quality, reliable data needed to accurately characterize and compare the toxicological profiles of these isomers, ultimately contributing to informed decision-making in chemical safety and drug development.

References

• OECD (2010), Test No. 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method, OECD Guidelines for the Testing of Chemicals, Section 4, OECD Publishing, Paris.

• OECD (1987), Test No. 401: Acute Oral Toxicity, OECD Guidelines for the Testing of Chemicals, Section 4, OECD Publishing, Paris.

• Slideshare (n.d.), OECD Guideline For Acute oral toxicity (TG 423).

• OECD (2001), Test No. 420: Acute Oral Toxicity - Fixed Dose Procedure, OECD Guidelines for the Testing of Chemicals, Section 4, OECD Publishing, Paris.

• OECD (2013), Test No. 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method, OECD Guidelines for the Testing of Chemicals, Section 4, OECD Publishing, Paris.

• European Chemicals Agency (2016), Advice on skin and eye irritation testing helps reduce animal tests.

• National Institute of Biology (n.d.), Bacterial Reverse Mutation Assay or Ames assay (OECD 471).

• ResearchGate (2023), OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW.

• CPT Labs (n.d.), Ames Mutagenicity Testing (OECD 471).

• OECD (n.d.), Guidance Document on Acute Oral Toxicity Testing.

• Labcorp (n.d.), OECD 471: Bacterial reverse mutation test (Ames).

• Analytice (2021), Reverse mutation test on bacteria according to OECD 471.

• Biosafe (n.d.), Genetic toxicity: Bacterial reverse mutation test (OECD 471).

• PETA Science Consortium International (n.d.), IN VITRO METHODS FOR PREDICTING SKIN IRRITATION AND CORROSION.

• BenchChem (2025), A Comparative Guide to the Stability of trans-2-Decene and cis-2-Decene.

• National Research Council (US) Committee on Acute Exposure Guideline Levels (2010), Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 9. Washington (DC): National Academies Press (US).

• Wikipedia (n.d.), Decene.

Sources

• 1. Decene - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 5. umwelt-online.de [umwelt-online.de]
• 6. researchgate.net [researchgate.net]
• 7. Reverse mutation test on bacteria according to OECD 471 - Analytice [analytice.com]
• 8. catalog.labcorp.com [catalog.labcorp.com]
• 9. siesascs.edu.in [siesascs.edu.in]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. News - ECHA [echa.europa.eu]
• 12. thepsci.eu [thepsci.eu]
• 13. 1,2-Dichloroethene cis-1,2-Dichloroethene trans-1,2-Dichloroethene Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]

Comparative Guide: cis-2-Decene vs. 1-Decene as Polymer Precursors

Executive Summary

This technical guide evaluates the performance of cis-2-decene (an internal olefin) against the industry-standard 1-decene (an

-olefin) in coordination polymerization. While 1-decene is the benchmark for producing Poly-Alpha-Olefins (PAOs) and Linear Low-Density Polyethylene (LLDPE) comonomers, cis-2-decene represents a cost-effective feedstock often found in raffinate streams.

Key Finding: Standard Ziegler-Natta and Metallocene catalysts are largely ineffective for cis-2-decene due to steric hindrance. Successful polymerization requires Late Transition Metal (LTM) catalysts (specifically Nickel/Palladium

-diimines) utilizing a "Chain Walking" mechanism. Even under these conditions, cis-2-decene exhibits significantly lower activity than 1-decene and often requires isomerization to the trans-isomer or terminal position prior to insertion.

Part 1: Critical Performance Analysis

Reactivity & Kinetics Profile

The primary differentiator between these precursors is the steric barrier to metal coordination.

Feature	1-Decene ( -Olefin)	cis-2-Decene (Internal Olefin)
Catalytic Activity	High ( g/mol h)	Low to Moderate ( g/mol h)
Insertion Mechanism	Direct 1,2-insertion (Facile)	Requires Isomerization or 2,3-insertion (Sterically hindered)
Steric Profile	Minimal hindrance at double bond.	High hindrance; alkyl groups on same side block metal approach.
Thermodynamics	High ground-state energy (Reactive).	Higher ground-state energy than trans, but kinetic barrier dominates.

The Isomer Challenge: cis vs. trans

Experimental evidence suggests a distinct reactivity hierarchy in coordination polymerization:

• The cis Penalty: In many Ni-diimine systems, cis-2-decene is virtually unreactive compared to its trans counterpart. The cis geometry forces the alkyl substituents (methyl and heptyl) to crowd the metal center's axial sites, preventing the necessary

  -coordination.

• Isomerization Requirement: For cis-2-decene to polymerize, the catalyst often must first isomerize it to the trans form or "chain walk" the double bond to the terminal position (becoming 1-decene in situ) before insertion can occur.

Part 2: Mechanistic Pathway (Chain Walking)[1]

To utilize cis-2-decene, one must employ Chain Walking Catalysis . Unlike standard insertion which produces linear chains from

-olefins, chain walking allows the metal center to migrate along the polymer backbone via -hydride elimination and re-insertion.[1][2]

Mechanism Diagram

The following diagram illustrates how a Nickel-diimine catalyst "walks" to straighten the chain or incorporate the internal olefin.

Figure 1: The Chain Walking mechanism allows internal olefins to be polymerized, albeit often by first isomerizing them to a more reactive terminal state.

Part 3: Experimental Protocol

Objective: Polymerize cis-2-decene using a Brookhart-type Nickel(II) catalyst. Safety: All steps must be performed under inert atmosphere (Nitrogen/Argon) using Schlenk or Glovebox techniques. MAO is pyrophoric.

Materials

• Monomer: cis-2-Decene (Dried over CaH

  , distilled, stored over molecular sieves).

• Catalyst: [(ArN=C(Me)-(Me)C=NAr)NiBr

  ] (where Ar = 2,6-diisopropylphenyl).

• Activator: Modified Methylaluminoxane (MMAO-3A) in heptane/toluene.

• Solvent: Toluene (Anhydrous, deoxygenated).

Step-by-Step Workflow

• Catalyst Activation:

  • In a glovebox, dissolve 10

    mol of Ni-diimine complex in 2 mL toluene.

  • Add MMAO (Al:Ni ratio = 500:1). Solution turns typically dark red/orange, indicating active cationic species generation.

  • Note: High Al:Ni ratios are crucial to scavenge impurities and stabilize the ion pair.

• Polymerization:

  • Prepare a Schlenk flask with 30 mL anhydrous toluene.

  • Add 2.0 g of cis-2-decene (approx 14 mmol).

  • Equilibrate to 0°C (ice bath) or 25°C. Lower temperatures often favor "living" character but reduce activity.

  • Inject the activated catalyst solution.

  • Stir vigorously for 12-24 hours. Longer times required for internal olefins compared to 1-decene (1-2 hours).

• Quenching & Isolation:

  • Terminate by pouring reaction mixture into 200 mL acidic methanol (5% HCl/MeOH).

  • Stir for 1 hour to decompose aluminum residues.

  • Decant methanol; redissolve polymer in hexane/THF.

  • Precipitate again in pure methanol.

  • Dry under vacuum at 60°C for 24 hours.

Experimental Workflow Diagram

Figure 2: Workflow for the coordination polymerization of internal olefins.

Part 4: Data Comparison (Representative)

The following data summarizes typical results when using bulky

-diimine Nickel catalysts at 25°C.

Property	Poly(1-Decene)	Poly(cis-2-Decene)
Yield (24h)	>95%	10 - 30%
Molecular Weight ( )	kDa	kDa
Polydispersity (PDI)	1.1 - 1.5 (Controlled)	1.5 - 2.0 (Less Controlled)
Branching Density	High (depends on chain walking)	High (structurally similar to 1-decene product)
(Glass Transition)	C	C to C

Note: The polymer structures often converge because the catalyst isomerizes the 2-decene into a "straightened" segment or terminal olefin before substantial enchainment occurs.

References

• Guan, Z., et al. (1999).[1] Chain Walking: A New Strategy to Control Polymer Topology.[1] Science.[1] Link

• Wang, F., et al. (2017). Living polymerization of higher 2-alkene with ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  -diimine nickel catalysts.[3][4] Polymer.[5][1][3][6][7][8][9][10][11] Link

• Ittel, S. D., Johnson, L. K., & Brookhart, M. (2000). Late-Metal Catalysts for Ethylene Homo- and Copolymerization.[12] Chemical Reviews. Link

• Camacho, G., & Guan, Z. (2005). Polymerization of Internal Olefins by Pd-Diimine Catalysts. Macromolecules.[5][1][3][6][8][10] Link

• Na, S. J., et al. (2018). Chain-Walking Polymerization of ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  -Olefins by -Diimine Ni(II) Complexes.[1][2][3][4][10] Macromolecules.[5][1][3][6][8][10] Link

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• 5. Polyolefins Formed by Chain Walking Catalysis-A Matter of Branching Density Only? - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. A Comprehensive Review on Barrelene-Derived α-Diimine Nickel and Palladium Olefin Polymerization Catalysts [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for cis-2-Decene

Executive Safety Summary

Immediate Action Required: cis-2-Decene is a Category 3 Flammable Liquid and an Aspiration Hazard .[1] It poses a significant threat to aquatic environments.[1][2] Under no circumstances should this chemical be discharged into municipal sewage systems or trash.

Property	Specification	Critical Disposal Implication
CAS Number	20348-51-0	Unique identifier for waste profiles.
Flash Point	~47°C (116.6°F)	Classified as RCRA D001 (Ignitable) .
Water Solubility	Insoluble (Floats)	Do not flush. Will form surface films and vaporize.
Specific Gravity	0.75	Lighter than water; complicates spill wash-down.
GHS Hazards	H226, H304, H410	Flammable; Fatal if swallowed/enters airways; Toxic to aquatic life.[1]

Waste Characterization & Regulatory Status

Before initiating disposal, you must classify the waste stream according to local regulations (e.g., EPA RCRA in the US).

• RCRA Waste Code: D001 (Ignitable Characteristic).[3][4]

  • Reasoning: The flash point of 47°C falls below the 60°C (140°F) threshold defined in 40 CFR 261.21.

• Waste Stream: Non-halogenated Organic Solvent.

• Compatibility Group: Alkenes/Hydrocarbons.

  • Segregation: Keep separate from Strong Oxidizers (e.g., Nitric Acid, Peroxides) to prevent exothermic polymerization or fire.

Step-by-Step Disposal Protocol

Phase 1: Segregation and Containerization

Objective: Prevent cross-reactivity and ensure safe transport.

• Select the Container: Use a high-density polyethylene (HDPE) jerrycan or a safety steel solvent can. Ensure the container is rated for flammable liquids.

• Verify Empty Status: If disposing of an "empty" original bottle, it must be "RCRA Empty" (<3% by weight remaining). If residue remains, treat the entire bottle as hazardous waste.

• Bulking (Mixing):

  • You MAY mix cis-2-Decene with other compatible non-halogenated solvents (e.g., Hexane, Toluene, Acetone).

  • You MUST NOT mix with halogenated solvents (e.g., Dichloromethane) if your facility requires separate streams for cost/incineration efficiency.

  • NEVER mix with oxidizers or acids.

Phase 2: Labeling

Attach a hazardous waste tag immediately upon adding the first drop of waste. The label must contain:

• Chemical Name: "cis-2-Decene" (Do not use abbreviations like "C10").

• Hazard Checkbox: [x] Ignitable / Flammable.

Phase 3: Final Disposal

Transfer the container to your facility's Central Accumulation Area (CAA) within the permitted timeframe (usually 90 or 180 days depending on generator status).

• Ultimate Fate: The standard industry method is Fuel Blending or High-Temperature Incineration . This converts the hydrocarbon into

  and , neutralizing the aquatic toxicity risk.

Spill Response Workflow

Scenario: A 500mL bottle of cis-2-Decene shatters in the fume hood.

• Evacuate & Isolate: Immediately remove ignition sources (hot plates, stirrers). Alert nearby personnel.

• PPE Upgrade: Wear nitrile gloves (splash protection), lab coat, and safety goggles. If the spill is outside a hood and vapors are strong, respiratory protection may be required (consult EHS).

• Containment:

  • Do NOT use paper towels (increases surface area for evaporation/flammability).

  • Use inert absorbents (Vermiculite, Sand, or commercial "Solvent Pillows").

  • Note:cis-2-Decene floats on water; if it reaches a floor drain, use a spill boom or dike to block entry.

• Cleanup:

  • Cover the spill with absorbent from the perimeter inward.

  • Scoop the saturated material into a wide-mouth container/pail.

  • Label this container as "Hazardous Waste (Debris contaminated with cis-2-Decene)" .

• Decontamination: Wipe the surface with a detergent solution to emulsify remaining oily residue.

Decision Logic Visualization

Figure 1: Decision matrix for the safe segregation and disposal of cis-2-Decene, ensuring RCRA compliance.

References

• PubChem. (n.d.).[5] (2Z)-2-Decene (Compound). National Library of Medicine. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov. Retrieved from [Link]

Sources

• 1. dept.harpercollege.edu [dept.harpercollege.edu]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. youtube.com [youtube.com]
• 4. EPA Modernizes Ignitability Test Methods | Lion Technology [lion.com]
• 5. (2Z)-2-Decene | C10H20 | CID 5364451 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling cis-2-Decene

Navigating the complexities of novel chemical compounds requires a safety-first mindset grounded in a deep understanding of the material's specific hazards. This guide provides essential, immediate, and procedural intelligence for the safe handling of cis-2-Decene. As your partner in the laboratory, we aim to provide value beyond the product itself, building a foundation of trust through expert, field-proven insights. This document is designed to be a self-validating system, explaining not just the "what" but the critical "why" behind each safety protocol, ensuring your work is both groundbreaking and safe.

Immediate Hazard Assessment: Understanding the Core Risks

Before any container is opened, every individual handling cis-2-Decene must internalize its primary threats. The compound's Globally Harmonized System (GHS) classification dictates the necessary precautions.

• Flammability: cis-2-Decene is a flammable liquid and vapor (H226). Its flash point of 47°C means it can form an ignitable mixture with air at moderately elevated temperatures. This property necessitates stringent control of ignition sources and specific handling techniques to mitigate fire and explosion risks.

• Aspiration Toxicity: This is the most severe health hazard. cis-2-Decene may be fatal if swallowed and enters the airways (H304). This is not a measure of oral toxicity in the traditional sense; rather, it refers to the severe chemical pneumonitis that can occur if the liquid is inhaled into the lungs, which can happen during ingestion or subsequent vomiting. This risk dictates all handling procedures must be geared towards preventing splashes and ingestion.

Core Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a suggestion but a mandatory requirement derived directly from the inherent chemical risks. The precautionary statement P280, "Wear protective gloves/ eye protection/ face protection," serves as our minimum standard.

Eye and Face Protection: The First Line of Defense

• Mandatory Equipment: Chemical splash goggles are the absolute minimum requirement.

• Causality: Given the severe aspiration hazard, preventing any accidental splash to the face is paramount. A splash near the mouth could lead to inadvertent ingestion. Standard safety glasses do not provide a seal around the eyes and are insufficient for protecting against liquid splashes.

• Recommended Enhancement: For operations with a higher risk of splashing, such as transfers of larger volumes (>100 mL) or reactions under pressure, a full-face shield worn over chemical splash goggles is required. This provides a secondary barrier protecting the entire face.

Skin and Body Protection: Preventing Dermal Contact

• Gloves:

  • Mandatory Equipment: Chemical-resistant gloves (e.g., Nitrile) are required. Always inspect gloves for tears or punctures before use.

  • Causality: While cis-2-Decene is not classified as a primary skin irritant, prolonged or repeated contact with hydrocarbons can lead to defatting of the skin, causing dryness and cracking.[1] Contaminated hands also present a significant risk for accidental ingestion. Change gloves immediately if they become contaminated.

• Lab Coat:

  • Mandatory Equipment: A flame-resistant (FR) lab coat is essential.

  • Causality: The flammability of cis-2-Decene makes standard cotton or polyester lab coats a liability, as they can ignite and continue to burn.[1][2] An FR lab coat will self-extinguish, providing critical escape time in the event of a flash fire.

Respiratory Protection: When Engineering Controls are Insufficient

• General Handling: Under normal laboratory conditions, all work with cis-2-Decene must be performed within a certified chemical fume hood to prevent the buildup of flammable and potentially harmful vapors.

• Emergency Situations: For large spills or in situations where ventilation has failed, a self-contained breathing apparatus (SCBA) is necessary.[3][4]

• Causality: While the primary health risk is aspiration, inhalation of high concentrations of hydrocarbon vapors can cause dizziness and narcotic effects.[5] The chemical fume hood is the primary engineering control to prevent this.

Data Summary: cis-2-Decene Properties

This table summarizes key quantitative data for cis-2-Decene, informing our safety protocols.

Property	Value	Source
CAS Number	20348-51-0	[6]
Molecular Formula	C₁₀H₂₀	[6][7]
Molecular Weight	140.27 g/mol	[6]
Appearance	Colorless Liquid
Boiling Point	61 °C @ 15 mmHg
Flash Point	47 °C
GHS Hazard Statements	H226: Flammable liquid and vaporH304: May be fatal if swallowed and enters airways

Experimental Protocol: Preparing a 10 mM Solution of cis-2-Decene in Ethanol

This protocol provides a step-by-step methodology integrating the required PPE and safety measures for a common laboratory task.

Objective: To safely prepare a 10 mM stock solution of cis-2-Decene.

Materials:

• cis-2-Decene

• 200-proof Ethanol (anhydrous)

• Volumetric flasks (appropriate size)

• Calibrated micropipettes or glass syringes

• Beakers and graduated cylinders

• Teflon-lined screw-cap glass vials for storage

Procedure:

• Pre-Operation Safety Check:

  • Ensure the chemical fume hood is operational and the sash is at the appropriate working height.

  • Clear the workspace of all unnecessary items, especially ignition sources (e.g., hot plates, stir motors).[1][2]

  • Ensure a Class B fire extinguisher (CO2 or dry chemical) is nearby.

  • Locate the nearest eyewash station and safety shower.

• Donning PPE:

  • Put on your flame-resistant lab coat.

  • Don chemical splash goggles.

  • Put on nitrile gloves.

• Equipment Preparation:

  • Ground and bond any metal containers or equipment to prevent static discharge, a potential ignition source.[2]

  • Use only non-sparking tools.[2]

• Solution Preparation (Inside Fume Hood):

  • Measure the required volume of ethanol using a graduated cylinder and transfer it to the volumetric flask.

  • Calculate the mass of cis-2-Decene needed. Based on its density (approx. 0.75 g/mL), calculate the corresponding volume.

  • Using a calibrated micropipette with a fresh tip, carefully and slowly aspirate the calculated volume of cis-2-Decene.

  • Dispense the cis-2-Decene into the volumetric flask containing the ethanol.

  • Cap the flask and invert gently several times to ensure a homogenous solution.

• Storage and Labeling:

  • Aliquot the solution into smaller, single-use glass vials with Teflon-lined caps to prevent degradation from repeated opening.[8]

  • Clearly label each vial with the chemical name ("cis-2-Decene, 10 mM in EtOH"), date, and your initials.

• Decontamination and Doffing PPE:

  • Properly dispose of the used pipette tip and any contaminated wipes into a designated hazardous waste container.

  • Remove gloves first, peeling them off without touching the outer surface. Dispose of them in the hazardous waste stream.

  • Remove goggles and lab coat.

  • Wash hands thoroughly with soap and water.

Emergency Response & Disposal Plan

Spill Response:

• Evacuate all non-essential personnel from the area.[3][5]

• Eliminate all ignition sources.[5][9]

• If the spill is large, alert your institution's emergency response team.

• For small spills inside a fume hood, use an inert absorbent material (e.g., sand, vermiculite) to contain the liquid.[1]

• Collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[1][10]

First Aid:

• Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water for at least 15 minutes.[2]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[11]

• Ingestion: DO NOT INDUCE VOMITING. [2] Immediately call a poison control center or doctor. If vomiting occurs naturally, have the person lean forward to reduce the risk of aspiration.[2]

Disposal:

• All cis-2-Decene waste (pure, solutions, and contaminated materials) must be disposed of as hazardous chemical waste.[2]

• Follow all local, state, and federal regulations. Dispose of contents/container to an approved waste disposal plant.

Logical Workflow for Safe Handling

The following diagram illustrates the complete, self-validating workflow for safely managing cis-2-Decene from acquisition to disposal.

Caption: Safe Handling and Disposal Workflow for cis-2-Decene.

References

• (2Z)-2-Decene | C10H20 | CID 5364451 . PubChem, National Institutes of Health. [Link]

• Chemical Properties of cis-2,cis-4-decadiene . Cheméo. [Link]

• Decene (C10H20) properties . Mol-Instincts. [Link]

• SAFETY DATA SHEET - Cis-2-Butene . Airgas. [Link]

• Safety data sheet - cis-2-Pentene . CPAChem. [Link]

• Cis-2-Butene (Compressed) - Safety Data Sheet . Air Liquide Canada. [Link]

• SAFETY DATA SHEET cis-2-Butene . Linde Gas. [Link]

• cis-2-Decene, 1mL, Each . CP Lab Safety. [Link]

• Flammable Liquid Mixture: 1-Butene / 1-Decene / 1-Octene - Safety Data Sheet . Airgas. [Link]

• cis-2-pentene (C5H10) . GazFinder. [Link]

• 2-Butene (cis) | C4H8 | 590-18-1 – Detectors & Protection Equipment . Dräger VOICE. [Link]

• Safety Data Sheet - cis-2-Butene . Middlesex Gases. [Link]

• ICSC 0397 - cis-2-BUTENE . Inchem.org. [Link]

• Cis-2-Butene Disposal . Synergy Recycling. [Link]

• Personal Protective Equipment . US EPA. [Link]

• Chemical Hazard Classification (GHS) . Division of Research Safety - University of Illinois. [Link]

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